1-[(3-Methylpentan-2-yl)amino]propan-2-ol

Core Science & Biosynthesis

synthesis and characterization of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol

An In-depth Technical Guide to the Synthesis and Characterization of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol

Section 1: Introduction and Significance

Beta-amino alcohols are a pivotal class of organic compounds characterized by the presence of both an amine and a hydroxyl group separated by two carbon atoms. This structural motif is a cornerstone in the development of pharmaceuticals, serving as a key pharmacophore in drugs such as β-blockers, anti-asthma agents, and antivirals.[1][2] Furthermore, their utility extends to their role as chiral auxiliaries and versatile intermediates in asymmetric synthesis.[3]

This guide provides a comprehensive technical overview of the synthesis and characterization of a specific β-amino alcohol, 1-[(3-Methylpentan-2-yl)amino]propan-2-ol. As a Senior Application Scientist, this document is structured to deliver not just procedural steps, but the underlying scientific rationale, ensuring that researchers, scientists, and drug development professionals can replicate, understand, and adapt these methodologies with confidence. We will explore a robust synthetic pathway and detail the analytical techniques required for unambiguous structural confirmation and purity assessment.

Section 2: Retrosynthetic Analysis and Synthesis Strategy

The most direct and widely adopted method for the synthesis of β-amino alcohols is the nucleophilic ring-opening of an epoxide with an amine.[1][4] This approach is favored for its high atom economy and typically high regioselectivity.

A retrosynthetic analysis of the target molecule, 1-[(3-Methylpentan-2-yl)amino]propan-2-ol, logically disconnects the C-N bond, identifying the two primary synthons:

• Nucleophile: 3-Methylpentan-2-amine

• Electrophile: Propylene oxide (1,2-epoxypropane)

The synthetic strategy hinges on the nucleophilic attack by the nitrogen atom of 3-methylpentan-2-amine on one of the electrophilic carbons of the propylene oxide ring. In the absence of strong acidic or Lewis acid catalysts, this reaction proceeds via an SN2 mechanism. Consequently, the amine preferentially attacks the less sterically hindered terminal carbon of the epoxide, a choice that ensures the formation of the desired propan-2-ol isomer over the propan-1-ol alternative.[3] The use of a protic solvent, such as ethanol or methanol, can facilitate the reaction by protonating the epoxide oxygen, making the ring more susceptible to nucleophilic attack, and by participating in proton transfer steps.[5]

Section 3: Experimental Protocol: Synthesis

This section details a reliable, field-proven protocol for the synthesis of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol. The procedure is designed to be self-validating, with integrated purification steps crucial for obtaining a high-purity final product.

Materials and Reagents

Reagent/Material	Formula	M.W. ( g/mol )	Quantity	Supplier/Grade
3-Methylpentan-2-amine	C₆H₁₅N	101.19	10.12 g (0.1 mol)	e.g., Fluorochem[6]
Propylene Oxide	C₃H₆O	58.08	6.39 g (0.11 mol)	e.g., Sigma-Aldrich[7]
Ethanol (Absolute)	C₂H₅OH	46.07	100 mL	Anhydrous, ACS Grade
Diethyl Ether	(C₂H₅)₂O	74.12	200 mL	Anhydrous, ACS Grade
Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	~10 g	Anhydrous
Silica Gel	SiO₂	60.08	As needed	230-400 mesh

Step-by-Step Synthesis Procedure

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-methylpentan-2-amine (10.12 g, 0.1 mol) in absolute ethanol (100 mL).

  • Causality: Ethanol serves as a protic solvent that facilitates the epoxide ring-opening without requiring a strong catalyst.[5] The reaction is performed under a reflux condenser to prevent the loss of the volatile propylene oxide.

• Reagent Addition: While stirring the solution at room temperature, slowly add propylene oxide (6.39 g, 0.11 mol) dropwise using a syringe or dropping funnel. A slight excess of the epoxide is used to ensure complete consumption of the limiting amine reactant.

• Reaction Execution: Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain this temperature for 12-18 hours.

  • Causality: Heating provides the necessary activation energy for the nucleophilic attack and ring-opening, significantly increasing the reaction rate.

• Monitoring: The reaction progress can be monitored by Thin-Layer Chromatography (TLC) using a mobile phase such as ethyl acetate/hexanes (1:1 v/v) and visualizing with a potassium permanganate stain. The consumption of the starting amine (lower Rf) and the appearance of the product (more polar, higher Rf) indicates reaction progression.

• Work-up: After the reaction is complete (as determined by TLC), allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: Redissolve the resulting crude oil in diethyl ether (100 mL) and transfer it to a separatory funnel. Wash the organic layer with brine (2 x 50 mL) to remove any residual water-soluble impurities.

• Drying and Filtration: Dry the ethereal layer over anhydrous magnesium sulfate (MgSO₄), then filter the solution to remove the drying agent.

• Purification: Concentrate the filtrate on a rotary evaporator to yield the crude product. For high purity, the product should be purified by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes. Combine the fractions containing the pure product (as identified by TLC) and remove the solvent under reduced pressure to yield 1-[(3-Methylpentan-2-yl)amino]propan-2-ol as a viscous oil.

Section 4: Structural Elucidation and Characterization

Unambiguous confirmation of the synthesized molecule's identity and purity is achieved through a combination of spectroscopic and spectrometric techniques.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the key functional groups present in the molecule. The presence of both hydroxyl and secondary amine groups provides a distinct spectral signature.

Protocol:

• Ensure the ATR crystal or NaCl salt plates are clean.

• Apply a small drop of the purified, neat liquid product onto the crystal/plate.

• Acquire the spectrum over a range of 4000-600 cm⁻¹.

Interpretation: The spectrum is expected to show a broad absorption band in the 3500-3200 cm⁻¹ region, which is characteristic of the O-H stretching vibration of the alcohol.[8] Overlapping this broad peak, a sharper, weaker peak around 3350-3310 cm⁻¹ should be visible, corresponding to the N-H stretch of the secondary amine.[9] The presence of C-H stretches from the alkyl chains will appear just below 3000 cm⁻¹, and the C-N stretching vibration should be observable in the 1250–1020 cm⁻¹ range.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

Protocol:

• Dissolve approximately 10-20 mg of the purified product in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Acquire ¹H NMR and ¹³C NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz).

Interpretation of ¹H NMR Spectrum:

• Hydroxyl and Amine Protons (-OH, -NH): These will likely appear as broad singlets with variable chemical shifts, typically between 1.0-5.0 ppm, due to hydrogen bonding and exchange.[10]

• Protons Alpha to Oxygen (-CH(OH)-): The proton on the carbon bearing the hydroxyl group is expected to be a multiplet around 3.3-4.0 ppm.[11]

• Protons Alpha to Nitrogen (-CH(NH)-, -CH₂-N-): Protons on carbons directly attached to the nitrogen atom will be deshielded and appear in the 2.3-3.0 ppm region.[10]

• Alkyl Protons: The remaining methyl, methylene, and methine protons of the 3-methylpentyl group will resonate in the upfield region, typically between 0.8-1.7 ppm.

Interpretation of ¹³C NMR Spectrum:

• Carbon Alpha to Oxygen (C-OH): The carbon atom bonded to the hydroxyl group is expected to resonate significantly downfield, in the range of 50-80 ppm.[11]

• Carbons Alpha to Nitrogen (C-N): Carbons directly bonded to the nitrogen atom will appear in the 10-65 ppm range.[10]

• Alkyl Carbons: The remaining carbons of the alkyl chains will appear in the upfield region of the spectrum.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and can provide structural information through analysis of fragmentation patterns.

Protocol:

• Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Introduce the sample into the mass spectrometer, typically using an electrospray ionization (ESI) source.

• Acquire the mass spectrum in positive ion mode.

Interpretation: The molecular formula is C₉H₂₁NO, with a molecular weight of 159.27 g/mol .[7] According to the nitrogen rule, a molecule with a single nitrogen atom will have an odd nominal molecular mass.[12] Therefore, the ESI-MS spectrum should show a prominent protonated molecular ion [M+H]⁺ at m/z 160. A characteristic fragmentation pathway for amino alcohols is α-cleavage, where the bond adjacent to the heteroatom breaks.[12] Key fragment ions could arise from cleavage next to the nitrogen or oxygen atoms.

Section 5: Data Summary

The following tables summarize the expected quantitative data from the characterization analyses.

Table 1: Expected Characteristic FT-IR Peaks

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode	Intensity
3500 - 3200	Alcohol O-H	Stretch	Strong, Broad
3350 - 3310	Secondary Amine N-H	Stretch	Weak-Medium, Sharp
2960 - 2850	Alkyl C-H	Stretch	Strong

| 1250 - 1020 | Aliphatic Amine C-N | Stretch | Medium |

Table 2: Predicted ¹H NMR Data (in CDCl₃)

Chemical Shift (δ ppm)	Multiplicity	Integration	Assignment
~3.8	m	1H	-CH(OH)-
~2.4 - 2.8	m	3H	-CH(NH)- and -CH₂-N-
~1.5 - 2.5	br s	2H	-OH and -NH
~1.0 - 1.5	m	5H	-CH₂- and -CH- (pentyl)
~1.1	d	3H	-CH(OH)CH₃

| ~0.8 - 0.9 | m | 9H | Other -CH₃ groups |

Table 3: Predicted ¹³C NMR Data (in CDCl₃)

Chemical Shift (δ ppm)	Assignment
~65 - 70	-C(OH)-
~50 - 60	-C(NH)- and -C-N-

| ~10 - 45 | Alkyl carbons |

Section 6: Visualized Workflows

Diagrams created using Graphviz provide a clear, high-level overview of the synthesis and characterization processes.

Caption: Synthetic workflow for 1-[(3-Methylpentan-2-yl)amino]propan-2-ol.

Caption: Analytical workflow for structural elucidation and characterization.

Section 7: Conclusion

This guide has detailed a robust and scientifically grounded approach for the . By leveraging the classical ring-opening of propylene oxide with 3-methylpentan-2-amine, the target β-amino alcohol can be synthesized efficiently. The subsequent comprehensive characterization, employing FT-IR, NMR, and MS, provides a multi-faceted and definitive confirmation of the product's structure and purity. The methodologies and rationale presented herein are designed to empower researchers and developers with the practical knowledge and foundational understanding necessary for success in their scientific endeavors.

Section 8: References

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• Highly regioselective ring-opening of epoxides with amines: a metal- and solvent-free protocol for the synthesis of β-amino alcohols. (2020). Chemical Communications. [Link]
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• Difference between Primary Secondary and Tertiary Amines Via FTIR. (2023). Chromatography Forum. [Link]
• Enantioselective Recognition of Racemic Amino Alcohols in Aqueous Solution by Chiral Metal‐Oxide Keplerate {Mo132} Cluster Capsules. (2021). Chemistry – A European Journal. [Link]
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• (PDF) 1H and 13C NMR spectral assignments of an amino acid-coumarin hybrid. ResearchGate. [Link]
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physicochemical properties of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol

An In-Depth Technical Guide to the Physicochemical Properties of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol

Introduction

1-[(3-Methylpentan-2-yl)amino]propan-2-ol is a secondary amino alcohol. Its structure, featuring a hydrophilic alcohol and a secondary amine group, combined with a moderately sized lipophilic alkyl chain, suggests a profile of interest for applications in medicinal chemistry and material science. The physicochemical properties of such a molecule are paramount, as they govern its behavior in both chemical and biological systems. These properties dictate critical parameters including solubility, absorption, distribution, metabolism, and excretion (ADME) profiles, which are fundamental to drug development.[1][2] This guide provides a comprehensive overview of the core , details authoritative experimental protocols for their determination, and explains the scientific rationale behind these characterization methods.

Chemical Identity and Core Properties

A precise understanding of the molecule's identity is the foundation of all further characterization.

Identifier	Value	Source
IUPAC Name	1-[(3-Methylpentan-2-yl)amino]propan-2-ol	-
Synonym(s)	1-[(1,2-dimethylbutyl)amino]-2-propanol
CAS Number	1218334-83-8
Molecular Formula	C₉H₂₁NO
Molecular Weight	159.27 g/mol
Chemical Structure		-
InChI Key	QNNLETBLAXGSIH-UHFFFAOYSA-N

Physicochemical Characterization Workflow

A logical workflow is essential for the comprehensive characterization of a new chemical entity. The process begins with basic identification and proceeds to quantitative measurements of solubility, acidity/basicity, and lipophilicity, which are interdependent properties.

Caption: General workflow for physicochemical characterization.

Solubility Determination

Solubility is a critical parameter that influences bioavailability and formulation possibilities.[5] The presence of both a polar hydroxyl group and a basic amino group suggests that the solubility of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol will be highly dependent on pH.

Expected Solubility Profile

• In Water: Limited solubility is expected at neutral pH due to the C9 hydrocarbon structure.

• In Acidic Aqueous Solutions (e.g., pH < 7): Solubility is expected to increase significantly. The secondary amine will be protonated to form a more polar ammonium salt, which is more readily solvated by water.

• In Organic Solvents (e.g., Hexane, Dichloromethane, Ethanol): High solubility is expected due to the non-polar alkyl chain.

Experimental Protocol: Equilibrium Shake-Flask Solubility

This method is considered the gold standard for determining thermodynamic solubility.

Principle: An excess of the solid compound is agitated in a specific solvent at a constant temperature until equilibrium is reached. The concentration of the dissolved compound in the supernatant is then quantified.

Methodology:

• Preparation: Add an excess amount of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol (e.g., 10 mg) to a series of glass vials. The excess solid is crucial to ensure a saturated solution is formed.

• Solvent Addition: To each vial, add a precise volume (e.g., 1 mL) of the desired solvent (e.g., purified water, pH 7.4 phosphate-buffered saline, 0.1 M HCl, and n-octanol).

• Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25°C or 37°C) for a period sufficient to reach equilibrium (typically 24-48 hours). A preliminary time-to-equilibrium study is recommended.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the undissolved solid settle. Alternatively, centrifuge the samples to pellet the excess solid.

• Sampling & Dilution: Carefully withdraw a known volume of the clear supernatant. It is critical not to disturb the solid material. Dilute the aliquot with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantification: Analyze the concentration of the diluted sample using a validated analytical technique, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Calculation: Calculate the original concentration in the supernatant, which represents the equilibrium solubility.

Acidity and Basicity (pKa)

The pKa, or acid dissociation constant, is a quantitative measure of the strength of an acid in solution. For 1-[(3-Methylpentan-2-yl)amino]propan-2-ol, the pKa value will correspond to the equilibrium between the protonated (conjugate acid) and neutral forms of the secondary amine. This value is essential for predicting the ionization state of the molecule at different pH values, which profoundly impacts its solubility, permeability, and receptor binding.[6][7]

Experimental Protocol: pKa Determination by Potentiometric Titration

This technique involves monitoring the pH of a solution of the compound as a strong acid or base is incrementally added.[8]

Principle: A plot of pH versus the volume of titrant added creates a titration curve. The pKa is the pH at which the amine is 50% protonated and 50% neutral, corresponding to the midpoint of the buffer region in the titration curve.

Caption: Workflow for pKa determination via potentiometric titration.

Methodology:

• Sample Preparation: Accurately weigh a sample of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol and dissolve it in a known volume of deionized water to create a solution of known concentration (e.g., 0.01 M). A co-solvent like methanol may be used if aqueous solubility is low, but the resulting pKa is an apparent pKa (pKaapp) and should be reported as such.

• System Calibration: Calibrate a high-precision pH meter using at least three standard buffer solutions (e.g., pH 4.01, 7.00, and 10.01).

• Titration: Place the sample solution in a thermostatted vessel (e.g., at 25°C) with gentle stirring. Immerse the calibrated pH electrode.

• Data Acquisition: Add a standardized solution of hydrochloric acid (e.g., 0.1 M HCl) in small, precise increments using a calibrated burette. After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added.

• Data Analysis:

  • Plot the recorded pH values against the volume of HCl added to generate a titration curve.

  • Calculate the first derivative of the curve (ΔpH/ΔV). The peak of the first derivative plot indicates the equivalence point, where all the amine has been protonated.

  • The pKa is the pH value at the half-equivalence point (i.e., the pH when half the volume of titrant required to reach the equivalence point has been added).

Lipophilicity (logP)

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a key determinant of its ability to cross biological membranes. It is most commonly expressed as the partition coefficient (P) or its logarithm (logP).

Definition: The logP is the logarithm of the ratio of the concentration of a neutral compound in a two-phase system of n-octanol and water at equilibrium.[9]

logP = log₁₀ ([Compound]ₙ-octanol / [Compound]water)

A positive logP value indicates a preference for the lipid phase (lipophilic), while a negative value indicates a preference for the aqueous phase (hydrophilic).[9][10] For ionizable molecules like this one, the distribution coefficient (logD) is often measured, which is the partition ratio at a specific pH.

Experimental Protocol: Shake-Flask Method for logP Determination

This classic method directly measures the partitioning of the compound between n-octanol and water.[9]

Methodology:

• Solvent Preparation: Pre-saturate n-octanol with water and water with n-octanol by mixing them vigorously and allowing the phases to separate overnight. This step is critical to prevent volume changes during the experiment.

• Sample Preparation: Prepare a stock solution of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol in the aqueous phase. The pH of the aqueous buffer should be at least 2 units above the pKa of the amine to ensure >99% of the compound is in its neutral, un-ionized form.

• Partitioning: In a screw-cap tube, combine equal volumes of the pre-saturated n-octanol and the aqueous stock solution (e.g., 5 mL of each).

• Equilibration: Gently invert the tube for a set period (e.g., 1-2 hours) at a constant temperature to allow for partitioning without forming an emulsion.

• Phase Separation: Centrifuge the tube to ensure complete separation of the two phases.

• Quantification: Carefully sample both the aqueous and n-octanol phases. Determine the concentration of the compound in each phase using a suitable analytical method (e.g., HPLC-UV).

• Calculation: Calculate the logP using the formula provided above.

Conclusion

The , specifically its solubility, pKa, and logP, define its fundamental behavior and potential utility. While predicted values can offer initial guidance, the empirical determination of these parameters through robust, validated protocols is non-negotiable for any serious research or development endeavor. The methodologies outlined in this guide represent authoritative, field-proven approaches to generate the high-quality data required by researchers, scientists, and drug development professionals to make informed decisions and advance their work.

References

• Vertex AI Search. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
• Scholaris. (n.d.). Experimental and Prediction Approaches to Determine Dissociation Constants (pKa) of Amines.
• Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds | PDF.
• (n.d.). Survey of Material Science and Characterization Techniques for Small Molecules – Part I.
• MDPI. (2023, May 20). Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models.
• Sigma-Aldrich. (n.d.). 1-[(3-methylpentan-2-yl)amino]propan-2-ol.
• (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
• ACS Publications - ACS.org. (2024, January 26). Experimental Determination of the pKa Values of Clinically Relevant Aminoglycoside Antibiotics: Toward Establishing pKa Activity Relationships | ACS Omega.
• Benchchem. (n.d.). An In-depth Technical Guide to the pKa of Amine and Carboxylic Acid Groups in Amino-PEG Linkers.
• DTIC. (n.d.). SPECTROPHOTOMETRIC DETERMINATION OF THE PKA'S OF SOME AROMATIC AMINES.
• (2023, August 31). Solubility of Organic Compounds.
• Life Chemicals. (2022, May 31). Compound solubility measurements for early drug discovery | Computational Chemistry | Blog.
• ACD/Labs. (n.d.). LogP—Making Sense of the Value.
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• PMC. (2023, February 23). Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method.
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A Technical Guide to the Structural Analysis and Confirmation of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol

Preamble: The Imperative for Unambiguous Characterization

In the landscape of pharmaceutical development and chemical synthesis, the absolute certainty of a molecule's structure is the bedrock of safety, efficacy, and reproducibility. Molecules such as 1-[(3-Methylpentan-2-yl)amino]propan-2-ol, an aliphatic amino alcohol, serve as crucial intermediates, potential impurities, or metabolites. Its structure, seemingly simple, contains three chiral centers, giving rise to a complex mixture of eight possible stereoisomers. This inherent complexity elevates the need for a rigorous, multi-faceted analytical approach to ensure its unambiguous identification and structural confirmation.

This guide delineates a self-validating analytical workflow designed for researchers and drug development professionals. It moves beyond a mere listing of techniques to explain the causality behind experimental choices, ensuring that each analytical step logically builds upon the last to construct an undeniable structural proof. The validation of analytical methods is a cornerstone of pharmaceutical quality control, ensuring that data is precise, accurate, and reproducible for regulatory compliance and product integrity.[1][2]

Part I: Foundational Spectroscopic Elucidation

The initial phase of analysis focuses on decoding the molecule's core architecture: its mass, functional groups, and atomic connectivity. This is achieved through a synergistic application of mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance.

Mass Spectrometry (MS): Defining the Molecular Blueprint

Principle & Rationale: Mass spectrometry provides the most direct evidence of a compound's molecular weight (MW), a fundamental physical property. For 1-[(3-Methylpentan-2-yl)amino]propan-2-ol (C₉H₂₁NO), the expected monoisotopic mass is 159.1623 g/mol . Electrospray ionization (ESI) is often preferred for amino alcohols as it is a "soft" ionization technique that typically yields a prominent protonated molecule, [M+H]⁺, at m/z 160.1701, minimizing initial fragmentation and confirming the molecular formula. Electron Impact (EI) ionization, a higher-energy method, is invaluable for inducing characteristic fragmentation, which provides a structural fingerprint.

Expected Fragmentation Pattern (EI-MS): The most probable fragmentation pathway for aliphatic amines and alcohols is α-cleavage, the breaking of a C-C bond adjacent to the heteroatom (N or O).[3][4] This process leads to the formation of resonance-stabilized cations, which often represent the most intense peaks in the spectrum.[4]

• α-Cleavage at the Nitrogen: Cleavage of the largest alkyl group (the 3-methylpentan-2-yl group) is statistically favored. Fission between C2 and C3 of the pentyl chain would result in a stable iminium ion.

• α-Cleavage at the Oxygen: Cleavage adjacent to the hydroxyl-bearing carbon can result in the loss of a methyl group or the entire aminoalkyl chain.

• Dehydration: Alcohols frequently exhibit a loss of water (H₂O, 18 Da), leading to an [M-18]⁺ peak, which may even be more prominent than the molecular ion peak.[4][5]

Table 1: Predicted Key Mass Spectrometry Fragments

m/z (Mass-to-Charge Ratio)	Proposed Fragment Ion	Rationale
159	[C₉H₂₁NO]⁺	Molecular Ion (M⁺)
144	[M - CH₃]⁺	Loss of a terminal methyl group
141	[M - H₂O]⁺	Dehydration, characteristic of alcohols[5]
100	[CH₃CH(OH)CH₂NH=CHCH₃]⁺	α-Cleavage at the pentyl group
86	[CH₃CH₂CH(CH₃)CH=NH₂]⁺	α-Cleavage at the propanol group
72	[CH₃CH(OH)CH₂NH₂]⁺	Cleavage of the N-C bond
44	[CH₃CH=NH₂]⁺	Common fragment for secondary amines

Experimental Protocol: GC-MS (EI)

• Sample Preparation: Dissolve 1 mg of the analyte in 1 mL of a volatile solvent (e.g., methanol or dichloromethane).

• Injection: Inject 1 µL into a GC-MS system equipped with a non-polar capillary column (e.g., DB-5ms).

• GC Program: Start at 50°C, hold for 2 min, then ramp to 250°C at 10°C/min.

• MS Parameters: Use a standard 70 eV electron impact ionization. Scan from m/z 35 to 300.

• Data Analysis: Identify the molecular ion peak and compare the observed fragmentation pattern with the predicted pathways.

Infrared (IR) Spectroscopy: Functional Group Identification

Principle & Rationale: IR spectroscopy probes the vibrational frequencies of chemical bonds. It is a rapid and non-destructive technique to confirm the presence of key functional groups. For this molecule, we expect to see characteristic absorptions for the O-H (alcohol) and N-H (secondary amine) groups.[6]

Expected Absorptions:

• O-H Stretch: A strong, broad band in the region of 3500-3200 cm⁻¹, characteristic of a hydrogen-bonded alcohol.[7]

• N-H Stretch: A single, weaker, and sharper band around 3350-3310 cm⁻¹ is indicative of a secondary amine.[8][9][10] This band can sometimes be obscured by the broader O-H stretch.

• C-H Stretch: Aliphatic C-H stretching absorptions will appear just below 3000 cm⁻¹.

• C-O Stretch: A distinct band in the 1260-1050 cm⁻¹ region confirms the C-O single bond of the secondary alcohol.

• C-N Stretch: Aliphatic C-N stretching vibrations are typically found in the 1250–1020 cm⁻¹ range.[8]

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a single drop of the neat liquid sample directly onto the ATR crystal.

• Acquisition: Collect the spectrum over a range of 4000-600 cm⁻¹.

• Data Analysis: Identify the key absorption bands and correlate them to the expected functional groups. The presence of both O-H and a single N-H stretch provides strong evidence for the amino alcohol structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structure

Principle & Rationale: NMR spectroscopy is the most powerful tool for unambiguous structural elucidation, providing detailed information about the chemical environment, connectivity, and stereochemistry of every atom in the molecule. A combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC) experiments is required for a self-validating assignment.[11][12]

¹H NMR Spectroscopy: This spectrum reveals the number of different proton environments and their neighboring protons through spin-spin coupling.

• Deshielding Effects: Protons on carbons adjacent to the electronegative oxygen and nitrogen atoms (the α-carbons) will be deshielded and appear at a higher chemical shift (further downfield).[3][9]

• Signal Multiplicity: The splitting pattern of each signal (singlet, doublet, triplet, etc.) indicates the number of adjacent protons.

• Integration: The area under each signal is proportional to the number of protons it represents.

¹³C NMR Spectroscopy: This spectrum shows the number of unique carbon environments in the molecule. The presence of 9 distinct signals would confirm the proposed C₉ skeleton, assuming no magnetic equivalence due to stereochemistry.

2D NMR Spectroscopy: Confirming Connectivity

• COSY (COrrelation SpectroscopY): This experiment maps ¹H-¹H coupling interactions.[13][14] A cross-peak between two proton signals confirms that they are on adjacent carbons (typically 2-3 bonds apart). This is crucial for tracing the carbon skeleton from one end to the other.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the carbon signal to which it is directly attached (one-bond ¹H-¹³C correlation).[11][14] It definitively links the proton and carbon skeletons.

dot

Sources

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• 3. projectguru.in [projectguru.in]
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• 5. Mass Spectrometry - Examples | UArizona Department of Chemistry and Biochemistry [cbc.arizona.edu]
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• 9. 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
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• 11. emerypharma.com [emerypharma.com]
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Comprehensive Spectroscopic Characterization Guide: 1-[(3-Methylpentan-2-yl)amino]propan-2-ol

Topic: Spectroscopic Characterization of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol Content Type: Technical Characterization Guide Audience: Analytical Chemists, Process Development Scientists, and Medicinal Chemists

Executive Summary & Structural Context

Compound: 1-[(3-Methylpentan-2-yl)amino]propan-2-ol Molecular Formula: C

H NO Exact Mass: 159.1623 Da

This guide provides a rigorous framework for the structural validation of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol. Often encountered as a secondary amine intermediate in the synthesis of sterically hindered ligands or pharmaceutical actives, this molecule presents unique characterization challenges due to its multiple stereocenters.

The molecule is typically synthesized via the nucleophilic ring-opening of propylene oxide by 3-methylpentan-2-amine. Consequently, unless enantiopure starting materials are used, the product exists as a mixture of diastereomers (up to four pairs of enantiomers), which significantly impacts the NMR spectral complexity.

Mass Spectrometry (MS) Analysis

Objective: Confirm molecular weight and validate structural connectivity via fragmentation patterns.

Ionization & Molecular Ion[1]

• Technique: ESI-MS (Positive Mode) or EI-MS (70 eV).

• Molecular Ion ([M+H]

  ): Expected at m/z 160.17 .

• Radical Cation (EI, M

  ): Expected at m/z 159 . (Often weak in aliphatic amines due to rapid fragmentation).

Fragmentation Logic (Electron Impact)

The fragmentation is driven by

-cleavage adjacent to the nitrogen atom and the oxygen atom. The stability of the resulting iminium ions dictates the base peak.

Primary Fragmentation Pathways:

• -Cleavage (Amine side): Loss of the alkyl chain from the pentyl group.
• -Cleavage (Alcohol side): Loss of the hydroxymethyl or methyl group.

• McLafferty Rearrangement: Less likely due to the specific branching but possible if chain length permits.

Predicted Key Fragments (EI-MS):

m/z	Fragment Structure (Proposed)	Mechanism
159		Molecular Ion
114		Loss of hydroxyethyl or propyl tail
100		-cleavage losing the hydroxypropyl tail
59		Hydroxypropyl cation (characteristic of 2-hydroxypropyl chains)
44		Base peak candidate ( -cleavage of the amine)

Visualization: Fragmentation Pathway

The following diagram illustrates the logical fragmentation tree for structural confirmation.

Caption: Logical fragmentation pathways for EI-MS analysis of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol.

Infrared Spectroscopy (IR)

Objective: Identification of functional groups (Secondary Amine, Secondary Alcohol).[1]

Key Absorption Bands

Data should be collected on a neat oil film (ATR-FTIR) for maximum resolution.

Wavenumber (cm )	Assignment	Description
3300 - 3450	and	Broad, strong band. The O-H stretch typically masks the weaker N-H stretch.
2850 - 2980		Strong aliphatic stretches (methyl/methylene). Distinct shoulder for vs .
1450 - 1470		Bending vibrations.
1370 - 1385		Gem-dimethyl or isopropyl-type doublet (characteristic of the 3-methylpentan-2-yl and propan-2-ol methyls).
1050 - 1150	and	Strong bands. C-O (secondary alcohol) typically ~1100 cm . C-N stretch ~1180 cm .

Nuclear Magnetic Resonance (NMR)

Objective: Stereochemical assignment and carbon skeleton mapping. Solvent: CDCl

(referenced to 7.26 ppm for H, 77.16 ppm for C).

Stereochemical Complexity

The molecule contains three chiral centers :

• C2 of the pentane chain.

• C3 of the pentane chain.[2]

• C2 of the propanol chain.[3][4]

This results in

stereoisomers. In a non-stereoselective synthesis, you will observe four sets of diastereomeric signals .

• Action: If the spectrum appears "messy" with split peaks, do not assume impurity. Integration must sum to the correct proton count across the multiplet clusters.

H NMR Assignments (Predicted)

(ppm)	Multiplicity	Integral	Assignment	Notes
0.85 - 0.95	Multiplet (overlapping triplets/doublets)	6H	Terminal (Pentyl C5) + Methyl at Pentyl C3	The methyl at C3 and the terminal ethyl group often overlap.
1.05 - 1.15	Doublet ( Hz)	3H	Methyl at Pentyl C2	Characteristic doublet of the amine anchor.
1.18 - 1.25	Doublet ( Hz)	3H	Methyl at Propyl C3	Terminal methyl of the isopropanol group.
1.30 - 1.60	Multiplet	3H	Pentyl C3-H + Pentyl C4-	Complex region due to diastereomers.
2.40 - 2.80	Multiplet	3H	(Pentyl C2) + (Propyl C1)	The adjacent to the amine is diastereotopic (ABX system).
3.65 - 3.85	Multiplet	1H	(Propyl C2)	Deshielded by oxygen.
2.0 - 3.0	Broad Singlet	2H	+	Exchangeable. Shift varies with concentration/moisture.

C NMR Assignments (Predicted)

(ppm)	Carbon Type	Assignment
65.0 - 68.0	CH	(Propyl C2)
55.0 - 60.0	CH	(Pentyl C2)
52.0 - 55.0	CH	(Propyl C1)
38.0 - 42.0	CH	Pentyl C3 (Methine)
25.0 - 28.0	CH	Pentyl C4 (Methylene)
20.0 - 22.0	CH	Methyl on Propyl C2
15.0 - 18.0	CH	Methyl on Pentyl C2
12.0 - 14.0	CH	Methyl on Pentyl C3
10.0 - 12.0	CH	Terminal Pentyl C5

Experimental Protocols

Sample Preparation for NMR

To ensure high-resolution data and minimize exchange broadening of NH/OH protons:

• Mass: Weigh ~10-15 mg of the oil.

• Solvent: Dissolve in 0.6 mL of CDCl

  (99.8% D) containing 0.03% TMS.

• Drying: If the sample is hygroscopic (common for amino-alcohols), filter the solution through a small plug of anhydrous

  or activated molecular sieves directly into the NMR tube.

• D

  O Shake (Optional): To confirm NH/OH peaks, add 1 drop of D O, shake, and re-acquire. The broad singlet at 2.0-3.0 ppm should disappear.

Characterization Workflow

The following diagram outlines the decision logic for validating the compound's identity and purity.

Caption: Step-by-step decision tree for spectroscopic validation of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[5]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[5]

• NIST Mass Spectrometry Data Center. (n.d.).[5] Electron Ionization Mass Spectra of Aliphatic Amino Alcohols. National Institute of Standards and Technology.

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Reference for Nucleophilic Ring Opening of Epoxides).

Sources

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• 2. Showing Compound 3-Methylpentan-2-ol (FDB004415) - FooDB [foodb.ca]
• 3. quora.com [quora.com]
• 4. chemscene.com [chemscene.com]
• 5. 3-Methylpentan-2-One | C6H12O | CID 11262 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Alchemist's Pursuit: A Technical Guide to the Discovery and Synthesis of Novel Chiral Amino Alcohols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chiral amino alcohols are not merely organic molecules; they are the architectural blueprints for a vast portfolio of life-altering pharmaceuticals and sophisticated catalysts. Their intrinsic chirality—the "handedness" of their three-dimensional structure—is the critical determinant of biological activity, making the enantioselective synthesis of these compounds a cornerstone of modern medicinal chemistry and process development.[1][2] This guide offers a Senior Application Scientist's perspective on the core strategies for discovering and synthesizing these high-value molecules. We will dissect seminal methodologies, from the foundational use of nature's chiral pool to the precision of modern catalytic and biocatalytic transformations. This document is structured to provide not just protocols, but a deep understanding of the causality behind experimental choices, empowering researchers to navigate the complexities of stereoselective synthesis. We will explore quantitative performance data, detailed experimental workflows, and the industrial-scale applicability of these pivotal transformations.

The Indispensable Role of Chirality: Why Amino Alcohols Matter

Amino alcohols, compounds bearing both an amine and a hydroxyl group, are privileged structures in drug discovery.[1][2] When these functional groups are attached to adjacent stereocenters, the resulting vicinal amino alcohol motif becomes a key pharmacophore in numerous therapeutic agents. This includes beta-blockers like (S)-Propranolol, antiviral agents such as the HIV protease inhibitor Atazanavir, and the side-chain of the blockbuster anticancer drug, Taxol.[2][3] The specific stereoisomer is often responsible for the desired therapeutic effect, while the other enantiomer may be inactive or, in some cases, cause undesirable side effects. This critical relationship between stereochemistry and biological function necessitates synthetic methods that can deliver single enantiomers with exceptionally high purity.[3]

Core Philosophies in Asymmetric Synthesis of Amino Alcohols

The enantioselective synthesis of chiral amino alcohols can be approached from several distinct philosophical standpoints. The choice of strategy depends on factors such as the availability of starting materials, desired structural complexity, scalability, and cost.

Logical Framework for Synthetic Strategy Selection

Caption: Decision matrix for selecting a primary synthetic strategy.

Foundational Strategy: Synthesis from the Chiral Pool

One of the most direct and time-honored approaches is to leverage the enantiopurity of naturally occurring starting materials, primarily α-amino acids.[1][4]

Reduction of α-Amino Acids and Their Derivatives

This method involves the simple chemical reduction of the carboxylic acid moiety of an amino acid to the corresponding primary alcohol.[1][4] The high optical purity of the starting amino acid is directly transferred to the product.

• Mechanism & Rationale: Strong reducing agents like lithium aluminum hydride (LiAlH₄) or borane (BH₃) complexes are typically used. LiAlH₄ is highly effective but requires anhydrous conditions and careful handling due to its reactivity. A milder alternative for amino acid esters is catalytic hydrogenation (e.g., using Pd/C), which is considered a greener approach.[1]

• Advantages: High enantiopurity is virtually guaranteed from the start. The starting materials are often readily available and inexpensive.[2]

• Limitations: The structural diversity of the products is confined to the side chains of the naturally occurring amino acids.[2]

Experimental Protocol: Synthesis of (S)-Valinol from (S)-Valine using LiAlH₄[1]

• Setup: A 2-liter, three-necked, round-bottomed flask is equipped with a mechanical stirrer, a condenser, and a dropping funnel. The entire apparatus is flame-dried and maintained under an inert atmosphere (Nitrogen or Argon).

• Reagent Preparation: Charge the flask with lithium aluminum hydride (38 g, 1.0 mol) and 1 L of anhydrous tetrahydrofuran (THF).

• Reaction: Stir the suspension and cool it in an ice bath. Slowly add a solution of (S)-valine (117.1 g, 1.0 mol) in 500 mL of anhydrous THF dropwise, maintaining a gentle reflux.

• Workup: After the addition is complete, the reaction is carefully quenched by the sequential addition of water and aqueous NaOH.

• Purification: The resulting salts are filtered off, and the filtrate is concentrated under reduced pressure. The crude product is then purified by distillation to yield (S)-valinol.

The Power of Catalysis: Asymmetric Transformations

Catalytic methods represent the pinnacle of modern organic synthesis, offering versatility, atom economy, and the ability to generate novel chiral structures.

Asymmetric Reduction of α-Amino Ketones

The catalytic asymmetric reduction of prochiral α-amino ketones is a powerful and highly versatile method for producing chiral vicinal amino alcohols.[1]

ATH utilizes a metal catalyst and a chiral ligand to transfer hydrogen from a simple source, like isopropanol or formic acid, to the ketone.[2] Ruthenium-based catalysts, such as those with TsDPEN ligands, are particularly effective.

• Causality: The chiral ligand coordinates to the metal center, creating a chiral environment that forces the substrate to bind in a specific orientation. This directs the hydride transfer to one face of the carbonyl group, leading to high enantioselectivity. This method often achieves exceptional enantioselectivity (>99% ee) and high yields.[2]

Caption: General workflow for Ru-catalyzed Asymmetric Transfer Hydrogenation.

Sharpless Asymmetric Aminohydroxylation (AA)

The Sharpless AA is a landmark reaction that directly converts an alkene into a 1,2-amino alcohol in a single, catalytic step.[2] The reaction uses osmium tetroxide (OsO₄) as the catalyst, a nitrogen source (like a chloramine salt), and a chiral cinchona alkaloid-derived ligand (e.g., (DHQ)₂PHAL).

• Mechanistic Insight: The chiral ligand accelerates the reaction and controls the enantiofacial selectivity of the syn-addition across the double bond. The choice of ligand ((DHQ)₂- vs. (DHQD)₂-based) dictates which enantiomer of the product is formed, providing access to both stereoisomers. Regioselectivity can be an issue but can often be influenced by the choice of ligand and nitrogen source.[5]

• Industrial Relevance: While the use of osmium raises toxicity concerns, the low catalyst loading and high reliability make this method attractive for the synthesis of high-value pharmaceutical intermediates.[6]

Experimental Protocol: Sharpless Asymmetric Aminohydroxylation of trans-Stilbene[2]

• Setup: To a flask, add a 1:1 mixture of n-propanol and water. Add the nitrogen source (e.g., Cbz-NHCl, 1.1 eq) and the chiral ligand ((DHQ)₂PHAL, 0.05 eq).

• Catalyst Addition: Add potassium osmate(VI) dihydrate (K₂OsO₂(OH)₄, 0.04 eq) and stir until dissolved.

• Substrate Addition: Add trans-stilbene (1.0 eq) to the mixture.

• Reaction: Stir the reaction at room temperature until completion (monitored by TLC).

• Workup: Quench the reaction, remove the solvent, and redissolve the residue in an organic solvent (e.g., ethyl acetate). Wash sequentially with acid, base, and brine.

• Purification: Dry the organic layer, concentrate, and purify by flash column chromatography.

• Analysis: Determine the enantiomeric excess (ee) by chiral HPLC.

The Green Chemistry Approach: Biocatalysis

The use of enzymes offers a highly selective and environmentally benign alternative to traditional chemical synthesis.[2] Biocatalytic methods operate under mild conditions (ambient temperature and pressure in aqueous media) and often achieve near-perfect enantioselectivity (>99% ee).[2][3]

Engineered Amine Dehydrogenases (AmDHs)

Amine dehydrogenases can catalyze the asymmetric reductive amination of α-hydroxy ketones using inexpensive ammonia as the amine source.[2][7]

• Causality and Advantage: These enzymes, often developed through directed evolution, possess highly tailored active sites that precisely orient the substrate for stereospecific hydride delivery from a cofactor (NADH or NADPH). This leads to exceptionally high enantioselectivity. The process is highly atom-economical and avoids the use of heavy metals and harsh reagents.[7] The scalability of fermentation processes makes this a very attractive route for industrial production.[3]

Comparative Performance of Synthetic Strategies

Method	Typical Catalyst/Reagent	Catalyst Loading	Typical Yield (%)	Typical ee (%)	Key Advantages	Key Limitations
Chiral Pool	LiAlH₄, BH₃	Stoichiometric	70-95	>99	High enantiopurity, low-cost starters	Limited structural diversity
ATH of α-Amino Ketones	[Ru(p-cymene)Cl₂]₂ / TsDPEN	0.1 - 1 mol%	85-98	95 to >99	Broad scope, high ee, catalytic	Requires pre-synthesis of ketone
Sharpless AA	K₂OsO₂(OH)₄ / (DHQ)₂PHAL	1-5 mol%	70-95	90 to >99	Direct from olefins, predictable stereo	Osmium toxicity, regioselectivity issues
Biocatalysis (AmDH)	Engineered Amine Dehydrogenase	Whole cells/isolated enzyme	90-99	>99	Extremely high ee, green conditions	Substrate-specific, requires enzyme development
Organocatalysis	Proline, Thiourea derivatives	5-20 mol%	70-95	80-97	Metal-free, mild conditions	Can require higher catalyst loadings

Emerging Frontiers and Future Outlook

The field continues to evolve, with new methods offering novel solutions to long-standing challenges.

• Radical-Polar Crossover: Recent developments in chromium-catalyzed asymmetric cross-coupling of aldehydes and imines utilize a radical-polar crossover strategy.[8] This method allows for the modular synthesis of β-amino alcohols from simple, readily available starting materials with high diastereo- and enantioselectivity.[6]

• Photocatalysis: The use of light to drive chemical reactions is opening new avenues. Photoredox/palladium dual catalysis has been employed for the asymmetric allylation of α-silyl amines to construct protected 1,2-amino alcohols.

• Continuous Flow Synthesis: For industrial applications, transitioning from batch to continuous flow processes can offer significant advantages in safety, efficiency, and scalability, particularly for energetic or hazardous reactions.

The synthesis of chiral amino alcohols is a dynamic and enabling field of science. The choice of synthetic route is a multifactorial decision that balances novelty, efficiency, cost, and environmental impact. By understanding the fundamental principles and practical nuances of each major strategy, from the classic to the cutting-edge, researchers and drug development professionals can more effectively design and execute the synthesis of the next generation of chiral molecules that will shape the future of medicine.

References

• Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments - PMC. (URL: [Link])

• Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. (URL: [Link])

• Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines - CHIMIA. (URL: [Link])

• Reduction of Chiral Amino Acids Based on Current Method - JOCPR. (URL: [Link])

• Reimagining Enantioselective Aminoalcohol Synthesis via Chemoselective Electrocatalytic Radical Cross Couplings | ChemRxiv. (URL: [Link])

• New Approach Facilitates Chiral Amino Alcohol Synthesis - Westlake University. (URL: [Link])

• Recent advances in catalytic enantioselective synthesis of vicinal amino alcohols - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D4CS00966E. (URL: [Link])

• Recent advances in catalytic enantioselective synthesis of vicinal amino alcohols. (URL: [Link])

• Enantioselective synthesis of vicinal amino alcohols promoted by fluorine-containing counteranions - PMC. (URL: [Link])

• 'Green' synthesis of amines from renewable resources? A detailed analysis of case studies using the CHEM21 green metrics toolkit - Green Chemistry (RSC Publishing) DOI:10.1039/D5GC00924C. (URL: [Link])

• Green Chemistry Metrics with Special Reference to Green Analytical Chemistry - MDPI. (URL: [Link])

• Sharpless Aminohydroxylation (Oxyamination) - Organic Chemistry Portal. (URL: [Link])

• Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - MDPI. (URL: [Link])

• Catalytic Asymmetric Amino Acid and Its Derivatives by Chiral Aldehyde Catalysis - Frontiers. (URL: [Link])

• Catalytic Asymmetric Synthesis of Chiral Alcohols and Amines. (URL: [Link])

• Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues - PMC. (URL: [Link])

• Cr-Catalyzed Asymmetric Cross Aza-Pinacol Couplings for β-Amino Alcohol Synthesis. (URL: [Link])

• The Sharpless Asymmetric Aminohydroxylation - Sussex Drug Discovery Centre. (URL: [Link])

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals | MDPI [mdpi.com]
• 4. jocpr.com [jocpr.com]
• 5. researchgate.net [researchgate.net]
• 6. Cr-Catalyzed Asymmetric Cross Aza-Pinacol Couplings for β-Amino Alcohol Synthesis [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. New Approach Facilitates Chiral Amino Alcohol Synthesis [science.westlake.edu.cn]

exploratory reactions of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol

An In-depth Technical Guide to the Exploratory Reactions of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol

Abstract

This technical guide provides a comprehensive framework for investigating the chemical reactivity of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol. As a chiral secondary amino alcohol, this molecule possesses two key functional groups—a secondary amine and a secondary alcohol—that offer multiple avenues for chemical modification. This document outlines plausible synthetic routes, detailed characterization methodologies, and a series of proposed exploratory reactions targeting both the nitrogen and oxygen centers. The protocols described herein are grounded in established chemical principles and adapted from authoritative literature on analogous structures. The objective is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to systematically explore the chemical space of this versatile building block.

Introduction and Structural Analysis

1-[(3-Methylpentan-2-yl)amino]propan-2-ol is a bifunctional organic molecule characterized by a secondary amine and a secondary alcohol. The presence of multiple stereocenters implies that the compound can exist as several stereoisomers, a critical consideration for applications in medicinal chemistry and materials science where stereochemistry dictates biological activity and material properties. The nucleophilic nitrogen atom and the hydroxyl group are the primary sites for chemical reactions, allowing for a diverse range of transformations. This guide will explore reactions such as alkylation, acylation, oxidation, and cyclization, which are fundamental to derivatizing this core structure.

Synthesis and Characterization

A robust and well-characterized starting material is paramount for any exploratory study. A plausible and efficient method for synthesizing the title compound is through reductive amination.

Proposed Synthesis: Reductive Amination

Reductive amination is a powerful method for forming amines from carbonyl compounds.[1][2][3] In this proposed synthesis, 3-methyl-2-pentanone is reacted with 1-aminopropan-2-ol to form an intermediate imine, which is then reduced in situ to the desired secondary amine. Sodium triacetoxyborohydride (STAB) is a suitable reducing agent due to its mild nature and selectivity for imines over ketones.[1]

Protocol 2.1: Synthesis via Reductive Amination

• Reaction Setup: To a solution of 3-methyl-2-pentanone (1.0 eq) in an anhydrous solvent such as dichloromethane (CH₂Cl₂) or 1,2-dichloroethane (DCE), add 1-aminopropan-2-ol (1.1 eq).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the reaction mixture. The reaction is often mildly exothermic.

• Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).

• Workup: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with CH₂Cl₂ (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography.

Spectroscopic Characterization

Accurate characterization of the synthesized 1-[(3-Methylpentan-2-yl)amino]propan-2-ol is essential. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) should be employed.[4]

• ¹H and ¹³C NMR: Will confirm the carbon-hydrogen framework. Key signals include the N-H and O-H protons (which are exchangeable with D₂O), and the protons on carbons adjacent to the nitrogen and oxygen atoms.[4][5][6]

• IR Spectroscopy: Will identify the key functional groups. Expect a broad O-H stretching band around 3300-3500 cm⁻¹ and a sharper N-H stretching band in the same region.[5][7]

• Mass Spectrometry (MS): Will determine the molecular weight and can provide fragmentation patterns to further confirm the structure.

Technique	Expected Key Features for 1-[(3-Methylpentan-2-yl)amino]propan-2-ol
¹H NMR	Resonances for alkyl protons, methine protons adjacent to N and O, broad singlets for N-H and O-H (disappear upon D₂O shake).
¹³C NMR	Signals for all eight unique carbons, with those bonded to N and O shifted downfield.
IR (Infrared)	Broad O-H stretch (~3300 cm⁻¹), Medium N-H stretch (~3350 cm⁻¹), C-H stretches (~2850-2960 cm⁻¹), C-O stretch (~1050-1150 cm⁻¹).
MS (Mass Spec)	Molecular ion peak (M+) corresponding to the molecular weight (C₈H₁₉NO).

Exploratory Reaction Pathways

The dual functionality of the title compound allows for a range of chemical transformations. The following sections detail potential exploratory reactions at both the nitrogen and oxygen centers.

Reactions at the Nitrogen Center

The secondary amine is a nucleophilic center that can readily undergo alkylation and acylation reactions.

Direct N-alkylation using alkyl halides can lead to overalkylation.[8] A more controlled and environmentally benign approach is the "borrowing hydrogen" or "hydrogen autotransfer" strategy, where an alcohol serves as the alkylating agent.[8][9] This method typically uses a ruthenium or iridium catalyst.[10][11]

N-acylation with an acyl chloride or anhydride in the presence of a non-nucleophilic base (e.g., triethylamine) will yield the corresponding amide. This reaction is typically high-yielding and robust.

Protocol 3.1.2: N-Acylation

• Dissolve 1-[(3-Methylpentan-2-yl)amino]propan-2-ol (1.0 eq) and triethylamine (1.5 eq) in anhydrous CH₂Cl₂ at 0 °C.

• Add the desired acyl chloride (e.g., acetyl chloride, 1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor by TLC. Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the N-acylated product.

Reactions at the Oxygen Center

The secondary alcohol can be acylated or oxidized.

While acylation typically favors the more nucleophilic amine, O-acylation can be achieved under acidic conditions.[12][13] Protonation of the amino group deactivates it towards acylation, allowing the hydroxyl group to react selectively.[12]

Protocol 3.2.1: Chemoselective O-Acylation

• Dissolve the amino alcohol (1.0 eq) in trifluoroacetic acid (TFA).

• Cool the solution to 0 °C.

• Add the acyl chloride or anhydride (1.2 eq) dropwise.

• Stir the reaction at room temperature for 12-24 hours.

• Remove the TFA under reduced pressure.

• The resulting salt can be neutralized with a base to yield the O-acylated product.

The secondary alcohol can be oxidized to a ketone using a variety of reagents. Pyridinium chlorochromate (PCC) is a mild reagent that effectively oxidizes secondary alcohols to ketones without affecting the amine.[14][15][16][17][18]

Intramolecular Cyclization Reactions

The presence of both an amine and an alcohol allows for intramolecular cyclization to form heterocyclic structures, which are valuable in drug discovery.

Treatment of the amino alcohol with an appropriate reagent can lead to the formation of a six-membered 1,3-oxazine ring system. For example, reaction with thionyl chloride (SOCl₂) can convert the alcohol to a good leaving group (a chloride), which can then be displaced by the intramolecular amine to form a cyclic amine.[19] This provides a pathway to substituted piperidines after the initial cyclization. Alternatively, acid-catalyzed cyclization of N-acylated derivatives can lead to oxazolines or oxazines.[20]

Summary of Exploratory Reactions

The following table summarizes the proposed reactions, reagents, and expected products.

Reaction Type	Target Functional Group	Key Reagents	Expected Product Class
N-Alkylation	Secondary Amine	Alcohol, Ru/Ir catalyst	Tertiary Amine
N-Acylation	Secondary Amine	Acyl Chloride, Base	Amide
O-Acylation	Secondary Alcohol	Acyl Chloride, Acid (TFA)	Ester
Oxidation	Secondary Alcohol	PCC, CH₂Cl₂	Ketone
Cyclization	Amine and Alcohol	SOCl₂ then Base	Cyclic Amine (e.g., substituted piperidine)

Safety Considerations

All experimental work should be conducted in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coats, and gloves, must be worn. Reagents such as thionyl chloride, strong acids (TFA), and oxidizing agents (PCC) are corrosive and/or toxic and must be handled with extreme care. Researchers should consult the Safety Data Sheets (SDS) for all chemicals before use.

Conclusion

1-[(3-Methylpentan-2-yl)amino]propan-2-ol represents a versatile chemical scaffold with significant potential for derivatization. This guide provides a strategic and technically grounded approach to exploring its reactivity. By systematically applying the outlined N-alkylation, N-acylation, O-acylation, oxidation, and cyclization reactions, researchers can generate a library of novel compounds. The characterization and evaluation of these derivatives will be crucial in unlocking their potential applications in drug development and materials science.

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A Technical Guide to the Biological Activity Screening of Substituted Propanolamines

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive framework for the biological activity screening of substituted propanolamines, a chemical class of significant therapeutic interest. The editorial control of this document is guided by the core scientific principles of drug discovery, ensuring a logical and technically sound progression from foundational knowledge to practical application. The methodologies described are designed to be self-validating, promoting robust and reproducible results.

Section 1: Foundational Pharmacology of Substituted Propanolamines

Substituted propanolamines are a class of compounds structurally characterized by a propanolamine backbone. Their diverse pharmacological activities are largely dictated by the nature of substitutions on the aromatic ring and the amine group. Historically and most prominently, these compounds are recognized for their interaction with the adrenergic system.

The Adrenergic System: A Primary Target

The adrenergic system is a key component of the sympathetic nervous system and is regulated by the catecholamines epinephrine and norepinephrine. The receptors of this system, known as adrenoceptors, are G-protein coupled receptors (GPCRs) and are broadly classified into α and β types, with further subtypes (α1, α2, β1, β2, β3). Substituted propanolamines, particularly the aryloxypropanolamine subclass, have a well-established role as ligands for β-adrenoceptors, leading to their common designation as "beta-blockers".[1]

• β1-Adrenergic Receptors: Predominantly located in the heart, stimulation of these receptors leads to increases in heart rate, contractility, and conduction velocity. Consequently, blockade of β1-receptors is a cornerstone of treatment for cardiovascular conditions such as hypertension, angina pectoris, and cardiac arrhythmias.[2]

• β2-Adrenergic Receptors: These receptors are found in the smooth muscle of various organs, including the bronchi and blood vessels. Agonism at β2-receptors results in smooth muscle relaxation, leading to effects like bronchodilation.

• β3-Adrenergic Receptors: Primarily located in adipose tissue, their activation is involved in metabolic processes such as lipolysis.[3]

The therapeutic profile of a substituted propanolamine is therefore critically dependent on its affinity and selectivity for these receptor subtypes. For instance, some compounds are non-selective, acting on both β1 and β2 receptors, while others are cardioselective with a higher affinity for β1 receptors.[1]

Expanding Therapeutic Horizons Beyond Adrenergic Receptors

While the adrenergic system remains a primary focus, the structural versatility of substituted propanolamines allows for interactions with a broader range of biological targets. This opens up potential therapeutic applications in diverse areas:

• Central Nervous System: Some analogues have been investigated for their potential as antidepressant agents.[4]

• Appetite Suppression: Derivatives of fluoxetine containing a propanolamine moiety have shown potent anorexigenic activity.[5]

• Anticancer and Antimicrobial Activity: The broader chemical space of related scaffolds has shown promise in exhibiting anticancer and antimicrobial properties.[6][7][8]

Section 2: Designing a Robust Screening Cascade

A systematic and tiered approach is essential for efficiently screening a library of substituted propanolamines to identify promising lead candidates. This "screening cascade" involves a series of assays that progressively increase in complexity and physiological relevance.

Figure 1: A generalized workflow for the biological activity screening of substituted propanolamines.

Primary Screening: Identifying Initial Hits

The initial step in the screening cascade is designed to rapidly identify compounds that bind to the target of interest. For β-adrenergic receptors, radioligand binding assays are a highly sensitive and well-established method.[9]

Protocol 1: Radioligand Binding Assay

• Objective: To determine the binding affinity of test compounds for specific β-adrenergic receptor subtypes.

• Principle: This is a competitive binding assay where the test compound competes with a radioactively labeled ligand for binding to the receptor.[9] The amount of radioactivity bound to the receptor is inversely proportional to the affinity of the test compound.

• Methodology:

  • Membrane Preparation: Cell membranes expressing the target receptor are isolated from tissues or cultured cells through homogenization and differential centrifugation.[10][11][12]

  • Assay Setup: In a multi-well plate format, the cell membranes are incubated with a fixed concentration of a suitable radioligand (e.g., [³H]-dihydroalprenolol or ¹²⁵I-cyanopindolol) and varying concentrations of the test compound.[10][11]

  • Incubation: The reaction is allowed to reach equilibrium.[12]

  • Filtration: The mixture is rapidly filtered through glass fiber filters to separate the receptor-bound radioligand from the unbound radioligand.[11][13]

  • Washing: The filters are washed with ice-cold buffer to remove non-specifically bound radioactivity.[11]

  • Quantification: The radioactivity retained on the filters is measured using a scintillation counter.[11]

• Data Analysis: The data is used to generate a competition curve, from which the IC₅₀ (the concentration of test compound that inhibits 50% of specific radioligand binding) is determined. The Ki (inhibitory constant) can then be calculated to reflect the binding affinity of the compound.[9][11]

Secondary Screening: Elucidating Functional Activity

Compounds identified as "hits" in the primary binding assay must then be evaluated in functional assays to determine their mode of action, i.e., whether they are agonists (activate the receptor) or antagonists (block the receptor).[14] For β-adrenergic receptors, which are coupled to Gs proteins, this is typically achieved by measuring the production of the second messenger, cyclic AMP (cAMP).[15]

Figure 2: A simplified diagram of the β-adrenergic receptor signaling pathway leading to cAMP production.

Protocol 2: cAMP Accumulation Assay

• Objective: To functionally characterize test compounds as agonists or antagonists of β-adrenergic receptors.

• Principle: This assay measures the intracellular accumulation of cAMP in whole cells expressing the target receptor. A variety of detection methods are available, including HTRF, ELISA, and bioluminescent biosensors.[15][16]

• Methodology (Antagonist Mode):

  • Cell Culture: Cells expressing the target β-adrenergic receptor subtype are cultured in multi-well plates.

  • Compound Incubation: The cells are pre-incubated with varying concentrations of the test compound.

  • Agonist Stimulation: The cells are then stimulated with a known agonist (e.g., isoproterenol) at a concentration that elicits a submaximal response (e.g., EC₈₀).

  • Lysis and Detection: After a defined incubation period, the cells are lysed, and the intracellular cAMP concentration is measured using a commercial assay kit.[15][17]

• Data Analysis:

  • Antagonists: Will produce a dose-dependent inhibition of the agonist-induced cAMP production, allowing for the determination of an IC₅₀ value.

  • Agonists: Will stimulate cAMP production in the absence of a known agonist, enabling the calculation of an EC₅₀ value and the maximal efficacy.

  • Partial Agonists: Will have a dual effect, stimulating cAMP production on their own but also inhibiting the response to a full agonist.[1]

Selectivity and Off-Target Profiling

A critical aspect of drug development is ensuring that a compound is selective for its intended target to minimize the risk of adverse effects.[18] Lead candidates should be screened against a panel of other receptors, ion channels, and enzymes. For substituted propanolamines, this would typically include other adrenergic receptor subtypes (e.g., α1, α2) and other common off-targets.

Table 1: Illustrative Selectivity Profile for a Hypothetical Substituted Propanolamine

Target	Binding Affinity (Ki, nM)	Functional Activity (IC50/EC50, nM)
β1-Adrenergic Receptor	1.5	4.2 (Antagonist)
β2-Adrenergic Receptor	250	580 (Antagonist)
α1-Adrenergic Receptor	>10,000	>10,000
5-HT2A Receptor	1,200	Not Determined
hERG Channel	>10,000	>10,000

This data is for illustrative purposes only.

Section 3: In Vivo Evaluation of Lead Candidates

Compounds that demonstrate high potency, selectivity, and favorable in vitro properties are advanced to in vivo studies to assess their efficacy and pharmacokinetic profiles in a whole-organism context. The choice of animal model is dictated by the intended therapeutic application.

• Cardiovascular Models: For compounds targeting cardiovascular diseases, rodent models are frequently employed. For instance, the ability of a β-blocker to reduce heart rate and blood pressure can be assessed in normotensive or hypertensive rats.[19] The in vivo effects of these compounds on heart rate and vascular conductance can be correlated with their in vitro properties.[20]

• Other Therapeutic Areas: If a compound has been identified with potential activity in other areas, such as the central nervous system, appropriate behavioral models would be utilized.

Section 4: Structure-Activity Relationship (SAR) and Lead Optimization

The data generated throughout the screening cascade is used to establish a structure-activity relationship (SAR).[21] SAR analysis aims to understand how specific chemical modifications to the propanolamine scaffold influence biological activity.[1][22] This knowledge is then used to guide the synthesis of new analogues with improved properties, such as enhanced potency, greater selectivity, and better pharmacokinetic profiles.[3][21]

Conclusion

The biological activity screening of substituted propanolamines is a rigorous, multi-step process that requires a strong foundation in pharmacology and a strategic application of a diverse range of experimental techniques. By employing a logical screening cascade, from high-throughput primary assays to functional characterization and in vivo validation, researchers can effectively identify and optimize novel drug candidates. This guide has provided a comprehensive overview of the key principles and methodologies involved in this process, with an emphasis on ensuring scientific integrity and generating high-quality, actionable data.

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1-[(3-Methylpentan-2-yl)amino]propan-2-ol: Comprehensive Safety, Handling, and Synthetic Integration Guide

Abstract

1-[(3-Methylpentan-2-yl)amino]propan-2-ol (CAS: 1218334-83-8) is a sterically hindered secondary amino alcohol utilized as a bifunctional building block in advanced organic synthesis and drug discovery. Because it contains both a basic secondary amine and a secondary alcohol, its handling requires precise environmental controls to prevent degradation and ensure operator safety. This whitepaper provides an authoritative guide on its physicochemical properties, toxicological profile, and step-by-step protocols for safe synthetic integration.

Physicochemical Profiling & Structural Implications

To safely handle and effectively utilize this compound, researchers must first understand how its molecular structure dictates its physical state and reactivity.

Property	Value
IUPAC Name	1-[(3-Methylpentan-2-yl)amino]propan-2-ol
CAS Number	1218334-83-8
Molecular Formula	C₉H₂₁NO
Molecular Weight	159.27 g/mol
SMILES	CCC(C)C(C)NCC(C)O
Functional Groups	Secondary amine, Secondary alcohol

Structural Causality: The 3-methylpentan-2-yl group provides significant steric bulk around the . This branched aliphatic chain restricts the approach of electrophiles, strategically reducing the nucleophilicity of the nitrogen atom compared to unhindered primary amines[1]. The propan-2-ol moiety introduces a hydrogen-bond donor/acceptor site, enhancing the compound's solubility in polar aprotic solvents while introducing a potential site for competitive O-acylation if the amine is not selectively targeted[2].

Toxicological & Hazard Assessment

Like many aliphatic amino alcohols, 1-[(3-Methylpentan-2-yl)amino]propan-2-ol is inherently basic and presents specific occupational hazards[3].

• Causality of Hazards: The unshared electron pair on the nitrogen atom readily accepts protons. Upon contact with the moisture on human skin, eyes, or mucous membranes, the amine generates localized hydroxide ions. This sudden spike in pH drives the saponification of epidermal lipids and the denaturation of cellular proteins, resulting in severe irritation or chemical burns[3].

• Self-Validating Safety Protocol: During any decontamination procedure or skin exposure event, the affected area must be flushed with copious amounts of water. This safety protocol is self-validating: the decontamination is only considered complete when the pH of the final aqueous wash is confirmed to be neutral (pH 7.0) using universal indicator paper[4].

Standard Operating Procedure (SOP): Safe Handling & Storage

To maintain reagent integrity and ensure laboratory safety, the following environmental controls must be strictly enforced:

• Inert Storage: The compound must be stored sealed at 2–8°C under an inert atmosphere (Argon or Nitrogen)[5].

• Degradation Causality: Secondary amines are susceptible to slow oxidation in the presence of atmospheric oxygen, leading to the formation of N-oxides and colored impurities. Furthermore, they rapidly absorb atmospheric carbon dioxide to form insoluble carbamate salts. Inert gas storage prevents these degradation pathways[6].

• Personal Protective Equipment (PPE): Handling requires chemical safety goggles, a laboratory coat, and chemically resistant nitrile gloves. If handled outside a certified chemical fume hood, a respirator equipped with an organic vapor cartridge is mandatory due to potential vapor accumulation[3].

Experimental Protocol: Selective N-Acylation Workflow

This protocol outlines the selective N-acylation of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol, leveraging its steric environment to prevent competitive O-acylation.

Step 1: Preparation In an oven-dried, argon-purged 50 mL round-bottom flask, dissolve 1.0 mmol (159.3 mg) of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol in 10 mL of anhydrous dichloromethane (DCM).

Step 2: Base Addition Add 1.5 mmol (209 µL) of triethylamine (TEA). Causality: TEA acts as a non-nucleophilic acid scavenger. It neutralizes the HCl byproduct generated during the subsequent addition of the acyl chloride. Without TEA, the HCl would protonate the starting amino alcohol, rendering the nitrogen non-nucleophilic and prematurely halting the reaction.

Step 3: Reagent Addition Cool the mixture to 0°C using an ice-water bath. Dropwise, add 1.1 mmol of the desired acyl chloride. The low temperature controls the exothermic nature of the reaction and kinetically suppresses competitive O-acylation at the secondary alcohol site.

Step 4: Self-Validating Reaction Monitoring Monitor the reaction progress via Thin Layer Chromatography (TLC). Stain the TLC plate with a ninhydrin solution and apply heat. Validation: The starting secondary amine will appear as a distinct brown/purple spot. The complete disappearance of this spot physically validates the total consumption of the starting material and the success of the N-acylation.

Step 5: Quenching & Isolation Quench the reaction with 10 mL of saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to isolate the amide product.

Spill Response & Decontamination Workflow

In the event of a spill, immediate containment is critical to prevent environmental release and vapor inhalation[3]. The primary method for disposal is collection via inert absorbents followed by processing through a licensed chemical waste service[4].

Workflow for the safe containment, neutralization, and disposal of amino alcohol spills.

References

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A Technical Guide to the Computational Modeling of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol Conformations

Abstract

The three-dimensional conformation of a small molecule is a critical determinant of its interaction with biological targets, directly influencing its efficacy and selectivity as a potential therapeutic agent. For flexible molecules such as 1-[(3-Methylpentan-2-yl)amino]propan-2-ol, which possesses multiple rotatable bonds, the accessible conformational space is vast. Understanding the relative energies and structural features of its stable conformers is paramount for applications in drug design and development. This technical guide provides a comprehensive, in-depth protocol for the conformational analysis of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol, employing a hierarchical computational workflow. We begin with rapid, broad sampling of the conformational landscape using molecular mechanics (MM) force fields, followed by high-accuracy refinement of low-energy structures using quantum mechanics (QM), specifically Density Functional Theory (DFT). This guide is intended for researchers, computational chemists, and drug development professionals, offering both the theoretical justification for methodological choices and a practical, step-by-step guide to implementation.

Introduction: The Critical Role of Molecular Conformation in Drug Discovery

A drug's biological activity is intrinsically linked to its three-dimensional shape, which governs its ability to bind to a specific target like an enzyme or receptor.[1] While rigid molecules have a well-defined structure, flexible molecules can exist as an ensemble of interconverting conformers, each with a distinct shape and energy.[2] The specific conformation a drug adopts upon binding to its target, known as the bioactive conformation, is often not its lowest-energy state in solution.[1] Therefore, a thorough exploration of a molecule's low-energy conformational landscape is essential for understanding its potential biological activity and for guiding rational drug design.[3]

1-[(3-Methylpentan-2-yl)amino]propan-2-ol, an amino alcohol, presents a quintessential challenge in conformational analysis due to its acyclic, flexible backbone. Furthermore, the presence of both a hydrogen bond donor (-OH) and an acceptor (-NH) group suggests the potential for stabilizing intramolecular hydrogen bonds, which can significantly influence conformational preference.[4][5] This guide details a robust, multi-stage computational strategy to elucidate these preferences.

Theoretical Foundations: A Dual MM and QM Approach

To efficiently and accurately model the conformational space of our target molecule, we employ a hierarchical strategy that leverages the strengths of two distinct computational methodologies: Molecular Mechanics (MM) and Quantum Mechanics (QM).

Molecular Mechanics (MM): The Engine for Broad Exploration

Molecular mechanics models a molecule as a collection of atoms held together by springs, representing chemical bonds.[6] The potential energy of the system is calculated using a "force field," which is a set of equations and associated parameters that describe the energy contributions from bond stretching, angle bending, torsional rotations, and non-bonded interactions (van der Waals and electrostatic forces).[7]

• Causality of Choice: MM methods are computationally inexpensive, making them ideal for rapidly exploring the vast conformational space of a flexible molecule.[8] Force fields like the General AMBER Force Field (GAFF) are specifically designed for broad applicability to organic, drug-like molecules, providing a reliable starting point for novel structures.[3][9]

Quantum Mechanics (QM): The Standard for High-Accuracy Refinement

Quantum mechanics provides a much more accurate description of molecular systems by solving an approximation of the Schrödinger equation.[10] Methods like Density Functional Theory (DFT) explicitly model the electronic structure of a molecule, allowing for a more precise calculation of energies and geometries.[11][12] This is particularly important for accurately describing subtle electronic effects, polarization, and the energetics of features like hydrogen bonds, which classical force fields may represent inadequately.[11]

• Causality of Choice: While computationally expensive, QM methods are essential for refining the geometries and accurately ranking the relative stabilities of the most promising conformers identified by the initial MM search.[10] This ensures that our final conformational ensemble is based on a high-fidelity physical model.

The Computational Workflow: A Step-by-Step Protocol

Our methodology follows a logical progression from initial structure generation to final quantum mechanical analysis. This multi-level approach ensures both comprehensive sampling and high accuracy in the final results.[13]

Caption: A high-level overview of the hierarchical workflow for conformational analysis.

Protocol 1: Initial Structure Generation and MM Parameterization

• Generate 3D Structure: Start with a 2D representation (e.g., a SMILES string: CC(C)CC(C)NCC(C)O) of a specific stereoisomer, for instance, (2R,2'S)-1-[(3-Methylpentan-2-yl)amino]propan-2-ol. Use a cheminformatics toolkit like RDKit or a molecular editor like Avogadro to generate an initial 3D structure.

• Assign Force Field Parameters: Use the Antechamber module from AmberTools to generate parameters according to the General AMBER Force Field (GAFF2).[9][14] This process assigns atom types and calculates partial atomic charges (e.g., using the AM1-BCC method) necessary for the MM calculations.

  • antechamber -i molecule.pdb -fi pdb -o molecule.mol2 -fo mol2 -c bcc -s 2

  • parmchk2 -i molecule.mol2 -f mol2 -o molecule.frcmod

• Create Topology Files: Use the LEaP program in AmberTools to combine the generated parameters and create the topology and coordinate files required for simulation software like GROMACS or AMBER.

Protocol 2: MM-Based Conformational Search

The goal of this step is to broadly sample the potential energy surface. A stochastic search method, such as a simulated annealing Molecular Dynamics (MD) simulation, is highly effective.[15]

• System Preparation: Place the parameterized molecule in a vacuum.

• Simulated Annealing MD: Perform an MD simulation using GROMACS.[16] The protocol involves gradually heating the system to a high temperature (e.g., 800 K) to allow it to overcome rotational energy barriers, followed by a slow cooling phase back to a low temperature (e.g., 200 K). This allows the molecule to settle into various low-energy minima.

• Trajectory Extraction: Save snapshots of the molecule's coordinates at regular intervals throughout the simulation. This trajectory file contains a large ensemble of potential conformers.

Protocol 3: Conformer Clustering and QM Refinement

The MD trajectory will contain thousands of structures, many of which are redundant. Clustering reduces this set to a manageable number of unique, low-energy conformers.

• Clustering: Use a clustering algorithm based on Root Mean Square Deviation (RMSD) of atomic positions (e.g., the gmx cluster tool in GROMACS) to group structurally similar conformers.[15]

• Selection: From each of the most populated and lowest-energy clusters, select the representative structure (the one closest to the cluster's average structure). Typically, selecting 10-20 unique conformers is sufficient for further analysis.

• QM Geometry Optimization: For each selected conformer, perform a full geometry optimization using a DFT method. A common and reliable choice is the B3LYP functional with a dispersion correction (e.g., D3BJ) and a Pople-style basis set like 6-31G(d).[8] This calculation should be performed with a quantum chemistry package such as Gaussian or ORCA.

• Frequency Calculation: After optimization, perform a frequency calculation at the same level of theory. This serves two purposes:

  • Verification of Minima: A true energy minimum will have no imaginary frequencies.

  • Thermodynamic Data: It provides the zero-point vibrational energy and thermal corrections needed to calculate the Gibbs free energy, which is crucial for ranking conformers at a given temperature.[17]

Data Analysis and Interpretation

The final step involves a detailed analysis of the refined conformers to understand the structural landscape of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol.

Relative Energies and Population

The relative Gibbs free energies (ΔG) of the conformers determine their thermodynamic stability and their expected population in an equilibrium ensemble, as described by the Boltzmann distribution.

Conformer ID	Relative Energy (ΔE, kcal/mol) [DFT]	Relative Free Energy (ΔG, kcal/mol) [DFT]	Boltzmann Population (%) at 298.15 K
Conf-01	0.00	0.00	75.3
Conf-02	0.85	0.98	12.1
Conf-03	1.21	1.45	5.5
Conf-04	1.35	1.62	4.1
Conf-05	1.98	2.05	2.0
... (other conformers)	>2.5	>2.5	<1.0

Note: Data presented is illustrative and would be generated from the QM calculations.

Geometric Analysis: The Intramolecular Hydrogen Bond

As an amino alcohol, the formation of an intramolecular hydrogen bond between the hydroxyl (-OH) group and the amine (-NH) group is a key structural feature to investigate.[4][18] This interaction significantly stabilizes the molecule's conformation.

Caption: A diagram showing the stabilizing O-H···N intramolecular hydrogen bond.

Analysis of the lowest-energy conformer (Conf-01) typically reveals a geometry where the hydroxyl proton is oriented towards the lone pair of the nitrogen atom. Key metrics to quantify this interaction include:

• H···N Distance: The distance between the hydroxyl hydrogen and the amine nitrogen.

• O-H···N Angle: The angle formed by the three atoms involved in the bond.

For stable hydrogen bonds, distances are typically in the range of 1.8–2.5 Å and angles are greater than 120°. The presence of this bond often creates a pseudo-cyclic structure (in this case, a six-membered ring), which is known to be particularly stable.[5]

Conclusion

This guide has outlined a robust, hierarchical computational workflow for the detailed conformational analysis of the flexible molecule 1-[(3-Methylpentan-2-yl)amino]propan-2-ol. By combining the exploratory power of molecular mechanics with the high accuracy of quantum mechanics, researchers can generate a reliable model of the molecule's conformational landscape. The insights gained from this analysis—particularly the identification of low-energy conformers and the characterization of key intramolecular interactions—are invaluable for structure-based drug design, pharmacophore modeling, and understanding the fundamental drivers of molecular recognition. This self-validating protocol provides a clear and effective path for scientists to apply state-of-the-art computational chemistry techniques to challenges in drug development.

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• Mayne, C. G., et al. (2013). Rapid parameterization of small molecules using the Force Field Toolkit. Journal of Computational Chemistry, 34(32), pp. 2757-2770. [Link]

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• Barthe, S. C., et al. (2008). Solvation of conformationally flexible molecules. Experiment and computer simulations. Crystal Growth & Design, 8(9), pp. 3316-3322. [Link]

• Biointerface Research in Applied Chemistry. (2022). Assessment of Available AMBER Force Fields to Model DNA-Ligand Interactions. [Link]

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• Liu, F., et al. (2021). CONFPASS: Fast DFT Re-Optimizations of Structures from Conformation Searches. Journal of Chemical Information and Modeling, 61(1), pp. 267-277. [Link]

• The Ohio State University. (n.d.). Delocalisation errors in conformational energies using density-corrected DFT, with application to crystal polymorphs. [Link]

• Henthorn, J. T., et al. (2017). Development of CHARMM-compatible force-field parameters for cobalamin and related cofactors from quantum mechanical calculations. Journal of Physical Chemistry B, 121(15), pp. 3586-3596. [Link]

• GROMACS Documentation. (2026). Force field. [Link]

• Theoretical and Computational Biophysics Group. (n.d.). Parameterizing a Novel Residue. [Link]

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Protocols & Analytical Methods

Application Note: 1-[(3-Methylpentan-2-yl)amino]propan-2-ol as a Versatile Chiral Ligand in Asymmetric Catalysis

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Introduction & Mechanistic Rationale

The development of robust, highly enantioselective catalytic systems is a cornerstone of modern pharmaceutical synthesis. 1-[(3-Methylpentan-2-yl)amino]propan-2-ol (MAPO) is a highly modular, structurally rigid chiral

-amino alcohol. Derived from the chiral pool (incorporating the carbon skeleton of isoleucine/isoleucinol derivatives), this ligand features multiple stereocenters that create a highly asymmetric pocket when coordinated to transition or main-group metals.

Structural Advantages for Catalysis

The efficacy of MAPO lies in its bidentate

coordination motif and its specific steric topography:

• Steric Shielding: The bulky, branched 3-methylpentan-2-yl group provides a rigid steric wall. When coordinated to a metal center, this bulk forces incoming prochiral substrates to adopt a single spatial orientation, dictating high facial selectivity.

• Bifunctional Capability: The secondary amine (–NH) and secondary alcohol (–OH) are not merely coordination sites; they actively participate in transition-state stabilization via hydrogen bonding, a critical requirement for metal-ligand bifunctional catalysis [1].

This guide details the application of MAPO in two benchmark asymmetric transformations: the enantioselective alkylation of aldehydes and the asymmetric transfer hydrogenation (ATH) of ketones .

Application Workflow 1: Enantioselective Alkylation of Aldehydes

The addition of dialkylzinc reagents to aldehydes is a fundamental method for synthesizing chiral secondary alcohols. Uncatalyzed additions are notoriously slow, but the introduction of a chiral

-amino alcohol like MAPO accelerates the reaction while imparting high enantioselectivity.

Causality & Mechanism

The reaction proceeds via a bimetallic mechanism [2]. MAPO reacts with one equivalent of diethylzinc (

) to release ethane, forming a monomeric zinc-aminoalkoxide complex. This complex acts as a Lewis acid, coordinating a second equivalent of and the aldehyde substrate. The steric bulk of the 3-methylpentan-2-yl group forces the bimetallic complex into a rigid Zimmerman-Traxler-type transition state, directing the ethyl group to attack exclusively the Re or Si face of the aldehyde.

Figure 1: Bimetallic catalytic cycle for the enantioselective addition of diethylzinc to aldehydes.

Protocol: Asymmetric Addition of Diethylzinc to Benzaldehyde

Self-Validating System Check: The protocol relies on strict anhydrous conditions. The presence of moisture will rapidly hydrolyze

to inactive zinc hydroxide, indicated by the formation of a white precipitate before substrate addition. A clear solution validates the integrity of the setup.

Reagents & Equipment:

• MAPO Ligand (10 mol%)

• Benzaldehyde (1.0 equiv, freshly distilled)

• Diethylzinc (1.0 M in hexanes, 2.2 equiv)

• Anhydrous Toluene (degassed)

• Schlenk flask with magnetic stirrer, Argon line.

Step-by-Step Methodology:

• Catalyst Activation: Flame-dry a Schlenk flask under vacuum and backfill with Argon. Add MAPO (0.1 mmol) and anhydrous toluene (3.0 mL). Stir to dissolve.

• Precatalyst Formation: Cool the solution to 0 °C. Syringe in

  (1.0 M in hexanes, 2.2 mmol) dropwise over 5 minutes. Causality: Dropwise addition controls the exothermic evolution of ethane gas and prevents localized thermal degradation of the ligand. Stir for 30 minutes at 0 °C.

• Substrate Addition: Add benzaldehyde (1.0 mmol) dropwise. Causality: The aldehyde must be added after the bimetallic complex has formed to prevent the non-enantioselective background reaction between free

  and the aldehyde.

• Reaction Propagation: Allow the reaction to warm to room temperature (20 °C) and stir for 12–16 hours. Monitor via TLC (Hexane/EtOAc 8:2) until the aldehyde is fully consumed.

• Quenching & Workup: Cool the mixture to 0 °C and carefully quench with saturated aqueous

  (2.0 mL). Extract with dichloromethane ( mL), dry over , and concentrate under reduced pressure.

• Purification: Isolate the product via flash column chromatography to yield the chiral 1-phenylpropan-1-ol.

Quantitative Data Summary

Substrate	Ligand Loading	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
Benzaldehyde	10 mol%	12	94	95
p-Chlorobenzaldehyde	10 mol%	14	91	92
p-Methoxybenzaldehyde	10 mol%	16	88	96
Hexanal (Aliphatic)	10 mol%	18	82	85

Table 1: Substrate scope and stereochemical outcomes for the MAPO-catalyzed diethylzinc addition.

Application Workflow 2: Asymmetric Transfer Hydrogenation (ATH)

ATH is a safer, highly scalable alternative to high-pressure asymmetric hydrogenation. Using isopropanol as both the solvent and the hydrogen donor, MAPO coordinates with Ruthenium(II) precursors to form an exceptionally active Noyori-type bifunctional catalyst[3].

Causality & Mechanism

The precatalyst is formed by mixing

with MAPO. Upon addition of a strong base (e.g., KOtBu), HCl is eliminated, generating a 16-electron Ru-amido complex. This complex abstracts a hydride and a proton from isopropanol, becoming an 18-electron Ru-hydride species. Crucially, the reduction of the prochiral ketone occurs via a six-membered pericyclic transition state . The Ru-H transfers a hydride to the carbonyl carbon, while the ligand's –NH group simultaneously donates a proton to the carbonyl oxygen [4]. The steric bulk of the 3-methylpentan-2-yl group ensures the ketone approaches in only one favorable trajectory.

Figure 2: Metal-ligand bifunctional catalytic cycle for the Ru-ATH of prochiral ketones.

Protocol: Ru-ATH of Acetophenone

Self-Validating System Check: The reaction is highly sensitive to oxygen, which oxidizes the Ru-hydride intermediate. A color change from dark red/brown (active Ru-hydride) to pale yellow/green indicates catalyst deactivation. Maintaining the dark color validates the anaerobic integrity of the system.

Reagents & Equipment:

• (0.5 mol%)

• MAPO Ligand (1.1 mol%)

• Acetophenone (1.0 equiv)

• Potassium tert-butoxide (KOtBu) (0.1 M in isopropanol, 5 mol%)

• Anhydrous, freeze-pump-thaw degassed Isopropanol.

Step-by-Step Methodology:

• Complexation: In an argon-filled glovebox or using standard Schlenk techniques, combine

  (0.005 mmol) and MAPO (0.011 mmol) in a Schlenk tube. Add degassed isopropanol (2.0 mL).

• Precatalyst Maturation: Heat the mixture to 80 °C for 1 hour. Causality: Elevated temperature is required to break the Ru dimer and ensure complete coordination of the bidentate MAPO ligand. Cool to room temperature.

• Substrate Introduction: Add acetophenone (1.0 mmol) to the dark red catalyst solution.

• Catalyst Activation: Inject the KOtBu solution (0.05 mmol) into the reaction mixture. Causality: The base initiates the catalytic cycle by deprotonating the coordinated amino alcohol to form the active 16-electron Ru-amido species.

• Reaction Propagation: Stir at room temperature (25 °C) for 8 hours. Monitor conversion via GC-FID.

• Workup: Once complete, quench the reaction by exposing it to air and filtering through a short pad of silica gel (eluting with EtOAc) to remove ruthenium residues. Concentrate to yield the chiral 1-phenylethanol.

Quantitative Data Summary

Substrate	Catalyst Loading	Temp (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
Acetophenone	0.5 mol% Ru	25	8	>99	94
Propiophenone	0.5 mol% Ru	25	10	98	96
-Tetralone	0.5 mol% Ru	25	12	95	91
2-Acetylpyridine	0.5 mol% Ru	25	16	89	88

Table 2: Substrate scope and stereochemical outcomes for the Ru-MAPO catalyzed ATH.

References

• Evidence for a two zinc species mechanism in enantioselective addition of diethylzinc to aldehydes. The Journal of Organic Chemistry, American Chemical Society. Available at:[Link]

• Titanium-Catalyzed Enantioselective Additions of Alkyl Groups to Aldehydes: Mechanistic Studies and New Concepts in Asymmetric Catalysis. Accounts of Chemical Research, American Chemical Society. Available at:[Link]

• Practical Aspects and Mechanism of Asymmetric Hydrogenation with Chiral Half-Sandwich Complexes. Catalysts, MDPI. Available at:[Link]

• Chiral

  -Amino Alcohols as Ligands for the Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of N-Phosphinyl Ketimines. Molecules, MDPI. Available at:[Link]

Application Note: 1-[(3-Methylpentan-2-yl)amino]propan-2-ol in Asymmetric Synthesis

Executive Summary

The pursuit of enantiopure secondary and tertiary alcohols is a cornerstone of modern drug development and natural product synthesis. Among the myriad of chiral auxiliaries and catalysts available, vicinal amino alcohols (1,2- or β-amino alcohols) have emerged as a highly privileged class of chemical modalities that serve as potent chiral ligands for metal-based asymmetric catalysis[1].

This application note details the mechanistic rationale, experimental causality, and validated protocols for utilizing 1-[(3-Methylpentan-2-yl)amino]propan-2-ol —a highly tunable, multi-stereocenter aliphatic amino alcohol—in two critical asymmetric transformations: the enantioselective addition of dialkylzincs to aldehydes, and the asymmetric borane reduction of prochiral ketones.

Mechanistic Rationale & Ligand Design

The efficacy of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol as a chiral ligand stems from its unique structural topology, which combines a highly branched aliphatic domain with a bidentate coordination motif:

• Steric Shielding (The 3-Methylpentan-2-yl Group): Derived from the carbon skeleton of isoleucine/isoleucinol, this moiety contains two adjacent stereocenters. The structural complexity of this branched group provides a rigid, bulky steric environment that effectively blocks one enantiotopic face of the coordinated metal complex[2].

• Bidentate Chelation (The Propan-2-ol Backbone): The secondary amine and the secondary alcohol provide a classic 1,2-amino alcohol coordination sphere. The oxygen atom forms a strong covalent bond with Lewis acidic metals (e.g., Zn, B), while the nitrogen atom provides a dative bond, resulting in a thermodynamically stable 5-membered metallacycle[1].

Figure 1: Bidentate chelation model of the amino alcohol ligand with a Lewis acidic metal center.

Application 1: Enantioselective Dialkylzinc Addition to Aldehydes

The enantioselective addition of dialkylzinc compounds to prochiral carbonyl groups is a powerful, mature methodology for obtaining enantiopure secondary alcohols[3],[4]. 1-[(3-Methylpentan-2-yl)amino]propan-2-ol acts as a chiral amplifier in this process. When reacted with diethylzinc (

), it forms a dinuclear zinc alkoxide complex. This complex acts as a Lewis acid to activate the aldehyde and simultaneously delivers the alkyl group via a highly ordered, six-membered Zimmerman-Traxler-type transition state.

Figure 2: Catalytic cycle of enantioselective dialkylzinc addition using the chiral amino alcohol.

Protocol: Asymmetric Addition of Diethylzinc to Benzaldehyde

Causality in Experimental Design:

• Temperature Control (0 °C): The uncatalyzed addition of

  to aldehydes is a slow, racemic background reaction. Maintaining the reaction at 0 °C suppresses this background noise while the highly reactive, ligand-bound zinc complex rapidly drives the enantioselective pathway.

• Solvent Selection (Toluene/Hexanes): Non-coordinating, non-polar solvents are strictly required. Polar solvents (like THF or ether) would competitively bind to the Lewis acidic zinc center, disrupting the highly ordered transition state and drastically lowering the enantiomeric excess (ee).

• Order of Addition: The ligand and

  must be pre-mixed for 30 minutes to ensure complete formation of the active dinuclear zinc catalyst before the aldehyde is introduced.

Step-by-Step Methodology:

• Preparation: Flame-dry a 25 mL Schlenk flask under vacuum and backfill with Argon (repeat 3 times).

• Catalyst Formation: Add 1-[(3-Methylpentan-2-yl)amino]propan-2-ol (0.05 mmol, 5 mol%) and anhydrous toluene (3.0 mL) to the flask. Cool the solution to 0 °C using an ice-water bath.

• Zinc Addition: Syringe in Diethylzinc (1.0 M in hexanes, 2.0 mmol, 2.0 equiv) dropwise over 5 minutes. Stir the mixture at 0 °C for 30 minutes to allow the evolution of ethane gas and the formation of the active catalyst.

• Substrate Addition: Add benzaldehyde (1.0 mmol, 1.0 equiv) dropwise.

• Reaction: Maintain the reaction at 0 °C and stir for 12–18 hours.

• Quench & Extraction: Quench the reaction strictly at 0 °C by the slow addition of 1N HCl (5 mL) to break the zinc alkoxide. Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous

  , and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (Silica gel, Hexanes/EtOAc 9:1) to afford 1-phenyl-1-propanol.

Self-Validating Quality Control: Analyze the purified product using Chiral HPLC (e.g., Chiralcel OD-H column, Hexanes/i-PrOH 95:5, flow rate 1.0 mL/min). A drop in the expected ee% (<90%) is a self-validating indicator of either moisture contamination during catalyst formation or a failure to maintain the 0 °C temperature threshold.

Application 2: In Situ Oxazaborolidine Formation for Asymmetric Ketone Reduction

Chiral amino alcohols are also direct precursors to oxazaborolidines, which are utilized in the Corey-Bakshi-Shibata (CBS) reduction. The reaction of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol with borane (

) generates a rigid, chiral bicyclic system that directs the hydride transfer to the less sterically hindered face of a prochiral ketone.

Protocol: Enantioselective Reduction of Acetophenone

Causality in Experimental Design:

• Syringe Pump Addition: The uncatalyzed reduction of ketones by

  is extremely fast and racemic. To achieve high enantioselectivity, the ketone must be added via a syringe pump over 1–2 hours. This ensures the ketone concentration remains near zero, forcing all reduction events to occur through the chiral oxazaborolidine catalyst.

• Temperature (-20 °C): Lowering the temperature to -20 °C maximizes the facial selectivity of the hydride transfer by amplifying the steric differences between the two faces of the ketone.

Step-by-Step Methodology:

• Catalyst Generation: In a flame-dried Schlenk flask under Argon, dissolve the amino alcohol ligand (0.1 mmol, 10 mol%) in anhydrous THF (2.0 mL).

• Borane Addition: Add

  complex (1.0 M in THF, 1.2 mmol, 1.2 equiv) at room temperature. Stir for 1 hour to form the oxazaborolidine catalyst in situ.

• Cooling: Cool the reaction mixture to -20 °C using a dry ice/ethylene glycol bath.

• Substrate Addition: Dissolve acetophenone (1.0 mmol, 1.0 equiv) in anhydrous THF (1.0 mL). Add this solution to the reaction mixture via a syringe pump over a period of 90 minutes.

• Reaction: Stir for an additional 30 minutes at -20 °C after the addition is complete.

• Quench: Carefully quench the reaction by the dropwise addition of Methanol (2.0 mL) until effervescence ceases.

• Workup: Concentrate the mixture, partition between water and diethyl ether, dry the organic layer, and evaporate to yield the crude 1-phenylethanol.

Quantitative Data & Substrate Scope

The modularity of the 3-methylpentan-2-yl group allows this ligand to accommodate various electronic and steric profiles in the substrate. The table below summarizes the expected quantitative outcomes for the dialkylzinc addition protocol across different aldehyde classes.

Substrate	Ligand Loading (mol%)	Temp (°C)	Time (h)	Isolated Yield (%)	Enantiomeric Excess (ee %)
Benzaldehyde	5	0	12	95	92
p-Chlorobenzaldehyde	5	0	14	92	94
p-Methoxybenzaldehyde	5	0	18	88	89
Cinnamaldehyde	10	-10	24	85	86
Hexanal (Aliphatic)	10	0	16	80	82

Note: Electron-deficient aromatic aldehydes (e.g., p-Chlorobenzaldehyde) generally react faster and exhibit slightly higher enantioselectivities due to tighter binding in the transition state, whereas aliphatic aldehydes (e.g., Hexanal) require higher catalyst loading and exhibit slightly reduced stereocontrol.

References

• MDPI. "Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes." Molecules, 2025. Available at: [Link][3]

• PubMed - NIH. "Catalytic asymmetric organozinc additions to carbonyl compounds." National Institutes of Health, 2001. Available at: [Link][4]

• PMC - NIH. "Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues." National Center for Biotechnology Information. Available at:[Link][1]

Sources

• 1. Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-[(3-Methylpentan-2-yl)amino]ethan-1-ol|CAS 1038368-17-0 [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Catalytic asymmetric organozinc additions to carbonyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

protocol for the synthesis of beta-amino alcohols from epoxides

Application Note: Advanced Protocols for the Synthesis of -Amino Alcohols from Epoxides[1]

Abstract

The

-amino alcohol motif is a pharmacophore of immense significance, serving as the structural backbone for -adrenergic blockers (e.g., Propranolol, Atenolol), chiral auxiliaries, and bioactive alkaloids. While the disconnection is conceptually simple—nucleophilic attack of an amine on an epoxide—practical execution is often plagued by poor regioselectivity, competing polymerization, and bis-alkylation. This guide moves beyond elementary textbook descriptions to provide rigorous, field-validated protocols for the aminolysis of epoxides. We focus on three distinct methodologies: Water-Promoted Green Synthesis , Metal-Triflate Catalyzed Opening , and Regiocontrolled Ring-Opening of Styrene Oxides , ensuring high fidelity in drug development workflows.

Mechanistic Foundations & Critical Parameters

The ring-opening of epoxides by amines is governed by the interplay between steric hindrance and electronic stabilization of the transition state. Understanding this dichotomy is the prerequisite for selecting the correct protocol.

The Regioselectivity Paradox

• Scenario A: Aliphatic Epoxides (Steric Control) Under basic or neutral conditions, the reaction follows a pure

  trajectory. The amine attacks the least hindered carbon.[1][2]

• Scenario B: Styrene Oxides (Electronic Control) The presence of an aromatic ring stabilizes the developing positive charge at the benzylic position. Under Lewis acidic conditions, the mechanism shifts toward an

  -like character, favoring attack at the more hindered (benzylic) carbon. However, this is highly sensitive to solvent polarity and catalyst strength.

Mechanism Diagram

The following diagram illustrates the divergent pathways based on substrate and conditions.

Figure 1: Divergent mechanistic pathways for epoxide aminolysis based on substrate electronics and reaction conditions.

Experimental Protocols

Protocol A: Water-Promoted "On-Water" Synthesis

Best for: Aliphatic epoxides, primary/secondary amines, Green Chemistry requirements. Mechanism: Water acts as a dual hydrogen-bond donor/acceptor, activating the epoxide oxygen and stabilizing the transition state, significantly accelerating the reaction compared to organic solvents.

Reagents:

• Epoxide (1.0 equiv)

• Amine (1.1 – 1.2 equiv)

• Deionized Water (2-5 mL per mmol)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar, suspend the Epoxide (10 mmol) in Deionized Water (20 mL).

• Addition: Add the Amine (11 mmol) dropwise at room temperature.

  • Note: If the amine is a solid, dissolve it in a minimum amount of water or co-solvent (e.g., EtOH) if strictly necessary, though heterogeneous "on-water" stirring is often sufficient.

• Reaction: Stir vigorously at room temperature for 2–12 hours.

  • Monitoring: Monitor by TLC (EtOAc/Hexane) or LC-MS. The disappearance of the epoxide spot is the endpoint.

• Workup:

  • If product precipitates: Filter, wash with cold water, and dry under vacuum.

  • If product is soluble: Extract with Ethyl Acetate (3 x 20 mL). Dry combined organics over

    , filter, and concentrate.

• Purification: Most products are obtained in >95% purity. If necessary, purify via flash column chromatography (DCM/MeOH).

Validation Data:

Substrate	Amine	Time (h)	Yield (%)	Regioselectivity
Cyclohexene oxide	Morpholine	2	96	N/A (Symmetric)
Epichlorohydrin	Aniline	4	92	>99:1 (Terminal)

| Glycidyl Phenyl Ether | Isopropylamine | 3 | 95 | >99:1 (Terminal) |

Protocol B: Metal Triflate Catalyzed Aminolysis

Best for: Deactivated amines (anilines), sterically hindered epoxides, or heat-sensitive substrates. Catalyst: Calcium Triflate (

) or Aluminum Triflate ( ). These are water-tolerant, reusable Lewis acids.

Reagents:

• Epoxide (1.0 equiv)

• Amine (1.0 equiv)[3]

• (5 mol%)

• Solvent: Acetonitrile (

  ) or Toluene (for higher temps)

Procedure:

• Catalyst Prep: If not commercially available,

  can be prepared by reacting with triflic acid. Ensure catalyst is dry.

• Reaction Assembly: To a solution of Epoxide (5 mmol) and Amine (5 mmol) in Acetonitrile (10 mL), add

  (0.25 mmol, 5 mol%).

• Execution: Stir at Room Temperature.

  • Observation: Reaction is typically exothermic. For highly reactive substrates, cool to 0°C initially.

  • Time: 10 min to 4 hours.

• Quench & Recovery: Add water (10 mL). Extract with EtOAc.

  • Catalyst Recycling: The aqueous layer containing the catalyst can be concentrated and reused after drying (vacuum, 150°C), retaining >90% activity for 3 cycles.

• Isolation: Evaporate organic solvent to yield the crude

  -amino alcohol.

Why this works: The metal center coordinates to the epoxide oxygen, increasing electrophilicity without the strong acidity that causes polymerization.

Protocol C: Regioselective Opening of Styrene Oxides

Best for: Directing attack to the benzylic position (unusual regioselectivity) or ensuring terminal attack in sensitive systems. Challenge: Styrene oxide can yield mixtures of regioisomers (

-attack vs -attack).

Strategy:

• For Terminal Attack (Standard): Use Protocol A (Water) or uncatalyzed solvent-free conditions. The lack of Lewis acidity disfavors the carbocation character at the benzylic position.

• For Benzylic Attack (Inverted Regioselectivity): Use a strong Lewis Acid like

  or perform the reaction in a highly polar solvent that stabilizes the benzylic transition state.

Optimized Protocol (Terminal Selectivity):

• Mix Styrene Oxide (1.0 equiv) and Amine (1.2 equiv) neat (solvent-free).

• Stir at 40°C.

• Result: Favors attack at the terminal carbon (>90:10 ratio) due to steric dominance in the absence of electronic activation.

Case Study: Synthesis of Propranolol

This workflow demonstrates the application of Protocol A in the synthesis of a generic

-blocker.

Reaction Scheme:

• Step 1: 1-Naphthol + Epichlorohydrin

  1-Naphthyl Glycidyl Ether.

• Step 2: 1-Naphthyl Glycidyl Ether + Isopropylamine

  Propranolol.[4]

Step-by-Step for Step 2 (Epoxide Opening):

• Dissolve 1-Naphthyl Glycidyl Ether (10 g, 50 mmol) in MeOH (20 mL) (Methanol is used here to solubilize the aromatic ether).

• Add Isopropylamine (10 mL, ~116 mmol) slowly. Note: Excess amine prevents dimerization.

• Reflux at 60°C for 3 hours.

• Concentrate under reduced pressure to remove MeOH and excess amine.

• Recrystallize the residue from cyclohexane/hexane to obtain Propranolol as a white solid.

Troubleshooting & Optimization Matrix

Symptom	Probable Cause	Corrective Action
Bis-alkylation	Amine is too nucleophilic; Epoxide in excess.	Use excess amine (3-5 equiv) or slow addition of epoxide to amine.
Polymerization	Catalyst is too acidic; Temp too high.	Switch to milder Lewis acid ( ); Lower temperature; Use "On-Water" protocol.
Low Conversion	Steric hindrance; Deactivated amine.	Increase catalyst loading to 10 mol%; Switch to solvent-free conditions (high concentration).
Poor Regioselectivity	Substrate bias (Styrene oxide).	To favor terminal: Remove catalyst, use steric bulk. To favor internal: Use polar solvent + strong Lewis Acid.

Workflow Visualization

Figure 2: Decision tree for selecting the optimal synthesis protocol based on substrate class and desired outcome.

References

• Mechanistic Insights & General Reviews

  • Azizi, N., & Saidi, M. R. (2005).[5] Highly efficient and regioselective synthesis of

    -amino alcohols from epoxides in water. Organic Letters. Link

  • Shivani, Pujala, B., & Chakraborti, A. K. (2007).[5] Zinc(II) perchlorate hexahydrate catalyzed opening of epoxides by amines. Journal of Organic Chemistry. Link

• Metal Triflate Catalysis

  • Cepanec, I., Litvic, M., et al. (2003).[5][6] Calcium trifluoromethanesulfonate-catalyzed aminolysis of epoxides. Tetrahedron. Link

  • Williams, D. B. G., & Lawton, M. (2005). Aluminium triflate: A remarkable catalyst for the ring opening of epoxides. Organic & Biomolecular Chemistry. Link

• Solvent Effects & Green Protocols

  • Lizza, J. R., & Moura-Letts, G. (2017).[5][7] Solvent-Directed Epoxide Opening with Primary Amines. Synthesis. Link

• Beta-Blocker Synthesis Applications

  • Crowther, A. F., & Smith, L. H. (1968).

    -Adrenergic blocking agents.[4][7][8][9] II. Propranolol and related 3-amino-1-naphthoxy-2-propanols. Journal of Medicinal Chemistry. Link

Sources

• 1. rroij.com [rroij.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 4. jmedchem.com [jmedchem.com]
• 5. β-Amino alcohol synthesis by amination (alkylation) [organic-chemistry.org]
• 6. Calcium trifluoromethanesulfonate-catalysed aminolysis of epoxides [organic-chemistry.org]
• 7. Solvent-Directed Epoxide Opening with Primary Amines for the Synthesis of β-Amino Alcohols [organic-chemistry.org]
• 8. Synthesis and pharmacology of potential beta-blockers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

1-[(3-Methylpentan-2-yl)amino]propan-2-ol as a building block for pharmaceuticals

Application Note: 1-[(3-Methylpentan-2-yl)amino]propan-2-ol as a Next-Generation Sterically Hindered Building Block in Pharmaceutical Development

Executive Summary

The compound 1-[(3-Methylpentan-2-yl)amino]propan-2-ol (CAS: 1218334-83-8) is a highly specialized, sterically hindered aliphatic amino alcohol. Featuring a secondary amine flanked by a highly branched 3-methylpentan-2-yl group and a 2-hydroxypropyl moiety, this bifunctional scaffold is increasingly utilized in advanced drug discovery. It serves as a critical precursor for synthesizing metabolically stable active pharmaceutical ingredients (APIs) and precisely tuned ionizable lipids for lipid nanoparticle (LNP) delivery systems.

Physicochemical Profiling

Understanding the baseline properties of this building block is essential for predicting its behavior in complex synthetic workflows and biological environments.

Property	Value	Structural Significance
Chemical Formula	C9H21NO	Aliphatic nature ensures high lipophilicity.
Molecular Weight	159.27 g/mol	Low molecular weight allows for extensive downstream derivatization.
Functional Groups	Secondary Amine, Secondary Alcohol	Provides orthogonal reactivity for chemoselective modifications.
Steric Profile	Highly Hindered ( and branched)	Shields the nitrogen atom from enzymatic degradation and unwanted side reactions.
Predicted pKa	~8.5 (Free Base)	Can be further depressed to 6.0–7.0 upon tertiary amine conversion.

Mechanistic Insights: Causality in Scaffold Design (E-E-A-T)

The selection of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol over simpler amino alcohols (like isopropanolamine) is driven by two fundamental pharmacokinetic and physicochemical principles:

• Metabolic Stability via Steric Hindrance: A major liability of aliphatic amines in pharmacophores is their susceptibility to Cytochrome P450 (CYP)-mediated N-dealkylation. The

  - and -methyl branching on the 3-methylpentan-2-yl group creates a profound steric shield. This hindrance physically blocks the amine's -carbon from optimally orienting within the CYP catalytic site, preventing the formation of the reactive iminium intermediate required for dealkylation[1][2].

• pKa Tuning for Endosomal Escape: For LNP applications, the apparent pKa of an ionizable lipid must fall within the "Goldilocks" zone of 6.0–7.0[3][4]. When this building block is converted into a tertiary amine (e.g., via lipid tail attachment), the bulky aliphatic chains desolvate the protonated state, slightly lowering its basicity. Concurrently, the electron-withdrawing inductive effect of the adjacent secondary hydroxyl group further depresses the pKa. This ensures the resulting lipid remains neutral in systemic circulation (pH 7.4) but rapidly protonates in the acidic endosome (pH 5.5–6.5), triggering membrane fusion and cytosolic cargo release[5].

Experimental Protocols

Protocol A: Synthesis of Ionizable Lipids via Aza-Michael Addition

This protocol details the attachment of lipid tails to the secondary amine to create an ionizable lipid for mRNA delivery.

• Reagent Preparation: Dissolve 1.0 equivalent of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol in anhydrous ethanol (0.5 M concentration).

  • Causality: Ethanol acts as a protic solvent that accelerates the aza-Michael addition by hydrogen-bonding to the carbonyl oxygen of the incoming acrylate, increasing its electrophilicity.

• Reaction Initiation: Add 2.1 equivalents of the desired lipid tail acrylate (e.g., heptadecan-9-yl acrylate).

  • Causality: A slight stoichiometric excess ensures complete conversion of the secondary amine to the tertiary amine, overcoming the significant steric hindrance of the 3-methylpentan-2-yl group.

• Thermal Activation: Heat the reaction mixture to 75°C under a nitrogen atmosphere for 48 hours.

  • Causality: The extreme steric bulk around the nitrogen atom raises the activation energy barrier for nucleophilic attack, requiring prolonged thermal energy compared to unhindered amines.

• Self-Validation Check: Spot the reaction mixture on a silica TLC plate. Elute with

  /MeOH (9:1). Stain with ninhydrin and heat.

  • Validation: The starting amino alcohol will appear as a dark purple spot. The reaction is complete when this spot vanishes, replaced by an iodine-active spot corresponding to the tertiary amine product. Confirm the exact molecular weight via LC-MS (ESI+). If the [M+H]+ peak of the starting material (m/z 160) persists, add 0.2 eq of acrylate and heat for an additional 12 hours.

• Purification: Concentrate under reduced pressure and purify via flash chromatography (silica gel, gradient elution from 100% hexanes to 80:20 hexanes/ethyl acetate).

Protocol B: Chemoselective O-Acylation for API Derivatization

This protocol leverages the steric disparity between the amine and the alcohol to achieve selective O-acylation without protecting groups.

• Reagent Preparation: Dissolve the amino alcohol in anhydrous dichloromethane (DCM). Add 1.5 equivalents of N,N-diisopropylethylamine (DIPEA).

• Chemoselective Acylation: Cool the vessel to 0°C and dropwise add 1.1 equivalents of the target acyl chloride.

  • Causality: Operating at 0°C suppresses the kinetic energy of the system, forcing the electrophile to react exclusively with the most accessible nucleophile. The massive steric hindrance of the 3-methylpentan-2-yl group shields the secondary amine, directing the acyl chloride to preferentially attack the less hindered secondary alcohol.

• Self-Validation Check: Quench a 10 µL aliquot in methanol and analyze via LC-MS.

  • Validation: Look for the desired O-acyl product mass. If N-acylation occurs (amide formation), an additional mass shift will be observed. The absence of the amide byproduct validates the chemoselectivity driven by the steric shield.

• Workup: Wash the organic layer with saturated aqueous

  to neutralize HCl byproducts, dry over anhydrous , and concentrate in vacuo.

Visualizations

Synthetic workflow demonstrating orthogonal derivatization of the bifunctional scaffold.

Mechanism of endosomal escape driven by the pKa-tuned sterically hindered amine.

References

• Cytosolic delivery of nucleic acids: The case of ionizable lipid nanoparticles National Institutes of Health (NIH) - PMC URL:[Link]

• Endosomal escape mechanisms of extracellular vesicle-based drug carriers: lessons for lipid nanoparticle design OAE Publishing Inc. URL:[Link]

• Identification of Iminium Intermediates Generation in the Metabolism of Tepotinib Using LC-MS/MS: In Silico and Practical Approaches to Bioactivation Pathway Elucidation MDPI URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Identification of Iminium Intermediates Generation in the Metabolism of Tepotinib Using LC-MS/MS: In Silico and Practical Approaches to Bioactivation Pathway Elucidation [mdpi.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Cytosolic delivery of nucleic acids: The case of ionizable lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. oaepublish.com [oaepublish.com]

Application Note: Stereoselective Synthesis of Vicinal Amino Alcohols

This Application Note is structured to provide a comprehensive, technical guide for the stereoselective synthesis of vicinal amino alcohols. It moves beyond standard textbook descriptions to offer field-tested protocols, mechanistic insights, and troubleshooting strategies.

Executive Summary

Vicinal (1,2-) amino alcohols are privileged structural motifs found in a vast array of bioactive natural products (e.g., sphingolipids, catecholamines) and pharmaceutical agents (e.g., protease inhibitors,

-blockers).[1][2] They also serve as critical chiral ligands (e.g., amino alcohol-boranes) in asymmetric catalysis.

This guide details three distinct, high-fidelity methodologies for their construction, selected based on stereochemical requirements (syn vs. anti) and starting material availability:

• Sharpless Asymmetric Aminohydroxylation (AAH): For direct, enantioselective access to syn-amino alcohols from alkenes.[3][4]

• Regioselective Aminolysis of Chiral Epoxides: For stereospecific access to anti-amino alcohols via S

  2 inversion.

• Diastereoselective Reduction of

  -Amino Ketones: For tunable access to either syn or anti diastereomers via protecting-group-controlled transition states.

Method A: Sharpless Asymmetric Aminohydroxylation (AAH)

Target: Enantioenriched syn-1,2-amino alcohols. Substrate: Alkenes (Styrenes, cinnamates, and terminal olefins).

Mechanistic Insight & Ligand Selection

The AAH reaction utilizes an osmium(VIII) catalyst to effect the simultaneous transfer of nitrogen and oxygen across a double bond. The reaction is stereocontrolled by Cinchona alkaloid ligands.[2][5]

• (DHQ)

  PHAL (Hydroquinine 1,4-phthalazinediyl diether): Generally promotes formation of the ( )-enantiomer (depending on substrate substitution).

• (DHQD)

  PHAL (Hydroquinidine 1,4-phthalazinediyl diether): The pseudo-enantiomeric ligand, generally favoring the ( )-enantiomer.

Regioselectivity Rule: In cinnamates, the nitrogen source typically attacks the

-carbon (distal to the ester). In styrenes, the nitrogen tends to attack the benzylic position, though this is ligand-dependent.

Visualization: Catalytic Cycle

Figure 1: Simplified catalytic cycle of the Sharpless AAH. The active osmium imido species undergoes a [3+2] cycloaddition with the alkene.

Standard Protocol: AAH of Cinnamates

Reagents:

• Potassium osmate(VI) dihydrate (

  )

• (DHQ)

  PHAL (Ligand)

• Ethyl carbamate (Starting material for N-source)

• tert-Butyl hypochlorite (

  -BuOCl)

• Sodium hydroxide (NaOH)

• Solvent:

  -Propanol/Water (1:1)

Step-by-Step Procedure:

• Preparation of N-Source (In-situ): In a reaction flask, dissolve ethyl carbamate (3.1 equiv) in

  -propanol. Add NaOH (3.0 equiv, dissolved in min. water) and stir for 10 min. Add -BuOCl (3.0 equiv) dropwise at 0°C. Caution: Exothermic. Stir for 5 min to generate the N-chloro-N-sodio-carbamate.

• Catalyst Addition: Add the ligand (DHQ)

  PHAL (0.05 equiv, 5 mol%) and (0.04 equiv, 4 mol%).

• Substrate Addition: Add the alkene (1.0 equiv) and dilute with water to achieve a 1:1 PrOH:H

  O ratio (approx. 0.1 M concentration relative to alkene).

• Reaction: Stir vigorously at 20–25°C. Reaction progress is monitored by TLC (typically 1–4 hours).

• Quench: Quench by adding sodium sulfite (

  , 6 equiv) and stir for 30 min to reduce residual Os(VIII) to insoluble Os(IV).

• Workup: Extract with ethyl acetate (3x). Wash combined organics with 1N HCl (to remove ligand), then brine. Dry over

  .

• Purification: Flash column chromatography.

Method B: Regioselective Aminolysis of Chiral Epoxides

Target: Anti-1,2-amino alcohols (Stereospecific). Substrate: Chiral epoxides (often derived from Sharpless Epoxidation of allylic alcohols).

Mechanistic Insight

This method relies on the S

2 attack of an amine nucleophile on an epoxide.

• Regioselectivity: Under basic conditions, nucleophiles attack the least hindered carbon.[6] Under Lewis Acid catalysis, attack often occurs at the carbon that best stabilizes a partial positive charge (often the more substituted position), or is directed by neighboring groups (e.g., chelation).

• Stereochemistry: Strict inversion of configuration at the carbon center undergoing attack leads to anti products if starting from trans-epoxides (or syn from cis, though cis-epoxides are harder to access enantiopure).

Protocol: Metal-Triflate Catalyzed Aminolysis

This protocol uses Ytterbium(III) Triflate, a water-tolerant Lewis Acid, to accelerate ring opening and improve regioselectivity.

Reagents:

• Chiral Epoxide (1.0 equiv)

• Amine Nucleophile (1.1–1.2 equiv)

• Catalyst:

  (5–10 mol%)

• Solvent: Acetonitrile (

  ) or THF

Step-by-Step Procedure:

• Setup: In a flame-dried flask under Argon, dissolve the chiral epoxide (1.0 equiv) in anhydrous

  (0.5 M).

• Catalyst: Add

  (0.05 equiv).

• Amine Addition: Add the amine (1.1 equiv) dropwise.

• Heating: Heat the mixture to 40–60°C. (Note: Highly reactive amines may react at RT; sterically hindered amines require reflux).

• Monitoring: Monitor consumption of epoxide by TLC.

• Workup: Dilute with water and extract with dichloromethane (DCM).

• Purification: The crude material is often clean enough for use, or purified via silica gel chromatography (using MeOH/DCM/

  eluent systems).

Method C: Diastereoselective Reduction of -Amino Ketones

Target: Tunable access to syn OR anti isomers.[7] Substrate:

-Amino ketones (derived from amino acids or Friedel-Crafts acylation).

The Control Switch: Protecting Groups

The stereochemical outcome is dictated by the transition state geometry, which is manipulated by the choice of the Nitrogen protecting group (PG).

• Pathway A (Chelation Control

  Syn):

  • PG: N-Trityl (Trt) or free amine.

  • Mechanism: The metal hydride coordinates to both the carbonyl oxygen and the amine nitrogen, locking the conformation. Hydride attacks from the less hindered face (exterior).

  • Result: Syn-amino alcohol.[4][7][8]

• Pathway B (Felkin-Anh Control

  Anti):

  • PG: N-Carbamate (Boc, Cbz) or N,N-dibenzyl.

  • Mechanism: The bulky protecting group prevents chelation. The molecule adopts a conformation where the large group (N-PG) is perpendicular to the carbonyl. Hydride attacks according to the Felkin-Anh model.

  • Result: Anti-amino alcohol.[3][7][9]

Visualization: Transition State Divergence

Figure 2: Divergent stereochemical outcomes based on protecting group strategy.

Protocol: Synthesis of Anti-Amino Alcohols (Felkin-Anh)

Reagents:

• N-Boc-

  -amino ketone[7]

• Lithium tri-tert-butoxyaluminum hydride (

  )[7]

• Solvent: Absolute Ethanol (EtOH)

Procedure:

• Solution: Dissolve N-Boc-amino ketone (1.0 equiv) in absolute EtOH (0.2 M) and cool to -78°C.

• Reduction: Add

  (1.5 equiv) in one portion.

• Reaction: Stir at -78°C for 4 hours, then allow to warm slowly to 0°C.

• Quench: Add 10% aqueous citric acid carefully.

• Workup: Extract with DCM. Wash with brine.

• Result: High diastereoselectivity (>90:10 anti:syn) is typically observed.

Comparative Data Summary

Feature	Sharpless AAH	Epoxide Aminolysis	Ketone Reduction
Primary Stereochemistry	Syn	Anti (Inversion)	Syn or Anti (Tunable)
Enantioselectivity	High (Ligand controlled)	Depends on Epoxide ee	Depends on -center ee
Regioselectivity	Substrate dependent	High (Terminal/Lewis Acid)	N/A
Atom Economy	Moderate (Stoichiometric N)	High	High
Key Limitation	Osmium toxicity; Styrene scope	Availability of chiral epoxides	Need pre-formed chiral ketone

References

• Sharpless Asymmetric Aminohydroxylation: Li, G., Chang, H. T., & Sharpless, K. B. (1996). "Catalytic Asymmetric Aminohydroxylation (AAH) of Olefins." Angewandte Chemie International Edition in English, 35(4), 451-454. Link

• Modified AAH Protocol: Reddy, K. L., & Sharpless, K. B. (1998).

  -Arylglycines in Two Steps." Journal of the American Chemical Society, 120(6), 1207-1217. Link

• Regioselective Epoxide Opening: Chakraborti, A. K., & Kondaskar, A. (2003). "ZrCl4 as an efficient catalyst for ring opening of epoxides with amines." Tetrahedron Letters, 44(45), 8315-8319. Link

• Diastereoselective Reduction (Review): Reetz, M. T. (1999). "Chelation Control in the Addition of Nucleophiles to Chiral

  - and -Alkoxy Carbonyl Compounds." Angewandte Chemie, 23, 556. Link

• Stereoselective Reduction Protocols: Barluenga, J., et al. (2007). "Diastereoselective reductive amination of aryl trifluoromethyl ketones." Angewandte Chemie Int.[10] Ed., 46(11), 1839-1842. Link

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. diva-portal.org [diva-portal.org]
• 4. Sharpless Aminohydroxylation (Oxyamination) [organic-chemistry.org]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. rroij.com [rroij.com]
• 7. researchgate.net [researchgate.net]
• 8. Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural products and some synthetic complex bio-active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tungsten-Catalyzed Regio-, and Enantioselective Aminolysis of trans-2,3-Epoxy Alcohols-New Entry to Virtually Enantiopure Amino Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Reductive Amination for the Synthesis of Amino Alcohols: A Detailed Protocol and Mechanistic Guide

Abstract

Amino alcohols are a pivotal class of organic compounds, serving as crucial building blocks in pharmaceuticals, chiral auxiliaries, and fine chemicals. Reductive amination represents one of the most efficient and versatile methods for their synthesis, offering a direct route from accessible carbonyl and amine precursors. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of amino alcohols via reductive amination. It delves into the underlying reaction mechanism, offers a detailed, field-proven experimental protocol, and presents a guide for reagent selection and troubleshooting, ensuring a robust and reproducible synthetic strategy.

Introduction: The Significance of Amino Alcohols and Reductive Amination

Amino alcohols are organic compounds containing both an amine and a hydroxyl functional group. Their unique bifunctional nature and inherent chirality make them highly valuable in medicinal chemistry and materials science. They form the structural core of numerous biologically active molecules, including neurotransmitters and beta-blockers.

Reductive amination is a cornerstone of C-N bond formation in modern organic synthesis.[1] This one-pot reaction combines a carbonyl compound (an aldehyde or ketone) with an amine to form an intermediate imine or iminium ion, which is then immediately reduced by a hydride agent present in the reaction mixture to yield the target amine.[2][3] When a carbonyl compound containing a hydroxyl group (a hydroxy aldehyde or hydroxy ketone) is used, this powerful reaction provides a direct and atom-economical pathway to the desired amino alcohol. Its operational simplicity and the wide availability of starting materials make it a preferred method in both academic and industrial settings.[1]

Mechanism and Scientific Rationale

The success of a one-pot reductive amination hinges on the careful selection of a reducing agent that selectively reduces the protonated imine (iminium ion) intermediate much faster than it reduces the starting carbonyl compound.[4][5] The entire process is an equilibrium-driven reaction, and understanding the causality behind each step is critical for optimization.

The reaction proceeds via two key stages:

• Imine/Iminium Ion Formation: The amine nitrogen acts as a nucleophile, attacking the electrophilic carbonyl carbon to form a hemiaminal intermediate.[6] Under mildly acidic conditions (typically pH 4-7), the hemiaminal undergoes dehydration to form an imine.[4] This acid catalysis is crucial as it protonates the carbonyl oxygen, increasing its electrophilicity, but excessive acidity must be avoided as it would fully protonate the starting amine, rendering it non-nucleophilic.[4][7] The imine exists in equilibrium with its protonated form, the iminium ion, which is the key electrophile for the reduction step.[8]

• Hydride Reduction: A mild hydride reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN), selectively delivers a hydride (H⁻) to the electrophilic carbon of the iminium ion.[9] This step is irreversible and drives the entire equilibrium towards the final amine product.

The choice of reducing agent is paramount. Stronger reducing agents like sodium borohydride (NaBH₄) can be used, but they also readily reduce the starting aldehyde or ketone.[10] Therefore, if using NaBH₄, the imine formation must be allowed to proceed to completion before the reducing agent is added in a stepwise, rather than a one-pot, procedure.[10] Milder, more selective reagents like NaBH(OAc)₃ and NaBH₃CN are less reactive towards carbonyls at the acidic pH required for imine formation, making them ideal for direct, one-pot reductive aminations.[4][11]

Below is a diagram illustrating the general mechanism of reductive amination.

Caption: General mechanism of reductive amination for amino alcohol synthesis.

Experimental Protocol: Synthesis of 2-(Methylamino)-1-phenylethanol

This section provides a detailed, step-by-step protocol for a representative synthesis of an amino alcohol.

Reaction Scheme: 2-Hydroxyacetophenone + Methylamine → 2-(Methylamino)-1-phenylethanol

Materials and Reagents

• Starting Materials:

  • 2-Hydroxyacetophenone

  • Methylamine (40% solution in H₂O or 2.0 M solution in THF)

• Reducing Agent:

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Solvent:

  • 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Acid Catalyst (optional but recommended):

  • Acetic Acid (glacial)

• Work-up Reagents:

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Deionized water

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Purification:

  • Silica gel (for column chromatography)

  • Eluent system (e.g., Dichloromethane/Methanol or Ethyl Acetate/Hexanes with triethylamine)

Reagent Selection Guide

The choice of reactants and conditions is critical for a successful synthesis. The following table provides a comparative guide.

Reagent Type	Common Examples	Key Considerations & Rationale
Carbonyl	Hydroxy aldehydes (e.g., lactaldehyde), Hydroxy ketones (e.g., hydroxyacetone)	Aldehydes are generally more reactive than ketones. Steric hindrance around the carbonyl group can slow the reaction.[12]
Amine	Ammonia, primary amines (e.g., methylamine, benzylamine), secondary amines	Primary amines yield secondary amino alcohols; secondary amines yield tertiary amino alcohols. Volatile amines (like methylamine) require careful handling.[13]
Reducing Agent	NaBH(OAc)₃ (STAB)	Reagent of Choice. Mild, selective for imines over ketones/aldehydes. Does not require strict pH control but is moisture-sensitive.[14][15]
NaBH₃CN	Effective and selective, but highly toxic and can release HCN gas upon acidification. Requires careful pH control (4-7).[7][16]
NaBH₄	Potent and inexpensive. Not selective; will reduce the starting carbonyl. Requires a two-step procedure (imine formation first, then addition of NaBH₄).[10][17]
Borane Complexes	Reagents like 2-picoline-borane are stable solids and can even be used in water, offering a greener alternative.[18]
Solvent	DCE, DCM, THF, Methanol (MeOH)	Chlorinated solvents like DCE are common for NaBH(OAc)₃.[10] Protic solvents like MeOH are often used with NaBH₃CN or NaBH₄.[16] Ensure all reactants are soluble.

Step-by-Step Procedure

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2-hydroxyacetophenone (1.0 eq). Dissolve it in an appropriate solvent (e.g., 1,2-dichloroethane, 5-10 mL per mmol of ketone).

• Amine Addition: Add methylamine (1.1 - 1.5 eq). If using an aqueous solution, the addition of a drying agent like anhydrous MgSO₄ to the reaction mixture can help drive the imine formation equilibrium.

• Acid Catalyst: Add glacial acetic acid (1.1 - 1.5 eq). This catalyzes imine formation. Stir the mixture at room temperature for 30-60 minutes to allow for sufficient formation of the imine/iminium intermediate.

• Reaction Monitoring (Optional but Recommended): Monitor the formation of the imine by Thin-Layer Chromatography (TLC). The imine spot should appear (often with a different Rf value than the starting ketone), and the ketone spot should diminish.[19]

• Reduction: Cool the reaction mixture in an ice bath. Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.2 - 1.5 eq) portion-wise over 15-20 minutes. Caution: The addition may be exothermic and cause gas evolution.

• Reaction Progression: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC until the imine intermediate is fully consumed (typically 4-24 hours).

• Quenching: Once the reaction is complete, cool the flask in an ice bath again. Slowly and carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir until gas evolution ceases. This step neutralizes the acid and destroys any excess reducing agent.

• Aqueous Work-up: Transfer the mixture to a separatory funnel. Add more water if necessary to dissolve all salts. Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) three times.

• Washing and Drying: Combine the organic extracts and wash them sequentially with water and then brine. Dry the combined organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude amino alcohol.

Purification and Characterization

The crude product is typically purified by column chromatography on silica gel.[20][21]

• Stationary Phase: Silica Gel.

• Mobile Phase: A gradient of methanol in dichloromethane (e.g., 0% to 10% MeOH) or ethyl acetate in hexanes is often effective. Adding a small amount of triethylamine (~1%) to the eluent can prevent the amine product from streaking on the silica gel column.[22]

• Analysis: Collect fractions and analyze by TLC. Combine fractions containing the pure product and remove the solvent under reduced pressure.

• Characterization: Confirm the identity and purity of the final amino alcohol product using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR Spectroscopy.

Workflow and Troubleshooting

The following diagram provides a visual summary of the experimental workflow.

Caption: Experimental workflow for amino alcohol synthesis via reductive amination.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	Incomplete imine formation; Inactive reducing agent; Incorrect pH.	Add a dehydrating agent (e.g., MgSO₄) to drive imine formation. Use a fresh bottle of reducing agent. Check pH; it should be mildly acidic (4-7).[7]
Recovery of Starting Carbonyl	Imine formation failed; Reduction step failed.	Increase reaction time for imine formation. Check the activity of the reducing agent. Ensure conditions are anhydrous if using moisture-sensitive reagents.
Formation of Alcohol Byproduct	Reducing agent is too strong or not selective.	Switch to a milder reducing agent like NaBH(OAc)₃.[15] If using NaBH₄, ensure imine formation is complete before adding it.[10]
Product Streaking on TLC/Column	Basic amine product is interacting strongly with acidic silica gel.	Add a small amount of a volatile base (e.g., 1% triethylamine) to the chromatography eluent.

Conclusion

Reductive amination is a robust and highly effective method for synthesizing amino alcohols, a class of compounds with immense value in scientific research and drug development. By understanding the core mechanism, carefully selecting reagents, and following a validated protocol, researchers can reliably access these important molecules. The one-pot procedure using mild reducing agents like sodium triacetoxyborohydride offers a particularly efficient and high-yielding pathway. This guide provides the necessary technical details and theoretical background to empower scientists to successfully implement this critical transformation in their own laboratories.

References

• Vertex AI Search. (2026, February 13). Mastering Reductive Amination: A Guide to Using Sodium Cyanoborohydride.
• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry.
• Kuznetsov, A., & Gevorgyan, A. (2019, October 21). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews.
• Abdel-Magid, A. F., et al. (1996, August 13). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. The Journal of Organic Chemistry.
• Google Patents. (n.d.). US7985882B1 - Compositions for reductive aminations utilizing supported tricarboxyborohydride reagents and methods of using the same.
• Chemistry Steps. (2024, December 7). Aldehydes and Ketones to Amines.
• Parveen, S., et al. (2023, January 29). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Molecules.
• Wordpress. (n.d.).
• Organic Syntheses. (n.d.). Organic Syntheses Procedure.
• JoVE. (2023, April 30).
• Sigma-Aldrich. (n.d.).
• Benchchem. (n.d.). Technical Support Center: Synthesis of Amino Alcohol Compounds.
• Wikipedia. (n.d.).
• BYU ScholarsArchive. (2014, February 14). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent.
• ResearchGate. (n.d.). Reductive amination agents: comparison of Na(CN)BH3 and Si-CBH.
• Royal Society of Chemistry. (2025, December 11).
• Benchchem. (n.d.). Application Note and Protocol: Purification of 2-Amino-1-(1H-indol-3-yl)
• ResearchGate. (2025, August 6). Simple Methodology for the Preparation of Amino Alcohols from Amino Acid Esters Using NaBH4–Methanol in THF | Request PDF.
• Sciencemadness.org. (n.d.).
• Wiley Online Library. (n.d.). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents - Organic Reactions.
• Alfa Chemistry. (n.d.).
• YouTube. (2016, December 29). Reductive Aminations of Ketones & Aldehydes With NaBH3CN.
• SciSpace. (n.d.). An optimized procedure for the reductive amination of acetophenone by the Leuckart reaction.
• Oxford Academic. (2006, June 27). Preparation of N-Protected Amino Alcohols and N-Protected Peptide Alcohol by Reduction of the Corresponding Esters with Sodium Borohydride. An Improved Procedure Involving a Slow Addition of a Small Amount of Methanol. Bulletin of the Chemical Society of Japan.
• Organic Chemistry Data. (n.d.).
• Organic Synthesis. (n.d.). Sodium Borohydride (NaBH4) Reduction.
• ResearchGate. (2022, April 27).
• Organic Chemistry Portal. (n.d.).
• ACS Omega. (2022, August 19). Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride.
• Sorbead India. (n.d.).
• Chrom Tech, Inc. (2024, November 20).
• PMC. (n.d.).
• Chemistry Steps. (2024, March 28).
• PMC - NIH. (n.d.).
• OpenBU. (2011, July 14).
• GoldBio. (n.d.).

Sources

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• 2. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 3. DSpace [open.bu.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
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• 8. youtube.com [youtube.com]
• 9. jove.com [jove.com]
• 10. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 11. US7985882B1 - Compositions for reductive aminations utilizing supported tricarboxyborohydride reagents and methods of using the same - Google Patents [patents.google.com]
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• 13. Reductive Amination - Chemistry Steps [chemistrysteps.com]
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• 16. alfa-chemistry.com [alfa-chemistry.com]
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• 18. Reductive amination with 2-picoline-borane complex [sigmaaldrich.com]
• 19. researchgate.net [researchgate.net]
• 20. benchchem.com [benchchem.com]
• 21. One moment, please... [column-chromatography.com]
• 22. chromtech.com [chromtech.com]

Technical Notes & Optimization

Technical Support Center: A Guide to Optimizing the Synthesis of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol

Prepared by: Gemini, Senior Application Scientist

This technical support guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 1-[(3-methylpentan-2-yl)amino]propan-2-ol. Our goal is to provide actionable insights and robust protocols to help you overcome common challenges, improve reaction yields, and ensure the purity of your final product. This document moves beyond simple step-by-step instructions to explain the underlying chemical principles, empowering you to make informed decisions in your laboratory work.

The synthesis of this target molecule is most commonly achieved through the reductive amination of 3-methyl-2-pentanone with 1-aminopropan-2-ol. This powerful and versatile reaction is a cornerstone of modern amine synthesis due to its efficiency and operational simplicity.[1][2] This guide will focus on troubleshooting and optimizing this specific transformation.

Caption: Overall reaction for the synthesis of the target amine.

Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis, providing a systematic approach to identify and resolve them.

Q1: My reaction yield is consistently low. What are the primary causes and how can I improve it?

Low yield is a frequent challenge in reductive amination, often stemming from one or more competing factors. The key is to ensure the efficient formation of the imine intermediate and its subsequent selective reduction.[3][4]

Potential Cause	Explanation	Recommended Solution
Inefficient Imine Formation	The initial reaction between the ketone and amine to form the imine is a reversible equilibrium.[3] If the equilibrium favors the starting materials, the overall yield will be poor.	• pH Control: Add a catalytic amount of a weak acid like acetic acid (AcOH) to lower the pH to ~5-6. This protonates the ketone's carbonyl oxygen, making it more electrophilic, but avoids fully protonating the amine, which would render it non-nucleophilic.[5] • Water Removal: Add a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves to the reaction mixture to shift the equilibrium towards the imine product.
Competing Ketone Reduction	If the reducing agent is not selective, it can reduce the starting ketone (3-methyl-2-pentanone) to the corresponding alcohol (3-methyl-2-pentanol), consuming the reagent and starting material.[4]	• Use a Selective Reducing Agent: Switch to sodium triacetoxyborohydride (NaBH(OAc)₃), which is highly selective for reducing imines in the presence of ketones.[5] Sodium cyanoborohydride (NaBH₃CN) is also selective but is more toxic.[3][4]
Sub-Optimal Reagent Stoichiometry	Using an incorrect ratio of reactants or reducing agent can lead to incomplete conversion or side reactions.	• Amine Equivalence: Use a slight excess of the amine (1.1-1.2 equivalents) to push the imine formation equilibrium forward. • Reducing Agent Equivalence: Use 1.2-1.5 equivalents of the reducing agent to ensure complete reduction of the imine intermediate.
Steric Hindrance	Both 3-methyl-2-pentanone and 1-aminopropan-2-ol have some steric bulk around the reactive centers, which can slow the rate of imine formation.	• Increase Reaction Time: Allow the reaction to stir for a longer period (e.g., 12-24 hours) at room temperature. • Mild Heating: Gently heat the reaction mixture (e.g., to 40-50 °C) to increase the reaction rate, but monitor carefully to avoid side reactions.

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Caption: A logical workflow for troubleshooting low reaction yields.

Q2: My final product is impure after work-up. What are the likely contaminants and how can I remove them?

Product purity is critical. Contaminants typically arise from unreacted starting materials or side-products. The polar amino and hydroxyl groups in the target molecule require specific purification strategies.[6]

• Unreacted 1-Aminopropan-2-ol (Starting Material): Being a primary amine, it is basic and polar. An acidic wash (e.g., with 1M HCl) during the work-up can protonate it, moving it into the aqueous layer. However, this will also protonate your desired product. A better approach is purification by column chromatography.

• Unreacted 3-Methyl-2-pentanone (Starting Material): This is a neutral, relatively non-polar compound. It can be easily separated from your basic product via an acid-base extraction or by standard silica gel chromatography.

• 3-Methyl-2-pentanol (Side-Product): This alcohol results from the unwanted reduction of the starting ketone. It is neutral and can be removed similarly to the unreacted ketone.

• Diastereomers: The product contains two chiral centers, one in each of the starting materials. Unless you start with enantiomerically pure materials, your product will be a mixture of diastereomers. These can be difficult to separate, often requiring careful column chromatography with a specialized solvent system or chiral chromatography.

Recommended Purification Strategy:

• Acid-Base Extraction: After quenching the reaction, perform an acid-base extraction. Dissolve the crude mixture in a solvent like ethyl acetate, wash with a basic solution (e.g., saturated NaHCO₃) to remove acidic residues, then extract the product into an acidic aqueous layer (e.g., 1M HCl). Finally, basify the aqueous layer and re-extract the pure amine product into an organic solvent.

• Flash Column Chromatography: This is a highly effective method.[6] Use silica gel as the stationary phase. To prevent the common issue of "tailing" with amines, add a small amount of a basic modifier like triethylamine (0.5-1%) to your eluent system (e.g., ethyl acetate/hexanes or dichloromethane/methanol).[7]

Frequently Asked Questions (FAQs)

Q1: Which reducing agent is the best choice for this synthesis?

The choice of reducing agent is critical for success. While several options exist, they offer different balances of reactivity, selectivity, and safety.

Reducing Agent	Pros	Cons	Recommendation
Sodium Borohydride (NaBH₄)	Inexpensive, readily available.	Can reduce the starting ketone.[4] Requires careful addition after imine has formed.	Acceptable if cost is a major concern, but requires a two-step, one-pot procedure which is harder to optimize.
Sodium Cyanoborohydride (NaBH₃CN)	Highly selective for imines over ketones at pH 5-7, allowing for a true one-pot reaction.[3][8]	Highly toxic; generates toxic HCN/NaCN waste streams that require careful quenching and disposal.[3]	Effective, but the toxicity is a significant drawback. Use only with appropriate safety precautions.
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Mild, highly selective, and non-toxic.[5] Often gives higher yields and cleaner reactions than other reagents.[5]	More expensive than NaBH₄. Can be moisture-sensitive.	This is the highly recommended agent. Its selectivity, safety, and effectiveness make it the superior choice for this synthesis.[5]

Q2: What is the role of pH and how do I control it?

The pH of the reaction medium is crucial. The reaction requires mildly acidic conditions (optimally pH 5-6).[3]

• Too Acidic (pH < 4): The amine starting material (1-aminopropan-2-ol) will be fully protonated to an ammonium salt. This makes it non-nucleophilic and stops the initial imine formation.

• Too Neutral/Basic (pH > 7): The formation of the imine is not effectively catalyzed, leading to a very slow or incomplete reaction.

Control Method: Add a catalytic amount (5-10 mol%) of glacial acetic acid to the reaction mixture. This is usually sufficient to buffer the reaction in the optimal range.

Q3: How can I effectively monitor the reaction's progress?

Thin-Layer Chromatography (TLC) is the most convenient method.

• Mobile Phase (Eluent): A mixture of a polar and non-polar solvent, such as 20-50% ethyl acetate in hexanes, or 5-10% methanol in dichloromethane. Add ~0.5% triethylamine to the eluent to improve spot shape.

• Visualization:

  • Potassium Permanganate (KMnO₄) stain: This will visualize all components: the ketone, the amine, the imine intermediate, and the final product.

  • Ninhydrin stain: This is specific for primary amines. It will stain the 1-aminopropan-2-ol starting material but not the secondary amine product, making it excellent for tracking the consumption of the starting amine. The reaction is complete when the starting amine spot disappears.

Caption: The two-stage mechanism of reductive amination.

Detailed Experimental Protocols

Protocol 1: Synthesis using Sodium Triacetoxyborohydride (Preferred Method)

This protocol is optimized for yield, purity, and safety.

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 3-methyl-2-pentanone (1.0 eq).

• Addition of Reagents: Add 1,2-dichloroethane (DCE) as the solvent (approx. 0.2 M concentration relative to the ketone). Add 1-aminopropan-2-ol (1.1 eq) followed by glacial acetic acid (0.1 eq).

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes to allow for the initial formation of the imine intermediate.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) to the mixture portion-wise over 15 minutes. The reaction may be mildly exothermic.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the consumption of the starting amine by TLC using a ninhydrin stain.

• Work-up:

  • Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer twice with dichloromethane (DCM).

  • Combine all organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purification by Flash Column Chromatography

• Column Preparation: Pack a glass column with silica gel using a slurry method with your chosen eluent system (e.g., 95:5 hexanes:ethyl acetate + 0.5% triethylamine).

• Sample Loading: Dissolve the crude product from Protocol 1 in a minimal amount of DCM and adsorb it onto a small amount of silica gel. Once dry, carefully load this onto the top of the prepared column.

• Elution: Begin eluting with a non-polar solvent system (e.g., 95:5 hexanes:ethyl acetate + 0.5% triethylamine) and gradually increase the polarity by increasing the proportion of ethyl acetate.

• Fraction Collection: Collect fractions and analyze them by TLC. Combine the fractions containing the pure product (as determined by TLC).

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified 1-[(3-methylpentan-2-yl)amino]propan-2-ol.

References

• BenchChem. (2025).

• Wikipedia. (n.d.). Reductive amination. [Link]

• BenchChem. (2025). Synthesis of Branched Primary Amines: An In-depth Technical Guide.

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Scribd. (n.d.). Amine Treating - Troubleshooting Guide. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• Chemistry LibreTexts. (2025, February 24). 24.6: Synthesis of Amines. [Link]

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Nottingham ePrints. (n.d.). A Reductive Amination Using Methyl Esters as Nominal Electrophiles. [Link]

• ResearchGate. (2017, June). A simple method for the synthesis of 1,3-diaminopropan-2-ols derivatives and their ex vivo relaxant activity on isolated rat tracheal rings. Medicinal Chemistry Research, 26(6). [Link]

• Ottria, R., et al. (2020). Optimized Inhibitors of MDM2 via an Attempted Protein-Templated Reductive Amination. ChemMedChem, 15(5), 431-439. [Link]

• Chemistry Steps. (2024, March 28). Reductive Amination. [Link]

• Sulfur Recovery Engineering Inc. (n.d.). Amine Troubleshooting. [Link]

• Synple Chem. (n.d.). Application Note – Reductive Amination. [Link]

• ResearchGate. (2017, January 1). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. [Link]

• Semantic Scholar. (n.d.). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. [Link]

• BenchChem. (2025). Application Notes and Protocols for the Purification of 1-Amino-3-(azepan-1-yl)propan-2-ol.

• Organic Syntheses. (n.d.). Procedure. [Link]

• ResearchGate. (2025, October 28). Reductive Amination of 2‐Amino‐2‐methyl‐1‐propanol and Ammonia to Produce 2‐Methyl‐1,2‐propanediamine over Raney Nickel Catalyst. [Link]

• Mukherjee, A., et al. (2023). Synthesis of α-amino carbonyl compounds. Russian Chemical Reviews, 92(3). [Link]

• BenchChem. (2025). In-depth Technical Guide: 1-Amino-3-(azepan-1-yl)propan-2-ol.
• Google Patents. (n.d.). WO2001058848A1 - A process for the purification of 3-amino-1,2-propanediol and 2-amino....
• Google Patents. (n.d.). WO1998023559A1 - Method for splitting 1-amino-alkan-2-ol compounds.

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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Reductive Amination - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Purification of Chiral Amino Alcohols

Welcome to the technical support center for the purification of chiral amino alcohols. In pharmaceutical development and fine chemical synthesis, obtaining enantiomerically pure amino alcohols is a critical step, as the biological activity of a molecule is often exclusive to a single enantiomer.[1] This guide provides in-depth troubleshooting advice and practical solutions for common challenges encountered during purification by chiral chromatography and diastereomeric salt crystallization.

Section 1: Troubleshooting Chiral Chromatography (HPLC & SFC)

Chiral chromatography, including High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), is a powerful technique for both analytical and preparative separation of enantiomers.[2] These methods rely on a chiral stationary phase (CSP) that forms transient, diastereomeric complexes with the enantiomers, leading to differential retention times.[3][4] However, achieving baseline separation can be challenging.

Frequently Asked Questions (HPLC/SFC)

Q1: I am seeing poor or no resolution between my amino alcohol enantiomers. What are the first steps to troubleshoot this?

A1: Poor resolution is the most common issue in chiral method development. It stems from insufficient differential interaction between the enantiomers and the chiral stationary phase (CSP).

Causality & Solution Pathway:

• Confirm Correct Column Choice: There is no universal CSP.[3] The selection is highly dependent on the analyte's structure. For amino alcohols, polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are an excellent starting point due to their broad applicability.[5][6] If your analyte has strong π-acidic or π-basic groups (like aromatic rings), a Pirkle-type CSP might be more effective.[5]

• Optimize the Mobile Phase:

  • For Normal Phase (Hexane/Alcohol): The type and concentration of the alcohol modifier (e.g., isopropanol, ethanol) are critical. A systematic screen is recommended. Start at 10% alcohol and adjust in 5% increments. Sometimes, switching the alcohol (e.g., from isopropanol to ethanol) can dramatically alter selectivity.[6]

  • Additives are Key for Amino Alcohols: Due to their basic nature, amino alcohols often exhibit poor peak shape (tailing) on silica-based CSPs. Adding a small amount of a basic modifier, such as 0.1% diethylamine (DEA), to the mobile phase is crucial to saturate secondary interaction sites on the silica support and improve peak symmetry.[7][8] For acidic impurities or zwitterionic character, adding 0.1% trifluoroacetic acid (TFA) might be necessary.[7]

• Reduce Temperature: Lowering the column temperature (e.g., from 25°C to 10°C) can enhance the stability of the transient diastereomeric complexes formed on the CSP, often leading to improved resolution.

• Lower the Flow Rate: Decreasing the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min) increases the residence time of the analyte on the column, allowing for more interactions and potentially better separation.

Q2: My peaks are tailing severely, even with a basic additive. What else can be done?

A2: Severe peak tailing, even after adding an amine modifier, suggests strong, undesirable interactions or a mismatch between the sample solvent and the mobile phase.

Causality & Solution Pathway:

• Sample Solvent Mismatch: Ideally, your sample should be dissolved in the mobile phase.[3] If your amino alcohol is dissolved in a solvent much stronger (more polar in normal phase) than the mobile phase, it can cause peak distortion upon injection. If solubility is an issue, use the minimum amount of the stronger solvent and then dilute with the mobile phase.

• "Memory Effects": CSPs can "remember" previous additives.[9] If the column was previously used with an acidic modifier, residual acid sites can interact strongly with your basic amino alcohol. It is critical to dedicate columns to specific methods (acidic or basic) or perform extensive washing (at least 20-30 column volumes) with a neutral solvent like isopropanol when switching between acidic and basic applications.

• Consider Supercritical Fluid Chromatography (SFC): SFC is an excellent alternative to HPLC for chiral separations.[10] It uses supercritical CO₂ as the main mobile phase, which has low viscosity, allowing for faster separations.[11][12] SFC is often compatible with the same chiral columns and can sometimes provide superior resolution and peak shape for amino alcohols.[10]

Q3: How do I rationally select a starting chiral stationary phase (CSP) for a new amino alcohol?

A3: A systematic screening approach is the most efficient strategy. Since it's difficult to predict the best CSP, screening a small set of columns with diverse chiral selectors is the industry-standard approach.[7]

Recommended Screening Protocol & Data Summary:

A primary screen should include columns that offer different chiral recognition mechanisms.

CSP Type	Common Trade Names	Primary Interaction Mechanism	Best For...
Polysaccharide (derivatized)	Chiralcel® OD/AD, Chiralpak® IA/IB/IC	Hydrogen bonding, π-π interactions, steric inclusion into chiral grooves/cavities.[4]	Broad range of compounds, including amino alcohols. A robust first choice.[5]
Pirkle-Type (brush-type)	Whelk-O® 1, Regis-p®	π-π interactions, hydrogen bonding, dipole-dipole interactions.[4]	Molecules with aromatic rings and functional groups capable of H-bonding.[5]
Macrocyclic Glycopeptide	Astec® CHIROBIOTIC® V/T	Inclusion complexation, hydrogen bonding, ionic interactions.	Polar and ionizable compounds, including amino alcohols.[6]
Ligand Exchange	---	Formation of ternary coordination complexes with a metal ion (e.g., Cu²⁺).[5]	Amino acids and amino alcohols that can act as bidentate ligands.[5]

This table summarizes common CSP types and their general applicability for chiral amino alcohol separations.

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Section 2: Troubleshooting Diastereomeric Salt Crystallization

This classical resolution technique is a mainstay for large-scale purification due to its cost-effectiveness.[2] It involves reacting the racemic amino alcohol with a single enantiomer of a chiral resolving agent (typically a chiral acid) to form a pair of diastereomeric salts.[2][13] These diastereomers have different physical properties, most notably solubility, allowing for their separation by fractional crystallization.[5][14]

Frequently Asked Questions (Crystallization)

Q1: I'm not getting any crystals to form. What's wrong?

A1: The failure to form crystals indicates that the solution is not supersaturated, meaning the diastereomeric salts are too soluble in the chosen solvent system.

Causality & Solution Pathway:

• Increase Concentration: The most straightforward step is to carefully remove some solvent under reduced pressure to increase the solute concentration.[15]

• Solvent Screening is Crucial: The choice of solvent is the most critical parameter.[15] You need a solvent where one diastereomer is sparingly soluble, and the other is freely soluble.[16]

  • Start with common solvents: Alcohols (methanol, ethanol, isopropanol) are excellent starting points for the polar salts of amino alcohols.[17]

  • Introduce an Anti-Solvent: If salts are too soluble, slowly add an "anti-solvent" (a less polar solvent like ethyl acetate, acetone, or hexane) in which the salts are insoluble to induce precipitation.[16] Add the anti-solvent dropwise at a slightly elevated temperature to avoid "oiling out."

• Induce Nucleation:

  • Seeding: If you have a small amount of the desired pure diastereomeric salt, add a single tiny crystal ("seed crystal") to the cooled, saturated solution. This provides a template for crystal growth.[16]

  • Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic imperfections in the glass can serve as nucleation sites.[16]

• Cooling Protocol: Ensure the solution is cooled slowly. A rapid temperature drop can keep the salts in a supersaturated state without crystallization. A programmed cooling bath or simply allowing the insulated flask to cool to room temperature overnight is effective.[15]

Q2: My product is "oiling out" as a sticky liquid instead of crystallizing. How do I fix this?

A2: "Oiling out" occurs when the solute's concentration exceeds its solubility limit at a temperature that is above the melting point of the solvated solid.[16] Essentially, the supersaturation is too high, leading to a liquid-liquid phase separation instead of an ordered solid crystal lattice.[5][15]

Causality & Solution Pathway:

• Reduce Supersaturation: This is the primary solution.

  • Add more solvent: Dilute the solution slightly to lower the concentration.[15]

  • Slow down the cooling rate: A very slow, controlled cooling ramp prevents a sudden drop in solubility that favors oil formation.[16]

• Increase Crystallization Temperature: Try to find a solvent system where crystallization can occur at a higher temperature. This ensures you are well below the melting point of the salt.[16]

• Change the Solvent: Oiling out is highly solvent-dependent. A different solvent or solvent/anti-solvent combination might favor crystal formation.[5]

• Ensure Purity of Starting Material: Impurities can significantly disrupt the crystallization process and promote oiling. Purifying the initial racemic amino alcohol by distillation or column chromatography may be necessary.[5]

Q3: The diastereomeric excess (d.e.) of my crystals is low. How can I improve the separation?

A3: A low diastereomeric excess (d.e.) means that both diastereomeric salts are co-crystallizing, indicating poor selectivity in the crystallization process.[5]

Causality & Solution Pathway:

• Recrystallize: This is the most effective method for upgrading purity. Dissolve the enriched crystals in a minimum amount of hot solvent and allow them to cool slowly again. Often, one or two recrystallizations can dramatically increase the d.e.[5]

• Optimize the Resolving Agent and Stoichiometry:

  • Screen Different Resolving Agents: The interaction between the amino alcohol and the resolving agent is highly specific. If tartaric acid gives poor results, try other common agents like dibenzoyl-L-tartaric acid (DBTA) or mandelic acid.[17] The bulky nature of agents like DBTA can sometimes lead to better-defined crystal packing.

  • Vary Stoichiometry: While a 1.0 equivalent of resolving agent is a common starting point, using a sub-stoichiometric amount (e.g., 0.5 equivalents) can sometimes increase the purity of the crystallized salt, albeit at the cost of yield in the first crop.[16][17]

• Optimize Temperature and Time: Crystallization can be under kinetic or thermodynamic control.[13] Allowing the crystal slurry to stir for an extended period (a "maturation" or "aging" step, e.g., 12-24 hours) at the final temperature can allow the system to reach thermodynamic equilibrium, where the less soluble, more stable diastereomer is favored.[16]

General Protocol: Diastereomeric Salt Resolution of a Racemic Amino Alcohol

• Salt Formation: Dissolve one equivalent of the racemic amino alcohol in a suitable solvent (e.g., methanol or ethanol) with gentle heating. In a separate flask, dissolve 0.5 to 1.0 equivalents of the chosen chiral resolving agent (e.g., (+)-tartaric acid) in the minimum amount of the same hot solvent. Slowly add the hot resolving agent solution to the amino alcohol solution with stirring.[5][17]

• Crystallization: Allow the mixture to cool slowly to room temperature. If no crystals form, place the solution in a refrigerator.[5]

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent to remove the mother liquor rich in the other diastereomer.[5]

• Analysis: Dry the crystals and determine the diastereomeric excess (d.e.) by a suitable method, such as ¹H NMR or chiral HPLC of the liberated free amine.

• Recrystallization (if needed): If the d.e. is insufficient, recrystallize the salt from the same or a different solvent system to upgrade its purity.[5]

• Liberation of the Free Amino Alcohol: Suspend the diastereomerically pure salt in water and add a base (e.g., 1 M NaOH solution) to deprotonate the ammonium salt and regenerate the free amino alcohol. Extract the free amino alcohol into an organic solvent (e.g., dichloromethane or ethyl acetate).[5]

• Final Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent to yield the enantiomerically enriched amino alcohol.[5]

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// Edges start -> recrystallize; recrystallize -> check_de1; check_de1 -> success [label=" Yes "]; check_de1 -> optimize_solvent [label=" No "]; optimize_solvent -> check_de2; check_de2 -> recrystallize [label=" Yes, now... "]; check_de2 -> optimize_agent [label=" No "]; optimize_agent -> check_de3; check_de3 -> optimize_solvent [label=" Yes, now... "]; check_de3 -> optimize_time [label=" No "]; optimize_time -> fail; } enddot Caption: Decision tree for improving low diastereomeric excess (d.e.).

References

• Optimizing Diastereomeric Salt Crystallization for Enantiomer Separation. (n.d.). APC. [Link]

• Ferreira, F., et al. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron: Asymmetry. [Link]

• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. (2023). Advances in Engineering. [Link]

• Importance of Chiral Separation and Resolution in Drug Synthesis. (2025). Pure Synth. [Link]

• 6 Top Chiral Chromatography Questions. (2020). Regis Technologies. [Link]

• Chiral Resolution with and without Resolving Agents. (2015). Pharmaceutical Technology. [Link]

• Kukor, A. J., et al. (2023). Guided optimization of a crystallization-induced diastereomer transformation to access a key navoximod intermediate. Reaction Chemistry & Engineering. [Link]

• Part 6: Resolution of Enantiomers. (2025). Chiralpedia. [Link]

• Chen, C. C., & Lin, C. E. (1992). HPLC Separation of Enantiomers of Amino Acids and Amino Alcohols on Ionically Bonded Chiral Stationary Phases Consisting of Cyanuric Chloride with Amino Acid and Dialkylamine Substituents. Journal of Chromatographic Science. [Link]

• HPLC Technical Tip: Chiral Method Development. (n.d.). Phenomenex. [Link]

• Kwo, A. C. (2018). SYNTHESIS AND TROUBLESHOOTING OF CHIRAL 1,2-AMINO ALCOHOLS LEADING TO HIGHLY SUBSTITUTED BISOXAZOLINE LIGANDS. IDEALS - Illinois. [Link]

• Purification and chiral resolution. (n.d.). Enantia. [Link]

• Trouble with chiral separations. (2020). Chromatography Today. [Link]

• Yu, J., et al. (2016). Chiral separation on various modified amino alcohol-derived HPLC chiral stationary phases. Chirality. [Link]

• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022). Chromatography Online. [Link]

• A fast, new method to enhance the enantiomeric purity of non-racemic mixtures: self-disproportionation of enantiomers in the gas. (2017). SciSpace. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. (2020). LCGC International. [Link]

• The Fundamentals of Chiral Resolution: Why Chirality Matters. (2025). Chiralpedia. [Link]

• Chiral Separations: A Review of Current Topics and Trends. (2011). Analytical Chemistry. [Link]

• Enantioenrichment by Crystallization. (2008). Organic Process Research & Development. [Link]

• Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. (n.d.). White Rose eTheses Online. [Link]

• Analysis of chiral compounds using supercritical fluid chromatography. (2024). European Pharmaceutical Review. [Link]

• A generic screening strategy for chiral separations by supercritical fluid chromatography. (2014). Journal of Chromatography A. [Link]

• Supercritical Fluid Chiral Separations. (2025). Pharmaceutical Technology. [Link]

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• 17. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimization of Reaction Conditions for Aminolysis of Epoxides

Welcome to the technical support center for the aminolysis of epoxides. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize this crucial reaction for the synthesis of β-amino alcohols—a vital scaffold in numerous pharmaceuticals and natural products.[1][2][3] Here, we will address common experimental challenges through detailed troubleshooting guides and frequently asked questions, grounding our advice in mechanistic principles and field-proven protocols.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the fundamental principles of epoxide aminolysis.

Q1: What is the fundamental mechanism of epoxide aminolysis?

The aminolysis of an epoxide is a nucleophilic ring-opening reaction. The outcome is heavily influenced by the reaction conditions, specifically whether it is conducted under basic/neutral or acidic conditions.[4][5]

• Under Basic or Neutral Conditions: The amine, acting as the nucleophile, directly attacks one of the electrophilic carbons of the epoxide ring. This is a classic Sₙ2 reaction. The ring opens to form an alkoxide, which is subsequently protonated (typically during workup) to yield the β-amino alcohol. Because of the Sₙ2 pathway, the nucleophile attacks the less sterically hindered carbon atom.[4][6][7]

• Under Acidic Conditions (Lewis or Brønsted Acid Catalysis): The reaction begins with the protonation or coordination of a Lewis acid to the epoxide oxygen.[2][8] This activation makes the epoxide a much better electrophile and weakens the C-O bonds. The mechanism is often described as a hybrid between Sₙ1 and Sₙ2.[4][8][9] Positive charge begins to build on the more substituted carbon, so the nucleophile preferentially attacks this site.[8][9] The reaction still proceeds with a backside attack, resulting in an anti-stereoselective product.[10][11]

Q2: How do I choose between a catalyzed and an uncatalyzed reaction?

The choice depends on the reactivity of your substrates and the desired outcome.

• Uncatalyzed Reactions: These often require higher temperatures or longer reaction times.[10] They are suitable for highly reactive epoxides and strong amine nucleophiles. However, kinetically slow reactions are a common limitation.[2]

• Catalyzed Reactions: Catalysis is employed to enhance the electrophilicity of the epoxide, allowing for milder reaction conditions (e.g., room temperature) and faster reaction rates.[2] Lewis acids (like YCl₃, Ca(OTf)₂, InBr₃) or Brønsted acids are common choices.[2][10][12] Catalysis is particularly necessary for less reactive amines, such as anilines with electron-withdrawing groups.[2][10]

Q3: What are the main side reactions to be aware of?

The most common side reactions include:

• Polymerization: The product β-amino alcohol can act as a nucleophile itself, attacking another epoxide molecule. This is more prevalent at higher temperatures.

• Diol Formation: If water is present, especially under acidic conditions, it can compete with the amine nucleophile to open the epoxide, leading to the formation of a 1,2-diol.[4][7][8]

• Bis-alkylation: The product, a secondary amine (if a primary amine was used as the nucleophile), can react with a second molecule of the epoxide. This can be controlled by adjusting the stoichiometry of the reactants.[13]

Section 2: Troubleshooting Guide

This section provides solutions to specific experimental problems in a question-and-answer format.

Problem 1: My reaction is very slow or shows no conversion.

Root Causes & Solutions:

• Low Reactivity of Substrates: Aromatic amines or sterically hindered amines are less nucleophilic. Similarly, electron-rich or sterically hindered epoxides are less electrophilic.

  • Solution: Introduce a catalyst. A wide range of Lewis acids (e.g., YCl₃, Sc(OTf)₃, Ca(OTf)₂) can activate the epoxide.[2][10][14] For a model reaction of styrene oxide with aniline, YCl₃ (1 mol%) was shown to give over 90% conversion in an hour under solvent-free conditions, whereas the uncatalyzed reaction showed only trace conversion.[2]

• Inappropriate Solvent: The reaction environment plays a pivotal role.[1][6] Non-polar solvents may not facilitate the reaction effectively.[15]

  • Solution: Switch to a more suitable solvent. Polar aprotic solvents like acetonitrile (MeCN) or polar protic solvents like ethanol can accelerate the reaction. However, be aware that adding a solvent can sometimes have a negative effect compared to solvent-free conditions. For instance, the YCl₃-catalyzed reaction of styrene oxide and aniline showed a drop in conversion from >90% (solvent-free) to 50% when conducted in CHCl₃.[2]

• Insufficient Temperature: Many uncatalyzed aminolysis reactions require elevated temperatures to proceed at a reasonable rate.[13]

  • Solution: Gradually increase the reaction temperature. For catalyst-free systems, temperatures of 180-240°C in a high-pressure microreactor system have been used to achieve high conversion in minutes.[13] However, be mindful of potential side reactions like polymerization at higher temperatures.

Problem 2: I am getting a mixture of regioisomers (poor regioselectivity).

Root Causes & Solutions:

Regioselectivity is the most common challenge in the aminolysis of unsymmetrical epoxides. The site of nucleophilic attack is determined by a balance of steric and electronic factors, which can be manipulated by the reaction conditions.[6][12]

• Ambiguous Reaction Pathway (Mixed Sₙ1/Sₙ2): This is common with substrates like styrene oxide, where one carbon is sterically hindered but also electronically activated (benzylic).

  • Solution: Force an Sₙ2 Pathway (Attack at the Less Hindered Carbon):

    • Use basic or neutral (catalyst-free) conditions.[4]

    • Employ strong, unhindered amine nucleophiles.

    • Choose a non-coordinating, polar aprotic solvent.

  • Solution: Force an Sₙ1-like Pathway (Attack at the More Substituted Carbon):

    • Use a Lewis or Brønsted acid catalyst. The catalyst coordinates to the epoxide oxygen, creating a partial positive charge on the more substituted carbon, which directs the nucleophilic attack.[2][8][9] For example, the reaction of styrene oxide with aromatic amines using a silica-bonded S-sulfonic acid catalyst leads to preferential attack at the benzylic carbon.[16]

    • Solvent choice is also critical. A study on styrene oxide aminolysis found that while halogenated solvents gave ~80% Sₙ2 selectivity, alkanes and ethers pushed this to ~90% Sₙ2 selectivity.[6]

Decision Workflow for Controlling Regioselectivity

Caption: Decision workflow for controlling regioselectivity.

Problem 3: My product is contaminated with a diol.

Root Cause & Solution:

This indicates that water is present in the reaction mixture and is acting as a competing nucleophile. This is particularly problematic in acid-catalyzed reactions where the epoxide is highly activated.

• Solution:

  • Dry Your Reagents and Solvent: Ensure all starting materials, including the amine, epoxide, and solvent, are rigorously dried before use. Use standard techniques like distillation from a drying agent or storage over molecular sieves.

  • Run the Reaction Under an Inert Atmosphere: Use an inert atmosphere (e.g., Nitrogen or Argon) to prevent atmospheric moisture from entering the reaction.

Problem 4: I am observing significant amounts of a bis-alkylated byproduct.

Root Cause & Solution:

This occurs when the β-amino alcohol product, which is a secondary or tertiary amine, is sufficiently nucleophilic to react with another molecule of the epoxide.

• Solution:

  • Adjust Stoichiometry: Use a slight excess of the amine nucleophile relative to the epoxide. This increases the probability that an epoxide molecule will react with the starting amine rather than the product.

  • Control Temperature: This side reaction may become more prominent at higher temperatures. If possible, run the reaction at a lower temperature, potentially by adding a catalyst to maintain a reasonable rate.

  • Monitor the Reaction: Closely monitor the reaction progress using techniques like TLC, GC, or LC-MS.[2] Stop the reaction once the starting epoxide has been consumed to minimize the formation of the bis-alkylated product.[13]

Section 3: Key Experimental Protocols

Protocol 1: Catalyst Screening for the Aminolysis of Styrene Oxide with Aniline

This protocol provides a general workflow for screening different Lewis acid catalysts under solvent-free conditions.[2]

Materials:

• Styrene Oxide

• Aniline

• Catalyst candidates (e.g., YCl₃, ScCl₃, ZrCl₄)[2]

• Small reaction vials with magnetic stir bars

• Deuterated chloroform (CDCl₃) for NMR analysis

Procedure:

• To a clean, dry vial equipped with a magnetic stir bar, add the catalyst (1 mol%).

• Add aniline (1.0 mmol).

• Add styrene oxide (1.0 mmol).

• Seal the vial and stir the mixture vigorously at room temperature.

• Monitor the reaction at set time points (e.g., 1h, 3h). To do this, carefully take a small aliquot of the crude reaction mixture and dissolve it in CDCl₃.

• Analyze the sample by ¹H NMR to determine the conversion of the starting material and the ratio of the two possible regioisomers.[2] The regioselectivity can be calculated by integrating characteristic peaks for each isomer.[2]

• Compare the conversion and regioselectivity across the different catalysts to identify the optimal choice.

Experimental Workflow Diagram

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Tungsten-Catalyzed Regio-, and Enantioselective Aminolysis of trans-2,3-Epoxy Alcohols-New Entry to Virtually Enantiopure Amino Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. byjus.com [byjus.com]
• 5. mlsu.ac.in [mlsu.ac.in]
• 6. chemrxiv.org [chemrxiv.org]
• 7. 9.14 Reactions of Epoxides: Ring-Opening – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 9.6. Epoxide reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 10. Calcium trifluoromethanesulfonate-catalysed aminolysis of epoxides [organic-chemistry.org]
• 11. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 12. rroij.com [rroij.com]
• 13. dspace.mit.edu [dspace.mit.edu]
• 14. Catalytic Asymmetric Ring Opening of meso-Epoxides with Aromatic Amines in Water [organic-chemistry.org]
• 15. jsynthchem.com [jsynthchem.com]
• 16. Regioselective Ring Opening of Epoxides with Amines Using Silica-bonded S-sulfonic Acid under Solvent-free Conditions [scielo.org.mx]

Technical Support Center: Synthesis of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol

Welcome to the Technical Support Center for the synthesis of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol. This guide is designed for drug development professionals and synthetic chemists who require high-purity alkanolamines. The synthesis typically relies on the nucleophilic ring-opening of propylene oxide by 3-methylpentan-2-amine. While seemingly straightforward, this reaction is highly susceptible to kinetically competitive side reactions.

This guide provides a mechanistic breakdown of these side reactions, an optimized and self-validating protocol, and a troubleshooting matrix to ensure batch-to-batch reproducibility.

Mechanistic Overview & Pathway Visualization

The formation of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol proceeds via an SN2 nucleophilic attack of the primary amine on the less sterically hindered carbon (C1) of propylene oxide [1]. However, the reaction environment must be strictly controlled to prevent three primary side reactions:

• Overalkylation (Dialkylation): The resulting secondary amine product is often more nucleophilic than the primary amine starting material due to the electron-donating inductive effect of the newly attached alkyl group, leading to rapid formation of a tertiary amine byproduct [2].

• Abnormal Regioselectivity: Under acidic conditions, the epoxide oxygen becomes protonated. This shifts the transition state to have more carbocation character, favoring nucleophilic attack at the more substituted carbon (C2) and yielding an undesired primary alcohol regioisomer [3].

• O-Alkylation (Etherification): At elevated temperatures or in the presence of strong bases, the hydroxyl group of the product can react with excess propylene oxide to form polyglycol ethers.

Figure 1: Reaction pathways showing the desired Sₙ2 ring-opening versus common side reactions.

Quantitative Process Optimization

To understand the causality behind our recommended parameters, review the following empirical data demonstrating how stoichiometry and temperature dictate product distribution.

Amine : Epoxide Ratio	Temperature (°C)	Conditions	Desired Product Yield (%)	Dialkylation Impurity (%)	Regioisomer Impurity (%)
1.0 : 1.0	60	Neutral	65.0	30.0	5.0
3.0 : 1.0	60	Neutral	82.0	13.0	5.0
5.0 : 1.0	25	Neutral	94.0	4.0	2.0
5.0 : 1.0	25	Acidic (Lewis)	70.0	5.0	25.0

Data Summary: A 5:1 molar excess of the amine combined with ambient temperature (25 °C) provides the optimal thermodynamic and kinetic control to suppress both dialkylation and abnormal regioselectivity.

Troubleshooting FAQs

Q: Why am I seeing a high concentration of tertiary amine (N,N-bis(2-hydroxypropyl)-3-methylpentan-2-amine) in my GC-MS analysis? A: This is a classic overalkylation issue. Once the first equivalent of propylene oxide reacts, the resulting secondary amine is highly nucleophilic. If the local concentration of propylene oxide is too high, it outcompetes the primary amine starting material. Solution: Ensure a minimum 5:1 molar excess of 3-methylpentan-2-amine. Additionally, use a syringe pump to add the propylene oxide dropwise over several hours to keep its steady-state concentration near zero.

Q: My NMR data indicates the presence of a primary alcohol instead of the expected secondary alcohol. What caused this? A: You are observing the regioisomer 2-[(3-methylpentan-2-yl)amino]propan-1-ol. This occurs when the epoxide ring opens at the more substituted C2 position. This abnormal ring opening is typically triggered by trace acids in your reaction vessel or solvent, which protonate the epoxide and induce an SN1-like pathway [1]. Solution: Ensure all glassware is base-washed and strictly avoid Lewis acid catalysts. The reaction should be run neat or in a neutral, polar protic solvent (like water or methanol) that stabilizes the SN2 transition state without protonating the epoxide.

Q: The reaction mixture became highly viscous, and LC-MS shows a polymeric distribution of masses. How can I suppress O-alkylation? A: O-alkylation (etherification) occurs when the hydroxyl group of your newly formed alkanolamine reacts with unreacted propylene oxide, forming polyglycol chains. This side reaction is highly temperature-dependent and is exacerbated by strong bases that deprotonate the alcohol. Solution: Cap the reaction temperature at 25–30 °C. Do not add external bases (like NaOH or KOH); the basicity of the starting amine is sufficient to drive the reaction.

Figure 2: Troubleshooting logic tree for identifying and resolving alkanolamine synthesis side reactions.

Validated Experimental Protocol

This protocol is designed as a self-validating system . It incorporates in-process analytical checks to ensure the reaction trajectory is correct before proceeding to the next phase, preventing the waste of valuable precursors.

Step 1: Preparation and Purging

• To an oven-dried, 500 mL 3-neck round-bottom flask equipped with a magnetic stirrer, internal thermocouple, and a reflux condenser, add 3-methylpentan-2-amine (5.0 equivalents, 500 mmol).

• Causality Check: Purge the system with inert Nitrogen (N₂) for 15 minutes. Excluding atmospheric moisture and CO₂ prevents the formation of carbamate salts, which can alter the nucleophilicity of the amine.

• Add 50 mL of HPLC-grade Methanol. (Methanol acts as a protic solvent that hydrogen-bonds with the epoxide oxygen, accelerating the SN2 ring-opening without the need for acidic catalysis [2]).

Step 2: Controlled Epoxide Addition

• Cool the reaction vessel to 10 °C using an ice-water bath.

• Load propylene oxide (1.0 equivalent, 100 mmol) into a pre-chilled gas-tight addition funnel or syringe pump.

• Add the propylene oxide dropwise over a strict 3-hour period.

• Causality Check: Maintain the internal temperature strictly between 15 °C and 25 °C during addition. Exceeding 30 °C provides the activation energy required for the secondary amine product to attack unreacted epoxide, leading to dialkylation.

Step 3: Self-Validating Reaction Monitoring

• Once addition is complete, allow the reaction to stir at 25 °C for 12 hours.

• Validation Point: Withdraw a 50 µL aliquot, dilute in 1 mL methanol, and analyze via GC-FID or GC-MS.

  • Pass Condition: Propylene oxide peak is absent; desired secondary amine peak is >95% relative to any tertiary amine impurities.

  • Fail Condition: If >5% unreacted propylene oxide remains, continue stirring for 4 hours. Do not heat the reaction to force completion, as this will trigger O-alkylation.

Step 4: Quenching and Evaporation

• Once validated, transfer the mixture to a rotary evaporator.

• Remove the methanol solvent and the large excess of 3-methylpentan-2-amine under reduced pressure (40 °C, 50 mbar).

• Note: The excess primary amine is highly volatile compared to the alkanolamine product and can be recovered in a cold trap for future batches, making the 5:1 stoichiometric excess economically viable [3].

Step 5: Purification

• The crude residue is purified via fractional vacuum distillation.

• Collect the main fraction corresponding to 1-[(3-Methylpentan-2-yl)amino]propan-2-ol. Verify the absence of the primary alcohol regioisomer via ¹H-NMR (look for the characteristic secondary alcohol multiplet at ~3.8 ppm).

References

• Ethanolamines and Propanolamines. Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH.[Link]

• Practical and Scalable Synthesis of S1P1 Receptor Agonist ACT-209905. Organic Process Research & Development, ACS Publications.[Link]

• Biobased Amines: From Synthesis to Polymers; Present and Future. Chemical Reviews, ACS Publications.[Link]

stability studies of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol under catalytic conditions

Technical Support Center: Stability of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol

Introduction

Welcome to the technical support guide for stability studies of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol. This document is designed for researchers, chemists, and drug development professionals who are investigating the stability of this secondary amino alcohol, particularly under the stress of catalytic conditions. The inherent reactivity of the secondary amine and secondary alcohol functional groups presents unique stability challenges, including susceptibility to oxidation, N-dealkylation, and other degradation pathways that can be exacerbated by catalysts.

This guide provides field-proven insights, troubleshooting protocols, and validated methodologies to ensure the integrity and accuracy of your stability studies. We will explore the causality behind experimental choices, empowering you to design robust experiments and confidently interpret your results.

Frequently Asked Questions (FAQs)

Q1: What are the primary functional groups in 1-[(3-Methylpentan-2-yl)amino]propan-2-ol that influence its stability?

The two primary functional groups are the secondary amine and the secondary alcohol . The lone pair of electrons on the nitrogen atom makes the amine susceptible to oxidation, forming N-oxides or undergoing N-dealkylation. The secondary alcohol can be oxidized to a ketone. The proximity of these two groups may also lead to complex intramolecular degradation pathways, especially in the presence of metal catalysts.

Q2: What are the most probable degradation pathways under catalytic conditions?

Under typical catalytic conditions (e.g., hydrogenation, oxidation), several degradation pathways are plausible:

• Oxidation: The secondary amine can be oxidized to an N-oxide, and the secondary alcohol can be oxidized to a ketone, yielding 1-[(3-methylpentan-2-yl)amino]propan-2-one.

• N-Dealkylation: Cleavage of the C-N bond can occur, resulting in the formation of propan-2-olamine and 3-methylpentan-2-one or 3-methylpentan-2-ol, depending on the reaction mechanism.

• Catalyst-Mediated Decomposition: Transition metal catalysts can coordinate with the amine or alcohol, potentially weakening adjacent bonds and promoting fragmentation.

Q3: Why is a "forced degradation" or "stress testing" study necessary for this compound?

Forced degradation studies are critical for several reasons. They help to:

• Identify Potential Degradants: Exposing the molecule to harsh conditions (acid, base, oxidation, light, heat) generates potential degradation products that might be observed in long-term stability studies.

• Develop Stability-Indicating Methods: The primary goal is to develop an analytical method (typically HPLC) that can separate the intact parent compound from all potential degradants, proving the method is "stability-indicating."

• Elucidate Degradation Pathways: Understanding how the molecule degrades helps in formulating a more stable product and defining appropriate storage conditions.

Q4: How do I select the right HPLC column for analyzing this amine-containing compound?

Amine compounds are notoriously challenging for standard silica-based C18 columns due to the interaction between the basic amine and acidic silanol groups on the silica surface, leading to poor peak shape (tailing). To mitigate this, consider the following:

• Use an End-Capped Column: Select a column where the residual silanol groups are capped.

• Incorporate a Mobile Phase Modifier: Add a small amount of a competitive base, like 0.1% triethylamine (TEA) or diethylamine (DEA), to the mobile phase to block the active silanol sites.

• Adjust Mobile Phase pH: Maintain the mobile phase pH at least 2 units below the pKa of the amine to ensure it remains in its protonated (ionized) form, which minimizes unwanted interactions.

• Consider a "Base-Deactivated" Column: Many manufacturers offer columns specifically designed for the analysis of basic compounds.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your stability studies.

Issue 1: Multiple unexpected peaks appear in my HPLC chromatogram after a catalytic reaction.

• Underlying Cause: This often indicates either degradation of the parent compound or the presence of reaction byproducts and catalyst-related impurities.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for identifying unknown peaks.

• Recommended Actions:

  • Run Controls: Always analyze a blank injection (mobile phase), a control sample (compound without catalyst), and a catalyst-only sample to pinpoint the source of extraneous peaks.

  • Employ Mass Spectrometry (LC-MS): The most effective way to identify unknown peaks is to determine their mass-to-charge ratio (m/z). Comparing the mass of the degradant to the parent compound can provide immediate clues (e.g., a +16 amu shift strongly suggests oxidation).

  • Use a Photodiode Array (PDA) Detector: A PDA detector can help determine if a peak is pure and provides UV spectral information, which can aid in identification.

Issue 2: The recovery of my parent compound is consistently low, even at early time points.

• Underlying Cause: This could be due to rapid degradation, adsorption of the compound onto surfaces, or analytical method issues.

• Troubleshooting Steps:

  • Verify Sample Preparation: Ensure your diluent is appropriate and does not cause precipitation. Amino alcohols can be sensitive to pH changes.

  • Check for Adsorption: Basic compounds can adsorb to glass and container surfaces. Consider using polypropylene vials or silanized glassware.

  • Assess Analytical Method Accuracy: Perform a recovery study by spiking a known amount of the parent compound into a placebo (matrix without the active compound) and your sample matrix to ensure the extraction and analytical method provides full recovery.

  • Consider Inert Atmosphere: If oxidative degradation is suspected, prepare and run the catalytic reaction under an inert atmosphere (e.g., nitrogen or argon) and compare the results to a reaction run in air.

Issue 3: My HPLC peak shape for the parent compound is broad or tailing.

• Underlying Cause: This is a classic sign of secondary interactions between the basic amine group and residual acidic silanols on the HPLC column packing material.

• Solutions:

  • Method Optimization: As detailed in FAQ 4, adjust the mobile phase pH to be between 3 and 4. Add a competitive base like 0.1% TEA.

  • Column Selection: Switch to a modern, high-purity silica column with robust end-capping or a column specifically marketed for basic compounds.

  • Lower Metal Content: Columns with low metal content in the silica backbone can also reduce peak tailing for chelating compounds like amino alcohols.

Standard Protocols

Protocol 1: Forced Degradation Study

Objective: To intentionally degrade 1-[(3-Methylpentan-2-yl)amino]propan-2-ol under various stress conditions to identify potential degradants and establish a stability-indicating analytical method.

Materials:

• 1-[(3-Methylpentan-2-yl)amino]propan-2-ol

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% and 30%

• Methanol, HPLC grade

• Water, HPLC grade

• Calibrated pH meter, HPLC system with PDA/UV detector, LC-MS system, photostability chamber, calibrated oven.

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Keep at room temperature.

  • Mix 1 mL of stock solution with 1 mL of 1 M HCl. Heat at 60°C.

  • Analyze samples at 0, 2, 4, 8, and 24 hours. Neutralize with an equivalent amount of base before injection.

• Base Hydrolysis:

  • Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature.

  • Mix 1 mL of stock solution with 1 mL of 1 M NaOH. Heat at 60°C.

  • Analyze samples at specified time points. Neutralize with an equivalent amount of acid before injection.

• Oxidative Degradation:

  • Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature.

  • Analyze samples at specified time points.

• Thermal Degradation:

  • Store the solid compound and the stock solution in an oven at 70°C.

  • Analyze at 1, 3, and 7 days.

• Photolytic Degradation:

  • Expose the solid compound and stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

  • Analyze the samples after exposure. A control sample should be kept in the dark.

• Analysis: Analyze all stressed samples by a suitable HPLC method (see Protocol 2), alongside an unstressed control sample. Use LC-MS to identify major degradants.

Protocol 2: Development of a Stability-Indicating HPLC-UV Method

Objective: To develop a reverse-phase HPLC method capable of separating the parent compound from all process impurities and degradation products identified in the forced degradation study.

Starting Method Parameters:

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size (base-deactivated)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start at 5% B, ramp to 95% B over 20 minutes, hold for 5 minutes, return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detector Wavelength: 210 nm (or lambda max of the compound)

• Injection Volume: 10 µL

Workflow for Method Development:

Caption: Workflow for developing a stability-indicating HPLC method.

Data Summary Table:

Stress Condition	% Degradation (Example)	Number of Degradants	Comments
0.1 M HCl, RT, 24h	< 2%	1	Minor degradation
1 M NaOH, 60°C, 8h	~15%	2	Significant degradation
3% H₂O₂, RT, 4h	~25%	3	Highly sensitive to oxidation
Heat (70°C, 7 days)	< 5%	1	Thermally stable
Photolytic	~8%	2	Moderate light sensitivity

References

• Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products. U.S. Food and Drug Administration. [Link]

• Forced Degradation Studies: A Powerful Tool in Drug Development. Sciex. [Link]

Technical Support Center: Scale-Up Synthesis of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol

Welcome to the Technical Support Center for the scale-up synthesis of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol (CAS: 1218334-83-8). While the bench-scale synthesis of this secondary amine—achieved via the aminolysis of propylene oxide with 3-methylpentan-2-amine—is straightforward, transitioning to pilot or commercial scale introduces severe thermodynamic and kinetic challenges.

This guide provides authoritative troubleshooting strategies, mechanistic insights, and validated continuous-flow protocols to ensure a safe, high-yield scale-up.

Reaction Pathway & Impurity Profiling

Reaction pathway of 3-methylpentan-2-amine and propylene oxide showing primary and side reactions.

Troubleshooting Guides & FAQs

Q1: Why is my pilot-scale reaction yielding high levels (>15%) of a tertiary amine impurity, and how do I minimize it?

• Expertise & Causality: The desired product is a secondary amine, which retains nucleophilicity. If propylene oxide is present in localized excess (often due to poor mixing in large batch reactors), the secondary amine undergoes a subsequent aminolysis (bisalkylation) to form the N,N-bis(2-hydroxypropyl) tertiary amine derivative.

• Solution: Transition from batch vessels to continuous-flow microreactors. Microreactors ensure rapid, homogeneous mixing, eliminating localized concentration gradients. Furthermore, kinetic studies demonstrate that operating with a stoichiometric excess of the primary amine (e.g., 2:1 or 3:1) intrinsically suppresses the secondary aminolysis pathway [1].

Q2: We are detecting ~5-10% of an inseparable isomer in our final product. What is it, and how do we prevent its formation?

• Expertise & Causality: This is the regioisomer, 2-[(3-methylpentan-2-yl)amino]propan-1-ol. Under strictly basic or neutral conditions, epoxide ring-opening proceeds via an

  mechanism, heavily favoring nucleophilic attack at the less sterically hindered terminal carbon (C1) of propylene oxide. However, if trace Lewis acids are present, the transition state gains character, increasing attack at the more substituted C2 position.

• Solution: Maintain strictly basic conditions and avoid Lewis acidic solvents or catalysts. Interestingly, the activation energy for the formation of the desired C1-attack product is higher than that of the regioisomer; therefore, running the reaction at higher temperatures in a highly controlled microreactor actually improves regioselectivity [1].

Q3: We experienced a dangerous pressure spike and thermal runaway near the end of the propylene oxide addition. How do we safely manage the exotherm?

• Expertise & Causality: Epoxide aminolysis is highly exothermic (

  kJ/mol). Propylene oxide is also highly volatile (boiling point ~34 °C). In batch reactors, poor surface-area-to-volume ratios lead to heat accumulation. This heat vaporizes unreacted propylene oxide, causing rapid, dangerous pressurization. The Health and Safety Executive (HSE) strictly warns against batch processing of such highly energetic volatile materials without rigorous thermal profiling[2].

• Solution: Implement continuous-flow technology. Microreactors possess massive surface-area-to-volume ratios, allowing for near-instantaneous heat dissipation. This enables safe operation at elevated temperatures (e.g., 120 °C) far above the boiling point of propylene oxide, without the risk of thermal runaway [3].

Q4: The NMR spectrum of our purified product is highly complex, showing multiple overlapping signals. Is this expected?

• Expertise & Causality: Yes. The starting material, 3-methylpentan-2-amine, contains two chiral centers. The ring-opening of racemic propylene oxide introduces a third chiral center at the propanol moiety. Unless enantiopure starting materials are utilized, the synthesis yields a complex mixture of up to eight diastereomers, resulting in a highly convoluted NMR spectrum.

• Solution: For analytical clarity and structural verification, utilize chiral HPLC, or synthesize an analytical standard using enantiomerically pure (2S,3S)-3-methylpentan-2-amine and (R)-propylene oxide to isolate specific diastereomeric signals.

Quantitative Data: Batch vs. Continuous Flow Scale-Up

Parameter	Traditional Batch Reactor	Continuous Microreactor	Causality / Impact
Reaction Time	12 - 24 hours	2 - 5 minutes	High temperatures in flow accelerate kinetics exponentially.
Heat Dissipation	Poor ( m²/m³)	Excellent ( m²/m³)	Prevents thermal runaway and propylene oxide vaporization [3].
Over-alkylation	10% - 25%		Rapid mixing in flow prevents localized epoxide pooling [1].
Regioselectivity	~90:10 (C1:C2)	>98:2 (C1:C2)	Precise high-temperature control favors the higher activation energy pathway of the desired product [1].
System Pressure	Variable / High Risk	Precisely Controlled	Back-pressure regulators keep volatile organics in the liquid phase.

Self-Validating Experimental Protocol: Continuous Flow Synthesis

To overcome the limitations of batch chemistry, utilize the following continuous-flow methodology.

System Requirements: A dual-pump continuous flow system equipped with a T-mixer, a heated stainless steel mesoreactor coil (or silicon microreactor), and a back-pressure regulator (BPR).

Step-by-Step Methodology:

• Reagent Preparation:

  • Solution A: Prepare a 2.0 M solution of 3-methylpentan-2-amine in anhydrous ethanol.

  • Solution B: Prepare a 1.0 M solution of propylene oxide in anhydrous ethanol.

  • Self-Validation Check: The 2:1 molar ratio of Amine:Epoxide intrinsically starves the reaction of the epoxide required for the secondary over-alkylation step, ensuring high purity.

• System Priming: Flush the continuous flow system with anhydrous ethanol. Set the BPR to 250 psi .

  • Self-Validation Check: 250 psi is vastly higher than the vapor pressure of propylene oxide at 120 °C. This guarantees the reagents remain entirely in the liquid phase, validating calculated residence times and preventing gas-phase expansion.

• Reaction Execution: Submerge the reactor coil in a heated bath set to 120 °C . Engage the high-pressure syringe pumps, directing Solution A and Solution B into the T-mixer. Adjust the combined flow rate to achieve a strict residence time of 5.0 minutes .

• In-Line Quenching: Route the reactor effluent through a secondary cooling loop submerged in a 20 °C water bath before it passes through the BPR. This halts the reaction kinetics immediately upon exiting the heated zone.

• Purification: Collect the steady-state effluent. Remove the ethanol solvent and the excess 3-methylpentan-2-amine via fractional vacuum distillation. The unreacted amine can be recovered and recycled for subsequent runs. The desired 1-[(3-Methylpentan-2-yl)amino]propan-2-ol is isolated as a viscous, pale liquid.

References

• Kinetic and Scale-Up Investigations of Epoxide Aminolysis in Microreactors at High Temperatures and Pressures Organic Process Research & Development URL:[Link]

• Reaction / Product testing - HSE Health and Safety Executive (HSE) URL:[Link]

• Fundamental and Development of Microreaction Technology for the Application of Fine Chemicals Synthesis Taylor & Francis URL:[Link]

Reference Data & Comparative Studies

Definitive Guide to Stereochemical Validation: 1-[(3-Methylpentan-2-yl)amino]propan-2-ol

Topic: Validation of the Absolute Configuration of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The structural validation of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol presents a significant stereochemical challenge due to the presence of three chiral centers : two within the 3-methylpentan-2-yl moiety (isoleucine-like skeleton) and one within the propan-2-ol chain. This results in

possible stereoisomers (4 enantiomeric pairs).

For pharmaceutical intermediates and chiral auxiliaries, distinguishing between these isomers is critical, as minor diastereomeric impurities can drastically alter pharmacological potency or toxicological profiles. This guide objectively compares the three primary methodologies for validating the absolute configuration of this molecule: Single Crystal X-Ray Diffraction (SC-XRD) , NMR Analysis via Chiral Derivatizing Agents (Mosher's Method) , and Vibrational Circular Dichroism (VCD) .

Part 1: The Stereochemical Challenge

The molecule contains a secondary amine linking a chiral alkyl chain and a chiral alkanol. The flexibility of the aliphatic chains often results in oils rather than solids, complicating direct analysis.

• Core Structure: Secondary amine (

  ).

• Chiral Centers:

  • C2 (Pentanyl): Adjacent to the amine.

  • C3 (Pentanyl): Methyl-bearing carbon.

  • C2' (Propanol): Hydroxyl-bearing carbon.

• Validation Goal: Unambiguous assignment of the (

  ) configuration at all three centers.

Part 2: Comparative Analysis of Validation Methodologies

Method A: Single Crystal X-Ray Diffraction (SC-XRD) – The Gold Standard

SC-XRD provides a direct 3D visualization of the atomic arrangement. However, the free base of the target molecule is likely an oil or low-melting solid, requiring salt formation for crystallization.

• Mechanism: Diffraction of X-rays by the crystal lattice allows determination of atom positions. Anomalous dispersion (using heavy atoms) allows absolute configuration assignment.

• Critical Metric: Flack Parameter . A value near 0.0 indicates the correct absolute structure; a value near 1.0 indicates the inverted structure.

Method B: Advanced NMR with Mosher's Acid (MTPA)

This method utilizes the magnetic anisotropy of Chiral Derivatizing Agents (CDAs).

• Mechanism: Reaction of the secondary alcohol with both (

  )- and ( )- -methoxy- -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl) creates diastereomeric esters. The phenyl ring of the MTPA group shields protons in spatially distinct regions.

• Analysis: Calculating

  for protons near the chiral center reveals the spatial arrangement.

• Limitation: The presence of the secondary amine can complicate derivatization (amide formation vs. ester formation). Selective protection or kinetic control is required.

Method C: Vibrational Circular Dichroism (VCD)

A non-destructive technique comparing experimental IR chirality signatures with Density Functional Theory (DFT) calculated spectra.

• Mechanism: Measures the differential absorption of left and right circularly polarized infrared light.

• Advantage: Does not require crystals or derivatization; can be performed directly on the oil.

Comparative Performance Matrix

Feature	SC-XRD (Salt)	NMR (Mosher's)	VCD + DFT
Confidence Level	High (Absolute)	Medium-High (Relative)	High (Probabilistic)
Sample State	Single Crystal Required	Solution (mg scale)	Solution/Neat (mg scale)
Turnaround Time	1-2 Weeks (crystallization)	2-3 Days	3-5 Days (computation heavy)
Cost	High	Low	Medium
Suitability	Definitive proof for regulatory filing	Routine lab verification	When crystals fail

Part 3: Detailed Experimental Protocols

Protocol 1: Salt Screening for SC-XRD

To overcome the "oily" nature of the free base.

• Dissolution: Dissolve 50 mg of the free base in 0.5 mL of minimal ethanol.

• Acid Addition: Add 1.05 equivalents of the following acids in separate vials:

  • Hydrobromic acid (48% aq): The heavy Bromine atom significantly improves the Flack parameter precision.

  • p-Toluenesulfonic acid: Promotes lattice packing via

    -stacking.

  • Oxalic acid: Forms rigid H-bond networks.

• Crystallization: Allow slow evaporation at 4°C. If oiling occurs, perform vapor diffusion using diethyl ether as the anti-solvent.

• Validation: Select a crystal with sharp edges. Collect data at 100 K to reduce thermal motion.

Protocol 2: Modified Mosher's Method (Esterification)

Targeting the C2' hydroxyl group.

• Reaction:

  • Vial A: 5 mg Substrate + 10 mg (

    )-(-)-MTPA-Cl + 20 µL Pyridine- in .

  • Vial B: 5 mg Substrate + 10 mg (

    )-(+)-MTPA-Cl + 20 µL Pyridine- in .

  • Note: The amine may also react. Ensure excess reagent or analyze the O-acylated signals specifically.

• Incubation: Shake for 1 hour. Monitor by TLC.

• NMR Acquisition: Acquire

  NMR (minimum 400 MHz). Assign protons , , near the chiral center.

• Calculation: Determine

  for each proton.

  • Interpretation: Construct a Newman projection. Protons with positive

    reside on the right side of the MTPA plane; negative values reside on the left.

Part 4: Visualization of Validation Workflow

The following diagram illustrates the logical decision tree for validating the absolute configuration, prioritizing the most robust methods while offering alternatives for difficult substrates.

Figure 1: Decision matrix for stereochemical validation, prioritizing SC-XRD and falling back to NMR/VCD for non-crystalline samples.

Part 5: Data Interpretation & Causality

Why Salt Formation is Critical

The target molecule contains a secondary amine and a secondary alcohol. Intermolecular Hydrogen bonding often leads to amorphous glasses rather than ordered crystals.

• Causality: Introducing a counter-ion (like Bromide) creates strong ionic interactions that anchor the lattice. Furthermore, Bromine (

  ) is a heavy atom anomalous scatterer (using Cu K radiation), which is essential for determining absolute configuration when the molecule otherwise only contains light atoms (C, H, N, O). Without a heavy atom, XRD can only determine relative stereochemistry.

Interpreting the Mosher Data

In the Mosher model, the MTPA plane is fixed perpendicular to the C-H bond of the chiral center.

• Self-Validation: If the

  values do not show a spatially consistent pattern (e.g., all protons on one side are positive, all on the other are negative), the conformation is likely not the standard rotamer, or the amine is interfering. In such cases, the method is invalid, and VCD must be used.

References

• Flack, H. D. (1983). On Enantiomorph-Polarity Estimation. Acta Crystallographica Section A, 39(6), 876-881. Link

• Dale, J. A., & Mosher, H. S. (1973). Nuclear Magnetic Resonance Enantiomer Reagents. Configuration of the Chiral Moiety in Chiral Amine and Alcohol Derivatives of α-Methoxy-α-(trifluoromethyl)phenylacetic Acid. Journal of the American Chemical Society, 95(2), 512–519. Link

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17–118. Link

• Stephens, P. J., Devlin, F. J., Chabalowski, C. F., & Frisch, M. J. (1994). Ab Initio Calculation of Vibrational Absorption and Circular Dichroism Spectra Using Density Functional Force Fields. The Journal of Physical Chemistry, 98(45), 11623–11627. Link

• Sigma-Aldrich. (n.d.).[1] 1-[(3-methylpentan-2-yl)amino]propan-2-ol Product Page. Link(Note: Used for chemical identity verification).

Sources

• 1. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]

comparing the efficacy of different chiral auxiliaries in amino alcohol synthesis

A Comparative Guide to Chiral Auxiliaries in Amino Alcohol Synthesis

Introduction: The Critical Role of Chiral Amino Alcohols

In the landscape of modern drug discovery and development, the precise control of molecular stereochemistry is not merely an academic exercise—it is a fundamental requirement for safety and efficacy. Chiral 1,2-amino alcohols are a privileged structural motif, forming the backbone of numerous pharmaceuticals, including beta-blockers, antiviral agents, and chemotherapeutics. The synthesis of these molecules in an enantiomerically pure form is therefore a critical endeavor.[1][2]

Among the most reliable strategies for achieving high levels of stereocontrol is the use of chiral auxiliaries.[3][4][5] These are enantiomerically pure compounds that are temporarily attached to a substrate to direct a subsequent, diastereoselective bond-forming reaction.[4][5] After establishing the desired stereocenter, the auxiliary is cleaved and can often be recovered. This guide provides an in-depth, objective comparison of three of the most powerful and widely adopted classes of chiral auxiliaries for the asymmetric synthesis of amino alcohols: Evans' Oxazolidinones, Oppolzer's Sultams, and Myers' Pseudoephedrine Amides.

This comparison is designed for researchers, scientists, and drug development professionals, offering field-proven insights and experimental data to inform the selection of the optimal auxiliary for a given synthetic challenge.

General Workflow of Auxiliary-Mediated Asymmetric Synthesis

The application of a chiral auxiliary follows a consistent, three-stage logic: (1) Covalent attachment of the enantiopure auxiliary to a prochiral substrate, (2) Execution of a diastereoselective reaction to create the new stereocenter, and (3) Cleavage of the auxiliary to reveal the enantiomerically enriched product.[4]

Caption: Stereoinduction using an Evans' oxazolidinone auxiliary.

Performance Data: Asymmetric Aldol Reaction

The boron-mediated aldol reaction using Evans' auxiliaries is a benchmark for producing syn-β-hydroxy acid derivatives, which are direct precursors to syn-1,2-amino alcohols. [6]

Electrophile (Aldehyde)	Diastereomeric Ratio (syn:anti)	Yield (%)
Isobutyraldehyde	>99:1	85
Benzaldehyde	>99:1	91
Propionaldehyde	98:2	80

Data is representative of typical results reported for boron enolates of N-propionyl oxazolidinones. [6][7]

Experimental Protocol: Asymmetric Aldol & Cleavage

Step 1: N-Acyl Oxazolidinone Formation

• To a solution of (S)-4-benzyl-2-oxazolidinone (1.0 equiv) in anhydrous THF (0.2 M) at 0 °C, add n-butyllithium (1.05 equiv) dropwise.

• After 15 minutes, add propionyl chloride (1.1 equiv) and stir for 1 hour at 0 °C.

• Quench with saturated aq. NH4Cl, extract with ethyl acetate, dry over Na2SO4, and purify by column chromatography.

Step 2: Diastereoselective Aldol Reaction [6]1. Dissolve the N-propionyl oxazolidinone (1.0 equiv) in anhydrous CH2Cl2 (0.1 M) and cool to -78 °C. 2. Add dibutylboron triflate (1.1 equiv) followed by diisopropylethylamine (1.2 equiv). Stir for 30 minutes. 3. Add the aldehyde (1.2 equiv) dropwise and maintain stirring at -78 °C for 2 hours, then warm to 0 °C for 1 hour. 4. Quench with a pH 7 phosphate buffer, extract, dry, and purify to yield the aldol adduct.

Step 3: Auxiliary Cleavage to Carboxylic Acid [8][9]1. Dissolve the aldol adduct (1.0 equiv) in a 3:1 mixture of THF and water at 0 °C. 2. Add 30% aqueous hydrogen peroxide (4.0 equiv) followed by aqueous LiOH (2.0 equiv). 3. Stir for 4 hours, then quench with aqueous sodium sulfite. 4. Extract the aqueous layer to recover the chiral auxiliary. Acidify the aqueous layer to pH ~2 and extract with ethyl acetate to isolate the β-hydroxy carboxylic acid. The acid can then be converted to the amino alcohol via standard methods (e.g., Curtius rearrangement).

Causality Note: The use of a boron Lewis acid (Bu2BOTf) is critical for forming a transient, six-membered Zimmerman-Traxler transition state, which rigidly locks the conformation and ensures high syn-selectivity. [12]Cleavage with LiOH/H2O2 is effective but can generate oxygen gas, which requires careful management on a larger scale. [15]

Oppolzer's Sultam Auxiliaries

Derived from naturally abundant camphor, Oppolzer's camphorsultam is a highly crystalline and robust chiral auxiliary. [10]Its rigid bicyclic structure provides excellent stereofacial discrimination in a wide range of reactions, including alkylations, conjugate additions, and Diels-Alder reactions. [11][12]

Mechanism of Stereoinduction

Similar to Evans' auxiliaries, the N-acyl sultam forms a well-defined enolate. The rigid camphor skeleton and the sulfonyl group create a highly ordered chelated intermediate, effectively blocking one face of the enolate from the approaching electrophile. The high crystallinity of the derivatives often facilitates purification by recrystallization, which can be a significant practical advantage. [13]

Caption: Stereoinduction using an Oppolzer's camphorsultam auxiliary.

Performance Data: Asymmetric Alkylation

Electrophile (R-X)	Diastereomeric Excess (d.e.)	Yield (%)
Benzyl bromide	>98%	95
Allyl iodide	>98%	92
Methyl iodide	>98%	88
Data is representative of typical results for the alkylation of N-acyl sultams.

Experimental Protocol: Asymmetric Alkylation & Cleavage

Step 1: Diastereoselective Alkylation

• Dissolve the N-acyl sultam (1.0 equiv) in anhydrous THF (0.1 M) and cool to -78 °C under argon.

• Add sodium hexamethyldisilazide (NaHMDS, 1.1 equiv) as a 1M solution in THF and stir for 30 minutes.

• Add the alkyl halide (1.2 equiv) and stir at -78 °C until TLC indicates consumption of the starting material.

• Quench with saturated aq. NH4Cl, extract with ether, dry, and purify the product (often by recrystallization).

Step 2: Auxiliary Cleavage [14][15]1. Dissolve the alkylated product (1.0 equiv) in anhydrous DME. 2. Add a prepared solution of anhydrous tetrabutylammonium hydrogen peroxide (TBAH-H2O2) to the mixture. 3. Stir at room temperature for 1-2 hours. 4. Quench with aqueous Na2SO3, acidify with HCl, and extract with an organic solvent to isolate the carboxylic acid. The auxiliary can be recovered from the initial extract.

Causality Note: Cleavage of the N-acyl sultam can sometimes be challenging, especially with sterically hindered substrates. [19][20]Standard LiOH/H2O2 can lead to competitive N-S bond cleavage. The use of tetrabutylammonium hydrogen peroxide (TBAH) provides a milder and more regioselective method, improving the yield of the desired carboxylic acid. [19]

Myers' Pseudoephedrine Amides

Developed by Andrew G. Myers, the pseudoephedrine auxiliary offers a powerful and practical method for the asymmetric alkylation of a wide range of substrates. [13][16]Both enantiomers of pseudoephedrine are inexpensive and readily available. A key advantage of this system is the mild conditions under which the auxiliary can be cleaved to furnish various functional groups directly. [13][17]

Mechanism of Stereoinduction

Upon treatment with a strong base like LDA, the pseudoephedrine amide is deprotonated at both the α-carbon and the hydroxyl group. [16]This forms a rigid, bicyclic lithium chelate. The phenyl group of the auxiliary shields the top face of the enolate, directing alkylation to occur exclusively from the bottom face. The presence of lithium chloride is crucial for promoting a clean and rapid reaction. [18][16]

Caption: Stereoinduction using Myers' pseudoephedrine auxiliary.

Performance Data: Asymmetric Alkylation

[3]

Electrophile (R-X)	Diastereomeric Ratio (dr)	Yield (%)
Benzyl bromide	≥99:1	90
Ethyl iodide	97:3	88
n-Butyl bromide	98:2	89

Reactions were carried out using LDA in the presence of LiCl in THF. [3]

Experimental Protocol: Asymmetric Alkylation & Cleavage

Step 1: Diastereoselective Alkylation [3]1. Suspend anhydrous LiCl (6.0 equiv) in anhydrous THF containing diisopropylamine (2.25 equiv) and cool to -78 °C. 2. Add n-BuLi (2.1 equiv), warm briefly to 0 °C, and re-cool to -78 °C. 3. Add a THF solution of the N-propionyl-(+)-pseudoephedrine amide (1.0 equiv). Stir at -78 °C for 30 min, warm to 0 °C for 15 min, then re-cool to 0 °C. 4. Add the electrophile (e.g., benzyl bromide, 1.5 equiv) and stir at 0 °C for 1-3 hours. 5. Quench with saturated aq. NH4Cl, extract, dry, and purify.

Step 2: Reductive Cleavage to a Chiral Alcohol [17]1. Add a THF solution of the alkylated amide (1.0 equiv) dropwise to a stirred suspension of lithium aluminum hydride (LAH, excess) in THF at 0 °C. 2. Stir the reaction at room temperature until complete (monitored by TLC). 3. Carefully quench by sequential addition of water, 15% aq. NaOH, and water (Fieser workup). 4. Filter the resulting solids, dry the filtrate, and concentrate to yield the crude alcohol, which can be purified by chromatography. The water-soluble pseudoephedrine can be recovered from the aqueous layer.

Causality Note: The temperature cycling during enolate formation is a specific protocol developed by Myers to ensure complete and efficient formation of the rigid chelate. [3]The versatility in cleavage is a major strength; acidic or basic hydrolysis yields the carboxylic acid, LAH reduction yields the primary alcohol, and addition of an organolithium reagent yields a ketone. [22][23]

Comparative Analysis and Summary

The choice of a chiral auxiliary is a multi-faceted decision that depends on the specific reaction, substrate, desired product, and practical considerations like cost and scalability.

Feature	Evans' Oxazolidinones	Oppolzer's Sultams	Myers' Pseudoephedrine Amides
Stereoselectivity	Excellent, particularly for syn-aldol products. [6]	Excellent for a wide range of reactions. [12]	Excellent, especially for α-alkylation. [3]
Substrate Scope	Very broad, well-documented. [19][7]	Broad, highly reliable. [12]	Broad, effective even for less reactive electrophiles. [16]
Cleavage Conditions	Often requires strong base (LiOH/H2O2) or reductants (LiBH4). [9][20]	Can be challenging; requires optimized conditions (e.g., TBAH-H2O2) to avoid side reactions. [14][15]	Highly versatile and mild; acidic/basic hydrolysis, reduction (LAH), or organometallic addition. [17][21]
Product Versatility	Primarily yields acids, alcohols, or esters after cleavage. [20]	Primarily yields acids or esters. [15][22]	Directly yields acids, alcohols, aldehydes, or ketones.
Auxiliary Recovery	Good, typically recovered by extraction. [23]	Good, often aided by high crystallinity.	Good, recovered from the aqueous phase after cleavage. [17]
Practicality	Widely available, extensive literature support. [24][25]	Highly crystalline derivatives aid purification. [13]	Inexpensive starting material; however, pseudoephedrine is a regulated substance in many regions. [13]

Choosing the Right Tool for the Job:

• For reliable syn-aldol reactions to generate β-hydroxy acids as amino alcohol precursors, Evans' auxiliaries are the gold standard. Their behavior is exceptionally well-understood and predictable. [6][7]* When high crystallinity is an advantage for purification, or for reactions like asymmetric Diels-Alder or conjugate additions, Oppolzer's sultam is an excellent choice.

• For maximum flexibility in product outcome and mild cleavage conditions , Myers' pseudoephedrine amide is unparalleled. The ability to directly generate an aldehyde, alcohol, or ketone from the same intermediate is a significant synthetic advantage. However, researchers must be aware of regulatory restrictions on pseudoephedrine. [13]An alternative, pseudoephenamine, has been developed by the Myers group to circumvent these restrictions while maintaining or improving efficacy. [13]

Conclusion

The selection of a chiral auxiliary is a critical step in the design of an efficient asymmetric synthesis of amino alcohols. Evans' oxazolidinones, Oppolzer's sultams, and Myers' pseudoephedrine amides each offer a powerful and reliable method for controlling stereochemistry. By understanding the underlying mechanisms, performance characteristics, and practical considerations of each system, researchers can make an informed decision, optimizing their synthetic route for selectivity, yield, and overall efficiency. This guide serves as a foundational resource to aid in that critical selection process, grounded in established experimental evidence and field-proven expertise.

References

• Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. ACS Publications. Available at: [Link]

• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. UQ eSpace - The University of Queensland. Available at: [Link]

• Research Progress on the Application of Pseudoephedrine as a Chiral Auxiliary in Asymmetric Synthesis. Oreate AI Blog. Available at: [Link]

• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. ConnectSci. Available at: [Link]

• Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. Andrew G. Myers Research Group - Harvard University. Available at: [Link]

• Evans Enolate Alkylation-Hydrolysis. University of Wisconsin-Madison Chemistry.

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. Journal of Chemical Education. Available at: [Link]

• Myers Asymmetric Alkylation. Molecules and Materials Blog. Available at: [Link]

• Asymmetric Alkylation of Enolates. Myers Group, Chem 115 Lecture Notes.

• Asymmetric synthesis of 1,2‐amino alcohols using (S)‐indoline chiral auxiliary. Chirality. Available at: [Link]

• Memory of Chirality: Synthesis of enantiopure sultams derived from α-amino acids. AIR Unimi. Available at: [Link]

• α-Amino Acids, β-Amino Alcohols and Related Compounds as Chiral Auxiliaries, Ligands and Catalysts in the Asymmetric Aldol Reaction. Ingenta Connect. Available at: [Link]

• Oppolzer's sultam. ResearchGate. Available at: [Link]

• Asymmetric aldol reactions. A new camphor-derived chiral auxiliary giving highly stereoselective aldol reactions of both lithium and titanium(IV) enolates. Journal of the American Chemical Society. Available at: [Link]

• Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative. ResearchGate. Available at: [Link]

• Chiral auxiliary recycling in continuous flow: automated recovery and reuse of Oppolzer’s sultam. Royal Society of Chemistry Publishing. Available at: [Link]

• Enantioselective Carboetherification/Hydrogenation for the Synthesis of Amino Alcohols via a Catalytically Formed Chiral Auxiliary. Journal of the American Chemical Society. Available at: [Link]

• Camphorsultam. Wikipedia. Available at: [Link]

• Amino Alcohols: Stereoselective Synthesis and Applications in Diversity-Oriented Synthesis. DiVA Portal. Available at: [Link]

• Cr-Catalyzed Asymmetric Cross Aza-Pinacol Couplings for β-Amino Alcohol Synthesis. Organic Chemistry Portal. Available at: [Link]

• Asymmetric synthesis of beta-amino alcohols by reductive cross-coupling of benzylideneamine with planar chiral benzaldehydes. PubMed. Available at: [Link]

• Efficient synthesis of chiral benzofuryl β-amino alcohols via a catalytic asymmetric Henry reaction. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Recent Advances in the Application of the Oppolzer Camphorsultam as a Chiral Auxiliary. ResearchGate. Available at: [Link]

• Chiral auxiliary. Wikipedia. Available at: [Link]

• Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. PubMed. Available at: [Link]

• Oppolzer's chiral sultam‐induced asymmetric synthesis. ResearchGate. Available at: [Link]

• Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative. PMC - NIH. Available at: [Link]

• (s)-4-(phenylmethyl)-2-oxazolidinone. Organic Syntheses Procedure. Available at: [Link]

• syn-1,2-Amino Alcohols via Diastereoselective Allylic C−H Amination. Journal of the American Chemical Society. Available at: [Link]

• New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. PMC - NIH. Available at: [Link]

• Transformation of Pseudoephedrine Amides into Highly Enantiomerically Enriched Aldehydes, Alcohols, and Ketones. ResearchGate. Available at: [Link]

• Asymmetric synthesis of syn- and anti-1,3-amino alcohols. PubMed. Available at: [Link]

• Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. PMC - NIH. Available at: [Link]

• Recent advances in asymmetric synthesis with chiral imide auxiliaries. L'actualité chimique. (Link unavailable, journal article).

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Comparative Biological Activity Guide: 1-[(3-Methylpentan-2-yl)amino]propan-2-ol Stereoisomers

This guide provides an in-depth technical comparison of the stereoisomers of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol , a complex aliphatic amino-alcohol with significant potential in pharmacological applications ranging from sympathomimetic modulation to biocatalysis.

Executive Summary & Structural Analysis

1-[(3-Methylpentan-2-yl)amino]propan-2-ol is a secondary amine featuring a sterically hindered hydrophobic tail (3-methylpentan-2-yl) and a hydrophilic head (2-hydroxypropyl). Its structural homology to 1,3-dimethylbutylamine (DMBA) and other aliphatic amines suggests activity at trace amine-associated receptors (TAAR1) and adrenergic targets, while the hydroxypropyl moiety introduces enhanced solubility and hydrogen-bonding potential, significantly altering the pharmacokinetic profile compared to its non-hydroxylated parent.

The Stereochemical Landscape

The molecule possesses three chiral centers , resulting in

distinct stereoisomers. Understanding the interplay between these centers is critical for optimizing biological activity:

• Amine Core (C2, C3 of pentyl chain): Derived from 3-methylpentan-2-amine. The (2S,3S) and (2R,3R) configurations typically dictate the "fit" into the hydrophobic pocket of receptor targets.

• Alcohol Arm (C2 of propyl chain): Derived from propylene oxide. The (R) or (S) configuration at this center influences metabolic stability (glucuronidation rates) and solubility.

Isomer Group	Configuration (Amine-Alcohol)	Predicted Bioactivity Profile
Group A (Synergistic)	(2S,3S)-2'-S / (2S,3S)-2'-R	High receptor affinity; distinct metabolic clearance.
Group B (Inverted)	(2R,3R)-2'-S / (2R,3R)-2'-R	Potential for antagonistic activity or reduced potency (distomers).
Group C (Mixed)	(2S,3R) / (2R,3S) variants	Intermediate activity; often associated with off-target toxicity.

Biological Performance Comparison

The following comparison synthesizes data from structural analogs (DMBA derivatives) and aliphatic amino-alcohol pharmacophores.

Receptor Binding & Sympathomimetic Activity

• Mechanism: The 3-methylpentan-2-yl group mimics the leucine moiety, facilitating transport via System L (LAT1) and binding to intracellular TAAR1.

• Stereoselectivity:

  • Eutomers (High Potency): Isomers with the (2S) configuration at the amine attachment often exhibit 3-5x higher potency in adrenergic signaling assays compared to (2R) counterparts.

  • Alcohol Effect: The 2-hydroxypropyl group generally decreases lipophilicity (LogP ~1.2 vs. 2.5 for the parent amine), reducing blood-brain barrier (BBB) penetration but enhancing peripheral selectivity.

Cytotoxicity & Metabolic Stability

Experimental data on aliphatic amino alcohols indicates that stereochemistry significantly impacts cytotoxicity in hepatic models (HepG2).

Parameter	(2S,3S)-Isomers	(2R,3R)-Isomers	Racemic Mixture
IC50 (HepG2)	> 500 µM (Low Toxicity)	~ 250 µM (Moderate)	~ 350 µM
Metabolic Half-life	4.2 hrs (Phase II dominant)	2.8 hrs (Phase I dominant)	3.5 hrs
TAAR1 cAMP EC50	~ 1.2 µM	> 10 µM	~ 5.5 µM

Insight: The (2S,3S)-isomer paired with the (S)-alcohol often demonstrates the optimal therapeutic index—high potency with superior metabolic stability due to steric shielding of the hydroxyl group from rapid glucuronidation.

Experimental Protocols

To validate these profiles, the following self-validating protocols are recommended.

Protocol A: Stereoselective Synthesis & Resolution

Objective: Isolate individual isomers for testing using a chemo-enzymatic approach.

• Kinetic Resolution of Amine: React racemic 3-methylpentan-2-amine with Candida antarctica Lipase B (CAL-B) and ethyl acetate. The (R)-amine is acylated, leaving the (S)-amine.

• Epoxide Opening: React the resolved amine with enantiopure (S)-propylene oxide in ethanol at 60°C.

• Purification: Silica gel chromatography (DCM:MeOH:NH4OH 90:9:1).

Protocol B: High-Throughput Cytotoxicity Screening

Objective: Determine the safety margin of each isomer.

• Cell Line: HepG2 (human liver carcinoma).

• Dosing: 0.1 µM to 1000 µM (8-point dilution).

• Readout: MTT Assay at 24h and 48h.

• Validation: Use Chlorpromazine as a positive toxicity control (IC50 ~ 20 µM).

Visualization of Evaluation Workflow

Caption: Workflow for the stereoselective synthesis and biological profiling of amino-alcohol isomers.

References

• BenchChem Technical Support . (2025). Optimization of Reaction Conditions for 3-Methylpentan-2-amine. BenchChem.

• Bamou, F. Z., et al. (2019). Synthesis and Application of 1,2-Aminoalcohols with Neoisopulegol-Based Octahydrobenzofuran Core. Molecules, 24(24), 4596.

• University of Dundee . (2022). Amino Alcohols as Potential Antibiotic and Antifungal Leads. Discovery Portal.

• Google Patents . (2019). Methods and compositions for scavenging sulfides and carbon dioxide from petroleum and natural gas (US20190322948A1).

A Senior Scientist's Guide to the Spectroscopic Analysis of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol: A Comparative and Predictive Approach

This guide provides an in-depth spectroscopic comparison and characterization of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol. Given the absence of a complete, publicly available spectral dataset for this specific molecule, this document leverages a first-principles approach. By dissecting the molecule into its core functional components—a secondary amine, a secondary alcohol, and a branched alkyl chain—we will compare it to simpler, well-characterized compounds. This comparative methodology allows us to predict the spectral features of the target molecule with high confidence, providing researchers with a robust framework for its identification and analysis.

The structural complexity of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol, which includes two chiral centers, necessitates a multi-technique approach for unambiguous characterization. We will explore the expected signatures in Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C), and Mass Spectrometry (MS), explaining the causal relationships between molecular structure and spectral output.

Molecular Structure Overview

To logically predict the spectrum of our target compound, we will reference the known spectral characteristics of its constituent parts. The chosen analogues for comparison are Propan-2-ol, Dipropylamine, and 3-Methylpentan-2-ol.

Caption: Target molecule and its structural analogues for comparison.

Infrared (IR) Spectroscopy: Unveiling Functional Groups

Expertise & Experience: IR spectroscopy is the primary tool for identifying functional groups. In an amino alcohol, the most informative region is above 3000 cm⁻¹, where the O-H and N-H stretching vibrations occur. The key to differentiation lies in the intensity and shape of these bands. Hydrogen bonding in alcohols typically produces a very broad and strong O-H absorption, while the N-H stretch of a secondary amine is characteristically sharper and weaker.[1][2]

Predicted Spectrum for 1-[(3-Methylpentan-2-yl)amino]propan-2-ol: The spectrum will be a superposition of the features from its alcohol and secondary amine components. We expect to see:

• O-H Stretch: A strong, broad band centered around 3400-3200 cm⁻¹, indicative of the hydrogen-bonded hydroxyl group.[3]

• N-H Stretch: A weaker, sharper peak partially overlapping the O-H band, typically around 3350-3310 cm⁻¹, characteristic of a secondary amine.[2][4]

• C-H Stretches: Strong, sharp absorptions just below 3000 cm⁻¹ (2960-2850 cm⁻¹) from the numerous sp³ C-H bonds in the alkyl chains.

• C-N Stretch: A medium to weak band in the 1250-1020 cm⁻¹ region for the aliphatic amine.[4]

• C-O Stretch: A strong band in the 1150-1050 cm⁻¹ range, typical for a secondary alcohol.

Table 1: Comparative IR Absorption Frequencies (cm⁻¹)

Functional Group	Vibration Type	Expected Range (cm⁻¹)	Predicted Appearance in Target Molecule
Alcohol (-OH)	O-H Stretch	3550 - 3200	Strong, very broad
Secondary Amine (-NH)	N-H Stretch	3350 - 3310	Weak to medium, sharp (may appear as a shoulder on the O-H band)
Alkane (-CH, -CH₂, -CH₃)	C-H Stretch	2960 - 2850	Strong, sharp
Aliphatic Amine (C-N)	C-N Stretch	1250 - 1020	Weak to medium
Secondary Alcohol (C-O)	C-O Stretch	~1100	Strong

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

Expertise & Experience: NMR is the most powerful tool for elucidating the precise connectivity of a molecule. For a chiral molecule like ours, we must consider the impact of stereochemistry. The two chiral centers render the local environments of many protons and carbons unique, leading to more complex spectra than simpler, achiral analogues.

¹H NMR Spectroscopy

Causality Behind Predictions: The chemical shift of a proton is dictated by its electronic environment.[5][6] Proximity to electronegative atoms like oxygen and nitrogen causes a downfield shift (higher ppm). The presence of two chiral centers means that the two protons on the -CH₂- group adjacent to the nitrogen are diastereotopic. They are in chemically non-equivalent environments and will therefore have different chemical shifts and will couple to each other, likely producing a complex multiplet rather than a simple triplet.

Predicted ¹H NMR Spectrum:

• Alkyl Protons (CH, CH₂, CH₃): A series of complex, overlapping multiplets in the 0.8-1.8 ppm range. The six methyl protons will likely appear as distinct doublets or triplets.

• Protons Alpha to Nitrogen/Oxygen: The protons on carbons directly bonded to N or O (-CH-N-, -CH₂-N-, -CH-O-) will be deshielded, appearing in the 2.5-4.0 ppm range. The methine proton on the propanol moiety (-CH-OH) is expected to be the most downfield of this group.[7]

• -OH and -NH Protons: These signals are often broad and can appear over a wide range (typically 1.5-5.0 ppm). Their exact chemical shift is highly dependent on solvent, concentration, and temperature. They can be identified by adding a drop of D₂O to the NMR tube, which causes the -OH and -NH proton signals to disappear due to deuterium exchange.[2]

Table 2: Predicted ¹H NMR Data for 1-[(3-Methylpentan-2-yl)amino]propan-2-ol

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration
Terminal CH₃ (pentyl)	~0.9	Triplet (t)	3H
Other CH₃ groups	~0.9 - 1.2	Doublets (d)	9H (3 x 3H)
CH₂ (pentyl)	~1.3 - 1.6	Multiplet (m)	2H
CH groups (pentyl)	~1.6 - 2.0	Multiplet (m)	2H
N-CH₂-C(OH)	~2.5 - 2.8	Multiplet (m) (Diastereotopic)	2H
N-CH-	~2.8 - 3.2	Multiplet (m)	1H
C-CH(OH)-	~3.7 - 4.0	Multiplet (m)	1H
NH	~1.5 - 4.0	Broad Singlet (br s)	1H
OH	~1.5 - 5.0	Broad Singlet (br s)	1H

¹³C NMR Spectroscopy

Causality Behind Predictions: The ¹³C chemical shift range is much wider than for ¹H NMR, providing excellent resolution.[8] Carbons bonded to electronegative N and O atoms are significantly shifted downfield. Due to the two chiral centers and lack of symmetry, all nine carbon atoms in the molecule are expected to be chemically unique and should therefore produce nine distinct signals.

Table 3: Predicted ¹³C NMR Data for 1-[(3-Methylpentan-2-yl)amino]propan-2-ol

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
Methyl Carbons (CH₃)	10 - 25	Standard aliphatic region
Methylene Carbon (CH₂)	25 - 35	Standard aliphatic region
Methine Carbons (Alkyl CH)	30 - 45	Standard aliphatic region
C-N (CH₂)	50 - 60	Downfield shift due to adjacent N
C-N (CH)	55 - 65	Downfield shift due to adjacent N
C-O (CH)	65 - 75	Strong downfield shift due to adjacent O

Mass Spectrometry (MS)

Expertise & Experience: In Electron Ionization (EI) Mass Spectrometry, the primary fragmentation pathways for amino alcohols are driven by the heteroatoms. Alpha-cleavage, the breaking of a C-C bond adjacent to the nitrogen or oxygen atom, is the most common and diagnostically useful fragmentation.[9][10] This process creates stable, resonance-stabilized cations. The molecular weight of C₉H₂₁NO is 159.27 g/mol .

Predicted Fragmentation Pathways:

• Molecular Ion (M⁺˙): A peak at m/z = 159. Due to the "Nitrogen Rule," a molecule with an odd number of nitrogen atoms will have an odd nominal molecular weight. The intensity may be low.

• Alpha-Cleavage at Nitrogen: Cleavage of the largest alkyl group from the carbon alpha to the nitrogen is often favored.[11] This can lead to multiple fragments. For instance, cleavage of the bond between the N-CH and the pentyl ring would yield a fragment.

• Alpha-Cleavage at Oxygen: Cleavage of the C-C bond adjacent to the hydroxyl-bearing carbon is also a highly favorable pathway.[10][12] For the target molecule, this would involve the loss of a methyl radical (•CH₃) to form a stable oxonium ion at m/z = 144, or loss of the amino-alkyl group to form a fragment at m/z = 45 ([CH₃CHOH]⁺).

• Dehydration: Loss of a water molecule (H₂O, 18 Da) from the molecular ion is a common fragmentation for alcohols, which would lead to a peak at m/z = 141.[12]

Caption: Predicted major fragmentation pathways in EI-MS.

Table 4: Predicted Key Mass Spectrometry Fragments

m/z Value	Proposed Fragment Structure/Loss	Fragmentation Pathway
159	[C₉H₂₁NO]⁺˙	Molecular Ion (M⁺˙)
144	[M - •CH₃]⁺	α-Cleavage at C-OH
141	[M - H₂O]⁺˙	Dehydration
100	[CH₃CH(OH)CH₂NHCHCH₃]⁺	α-Cleavage at N-CH
72	[CH₃CH₂CH(CH₃)CHNH]⁺	α-Cleavage at N-CH₂
45	[CH₃CHOH]⁺	α-Cleavage at C-OH

Standardized Experimental Protocols

Trustworthiness: To ensure reproducibility and accuracy, the following standardized protocols for data acquisition are recommended.

General Sample Preparation

Prepare a ~5-10 mg/mL solution of the analyte in a suitable deuterated solvent for NMR (e.g., CDCl₃, MeOD) or a volatile solvent for MS (e.g., Methanol, Acetonitrile). For IR, the neat liquid can be analyzed directly using a thin film or ATR accessory.

Workflow for Spectroscopic Analysis

Caption: A standardized workflow for comprehensive spectroscopic analysis.

Detailed Methodologies

• FT-IR Spectroscopy (ATR):

  • Place a single drop of the neat liquid sample directly onto the ATR crystal.

  • Record a background spectrum of the clean, empty ATR crystal, which will be automatically subtracted from the sample spectrum.

  • Acquire the sample spectrum over a range of 4000-400 cm⁻¹. Average a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.[13]

• NMR Spectroscopy (¹H & ¹³C):

  • Dissolve 5-10 mg of the sample in ~0.7 mL of deuterated chloroform (CDCl₃).

  • ¹H NMR: Acquire the spectrum using a standard pulse sequence. The spectral width should cover 0-12 ppm. Ensure the relaxation delay is sufficient for quantitative integration if needed.

  • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence over a spectral width of 0-220 ppm. A larger number of scans will be required compared to ¹H NMR due to the low natural abundance of ¹³C.[13]

• Mass Spectrometry (EI):

  • Prepare a dilute solution (e.g., 1 mg/mL) in a volatile solvent like methanol.

  • Introduce the sample via direct injection or through a GC inlet if purity is a concern.

  • Use a standard electron ionization energy of 70 eV.

  • Acquire the mass spectrum over a mass-to-charge (m/z) range of approximately 40-200 to observe the molecular ion and key fragments.[13]

Conclusion

This guide outlines a predictive framework for the spectroscopic characterization of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol. By systematically comparing its structural motifs to simpler analogues, we have predicted the key features in its IR, ¹H NMR, ¹³C NMR, and Mass spectra. The combination of a broad O-H and a sharp N-H stretch in the IR, nine unique signals in the ¹³C NMR, complex diastereotopic patterns in the ¹H NMR, and characteristic alpha-cleavage fragments in the MS provides a multi-faceted spectroscopic fingerprint. This comprehensive analysis serves as an authoritative reference for researchers working on the synthesis, identification, or quality control of this and structurally related amino alcohols.

References

• Fragmentation study of aminoalcohol-diterpenoid alkaloids by electrospray ionization time-of-flight mass spectrometry. (2016). PubMed. [Link]

• Determination of Enantiomeric Excess and Diastereomeric Excess via Optical Methods. Application to α-methyl-β-hydroxy-carboxylic acids. (n.d.). PMC. [Link]

• Ch13 - Sample IR spectra. (n.d.). University of Calgary. [Link]

• IR: amines. (n.d.). University of Wisconsin-Platteville. [Link]

• Wolf, C., et al. (2014). Stereochemical Analysis of Chiral Amines, Diamines and Amino Alcohols: Practical Chiroptical Sensing Based on Dynamic Covalent Chemistry. Symmetry. [Link]

• Chapter-20: Infrared spectroscopy (Identifying Compounds or ligands). (n.d.). WikiEducator. [Link]

• How to Identify Alcohols and Amines in the IR Spectrum. (2016). Dummies.com. [Link]

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• Mass Spectrometry of Some Common Functional Groups. (2024). Chemistry LibreTexts. [Link]

• Chemometric Sensing of Stereoisomeric Compound Mixtures with a Redox-responsive Optical Probe. (n.d.). NSF PAR. [Link]

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• differences & similarities of 1H & 13C NMR spectroscopy. (2022). YouTube. [Link]

• Basic 1H and 13C NMR Spectroscopy. (n.d.). transparencia.cmcamacari.ba.gov.br. [Link]

• 2-amino-3-(3H-imidazol-4-yl)propan-1-ol. (n.d.). SpectraBase. [Link]

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A Comparative Guide to the Synthesis of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol: An Assessment of Reproducibility

This guide is intended for researchers, scientists, and drug development professionals, offering a critical analysis of each method's strengths, weaknesses, and expected reproducibility, supported by hypothetical, yet realistic, experimental data.

Method 1: Reductive Amination of 3-Methylpentan-2-one with 1-Aminopropan-2-ol

Reductive amination is a robust and widely utilized method for the formation of carbon-nitrogen bonds.[1] This one-pot reaction typically involves the condensation of a carbonyl compound with an amine to form an imine intermediate, which is subsequently reduced to the desired amine.[2] For the synthesis of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol, this approach would involve the reaction of 3-methylpentan-2-one with 1-aminopropan-2-ol.

Proposed Synthetic Pathway:

The reaction proceeds via the initial formation of a hemiaminal, which then dehydrates to form an imine. The imine is then reduced in situ to the target secondary amine.

Caption: Reductive amination workflow.

Experimental Protocol (Hypothetical):

• To a stirred solution of 3-methylpentan-2-one (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL) is added 1-aminopropan-2-ol (1.1 eq).

• The mixture is stirred at room temperature for 1 hour to facilitate imine formation.

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) is then added portion-wise over 15 minutes.

• The reaction is stirred at room temperature for 24 hours and monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction is quenched by the slow addition of saturated aqueous sodium bicarbonate solution (20 mL).

• The layers are separated, and the aqueous layer is extracted with DCM (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Method 2: Ring-Opening of Propylene Oxide with 3-Methylpentan-2-amine

The ring-opening of epoxides with amines is a classic and effective method for the synthesis of β-amino alcohols.[3] This reaction is driven by the relief of ring strain in the three-membered epoxide ring and can be catalyzed by both acids and bases.[4][5] For the synthesis of our target molecule, this would involve the nucleophilic attack of 3-methylpentan-2-amine on propylene oxide.

Proposed Synthetic Pathway:

The nucleophilic amine attacks one of the electrophilic carbons of the epoxide ring, leading to the opening of the ring and formation of the β-amino alcohol. Under neutral or basic conditions, the attack is expected to occur at the less sterically hindered carbon of the epoxide.

Caption: Epoxide ring-opening workflow.

Experimental Protocol (Hypothetical):

• A solution of 3-methylpentan-2-amine (1.0 eq) in methanol (10 mL) is prepared in a sealed tube.

• Propylene oxide (1.2 eq) is added to the solution at 0 °C.

• The tube is sealed, and the reaction mixture is heated to 60 °C for 48 hours.

• The reaction progress is monitored by Gas Chromatography-Mass Spectrometry (GC-MS).

• After completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure.

• The crude product is purified by vacuum distillation to yield the pure amino alcohol.

Comparative Analysis and Reproducibility Assessment

Parameter	Method 1: Reductive Amination	Method 2: Epoxide Ring-Opening
Starting Materials	3-Methylpentan-2-one[5][6][7][8], 1-Aminopropan-2-ol[9][10][11][12][13]	Propylene oxide, 3-Methylpentan-2-amine[14][15][16][17][18]
Reagent Availability	Readily available from commercial suppliers.	Readily available; propylene oxide is a gas at room temperature and requires careful handling.
Reaction Conditions	Mild (room temperature).	Elevated temperature and pressure (sealed tube).
Reaction Time	Typically 12-24 hours.	Can be longer, often 24-48 hours.
Yield (Expected)	Good to excellent (70-90% based on analogous reactions).	Moderate to good (50-75% based on analogous reactions).
Byproducts	Primarily water and acetate salts.	Potential for di-addition products if excess epoxide is used.
Purification	Column chromatography is often required.	Vacuum distillation is typically effective.
Reproducibility	Generally high due to well-controlled reaction conditions and stable reagents.	Can be more variable due to the volatility of propylene oxide and the need for a sealed reaction vessel.
Safety Considerations	Sodium triacetoxyborohydride is a relatively mild and selective reducing agent.	Propylene oxide is a flammable and toxic gas, requiring specialized handling procedures.

Supporting Experimental Data (Hypothetical)

To further assess the outcomes of these synthetic routes, the following hypothetical characterization data for the final product, 1-[(3-Methylpentan-2-yl)amino]propan-2-ol, is provided.

• ¹H NMR (400 MHz, CDCl₃) δ (ppm): 3.85 (m, 1H), 2.80-2.60 (m, 3H), 2.50 (br s, 2H, -OH, -NH), 1.60-1.40 (m, 3H), 1.25-1.10 (m, 2H), 1.05 (d, J = 6.8 Hz, 3H), 0.90 (d, J = 6.8 Hz, 3H), 0.85 (t, J = 7.2 Hz, 3H).

• ¹³C NMR (100 MHz, CDCl₃) δ (ppm): 68.5, 58.2, 55.4, 35.1, 26.3, 21.0, 15.8, 14.5, 11.7.

• IR (neat, cm⁻¹): 3350 (br, O-H, N-H), 2960, 2930, 2875 (C-H), 1125 (C-O).

• Mass Spectrometry (EI): m/z (%) = 159 (M⁺, 5), 144 (10), 100 (100), 86 (40), 58 (30).

Conclusion

Both reductive amination and epoxide ring-opening present viable, albeit hypothetical, pathways for the synthesis of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol.

The reductive amination route is likely to be more reproducible and scalable in a standard laboratory setting due to its milder reaction conditions, use of more easily handled reagents, and generally higher yields reported for analogous transformations.[19][20] The primary challenge lies in the chromatographic purification, which can be resource-intensive.

The epoxide ring-opening method offers a more direct C-N bond formation but comes with significant safety and handling challenges associated with propylene oxide.[21][22][23][24][25] The reproducibility of this method can be affected by the precise control of temperature and pressure.

For researchers prioritizing operational simplicity, safety, and high reproducibility, the reductive amination approach is recommended as the more robust and reliable method for the synthesis of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol. Further optimization of either route would, of course, be necessary to establish a definitive and scalable manufacturing process.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol

As researchers and scientists at the forefront of drug development, our work inherently involves the synthesis and handling of novel chemical entities. While the pursuit of discovery is paramount, it must be intrinsically linked with a steadfast commitment to safety and environmental stewardship. The proper disposal of chemical waste is not merely a regulatory hurdle; it is a critical component of responsible research. This guide provides a detailed, step-by-step protocol for the safe disposal of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol, a secondary amino alcohol. In the absence of a specific Safety Data Sheet (SDS) for this compound, the following procedures are based on established best practices for the disposal of analogous chemical structures and general hazardous waste management principles as outlined by regulatory bodies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[1][2][3]

Hazard Assessment and Characterization

Given the structure of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol, which contains both a secondary amine and a secondary alcohol functional group, it should be treated as a hazardous chemical.[4] Aliphatic amines can be corrosive and alkaline, while the alcohol group suggests it is likely a combustible liquid.[5][6][7] The combustion of such compounds may produce toxic gases, including carbon monoxide, carbon dioxide, and nitrogen oxides.[5]

Assumed Hazard Characteristics:

• Corrosivity: Likely to be a basic compound due to the amine group.

• Toxicity: Potential for irritation to the skin, eyes, and respiratory tract.[6][8]

• Flammability: The presence of a carbon chain and an alcohol group suggests it is a combustible liquid.[7][9]

Personal Protective Equipment (PPE)

Before handling 1-[(3-Methylpentan-2-yl)amino]propan-2-ol for any purpose, including disposal, appropriate PPE must be worn to minimize exposure.[1][10]

PPE Type	Specification
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Chemically resistant gloves (e.g., nitrile).
Body Protection	A laboratory coat. For larger quantities or potential for splashing, a chemically resistant apron is recommended.
Respiratory	Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[11][12]

Waste Segregation and Collection: A Step-by-Step Protocol

The cornerstone of safe chemical disposal is meticulous segregation to prevent dangerous reactions.[2][13] Never mix incompatible waste streams.[13][14]

Step 1: Designate a Waste Container

• Select a container that is compatible with 1-[(3-Methylpentan-2-yl)amino]propan-2-ol. A high-density polyethylene (HDPE) or glass container is a suitable choice.[11][12]

• The container must have a secure, tight-fitting lid to prevent leaks and evaporation.[15][16] Evaporation is not an acceptable method of disposal.[17]

• Ensure the container is clean and dry before adding any waste.

Step 2: Labeling the Waste Container

• Immediately upon designating the container for waste, affix a "Hazardous Waste" label.[16][18][19]

• The label must include:

  • The words "Hazardous Waste."[18]

  • The full chemical name: "1-[(3-Methylpentan-2-yl)amino]propan-2-ol." Avoid using abbreviations or chemical formulas.[16]

  • The date when the first drop of waste is added (accumulation start date).[10]

  • An indication of the hazards (e.g., Corrosive, Flammable, Toxic).[2][19]

Step 3: Accumulating the Waste

• Collect the waste 1-[(3-Methylpentan-2-yl)amino]propan-2-ol in the designated container.

• Do not mix this waste with any other chemical waste unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.[4]

• Keep the container closed at all times except when adding waste.[13][16] Do not leave a funnel in the container.[16]

• Fill the container to no more than 90% of its capacity to allow for vapor expansion.[12][20]

Step 4: Storing the Waste Container

• Store the waste container in a designated Satellite Accumulation Area (SAA), which is at or near the point of generation and under the control of the laboratory personnel.[15][16][18]

• The SAA should be in a well-ventilated area, away from heat, sparks, or open flames.[1][9][19]

• Ensure secondary containment is used for the liquid waste container to capture any potential leaks.[13][21]

• Segregate the container from incompatible materials, particularly acids and oxidizing agents.[16][20][22]

Disposal of Empty Containers

Chemical containers that have held 1-[(3-Methylpentan-2-yl)amino]propan-2-ol must be decontaminated before being disposed of as regular trash.[23]

Step 1: Triple Rinsing

• Thoroughly empty the container of all free-flowing liquid.

• Rinse the container three times with a suitable solvent (e.g., ethanol or acetone).

• Collect the rinsate (the rinse solvent) and dispose of it as hazardous waste in the designated container for 1-[(3-Methylpentan-2-yl)amino]propan-2-ol waste.[4][13]

Step 2: Final Disposal

• Once the container is triple-rinsed and air-dried in a well-ventilated area (such as a fume hood), deface or remove the original label.[13][23]

• The decontaminated container can then be disposed of in the regular laboratory trash or recycling receptacles, according to your institution's guidelines.[23]

Scheduling a Waste Pickup

The final step in the disposal process is to arrange for the removal of the hazardous waste by trained professionals.

• Contact your institution's Environmental Health and Safety (EHS) office or your contracted hazardous waste disposal company to schedule a pickup.[4][15]

• Provide them with all the necessary information from the hazardous waste label.

• Follow their instructions for preparing the container for transport.

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol.

Caption: Decision workflow for the disposal of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol.

Spill and Emergency Procedures

In the event of a spill, the primary concern is to ensure the safety of all personnel.

• Minor Spill:

  • Alert personnel in the immediate area.

  • If the material is flammable, turn off all ignition sources.

  • Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., sand, vermiculite).[9]

  • Collect the contaminated absorbent material into a sealed, labeled hazardous waste container.

  • Clean the spill area with soap and water.

• Major Spill:

  • Evacuate the laboratory immediately.

  • Alert your supervisor and contact your institution's EHS or emergency response team.[13]

  • Provide them with as much information as possible about the spilled chemical.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure that your research is conducted in an environmentally responsible manner. Always consult your institution's specific chemical hygiene plan and hazardous waste management guidelines, as local regulations may vary.

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Navigating the Safe Handling of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol: A Guide to Personal Protective Equipment and Disposal

For researchers, scientists, and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides essential, immediate safety and logistical information for the handling and disposal of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol (CAS No. 1218334-83-8). In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes data from structurally similar amino alcohols to provide a robust framework for safe laboratory practices. The core principle of this guidance is to treat the compound with the caution required for its constituent functional groups: a secondary amine and a secondary alcohol.

Understanding the Hazard Landscape

1-[(3-Methylpentan-2-yl)amino]propan-2-ol is an amino alcohol. Chemicals in this class can present a range of hazards. The secondary amine group can be corrosive and irritating to the skin and eyes, and may be harmful if inhaled or absorbed through the skin.[1][2] Secondary alcohols are generally less toxic than primary alcohols but can still cause irritation to the eyes, nose, and throat.[3][4] Many amino alcohols are also combustible.[5] Therefore, a comprehensive approach to personal protective equipment (PPE) is essential to mitigate these potential risks.

Personal Protective Equipment (PPE): A Task-Based Approach

The selection of appropriate PPE is directly dependent on the specific task being performed. The following table summarizes the recommended PPE for various laboratory activities involving 1-[(3-Methylpentan-2-yl)amino]propan-2-ol.

Activity	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving and Unpacking	Safety glasses with side shields	Nitrile gloves	Lab coat	Not generally required
Storage and Transport	Safety glasses with side shields	Nitrile gloves	Lab coat	Not generally required
Weighing and Aliquoting (in a fume hood)	Chemical splash goggles	Nitrile gloves (double-gloving recommended)	Chemical-resistant lab coat	Not generally required if performed in a certified chemical fume hood
Conducting Reactions and Transfers	Chemical splash goggles and face shield	Nitrile or neoprene gloves	Chemical-resistant lab coat or apron	Required if there is a risk of inhalation or if not performed in a fume hood. Use a NIOSH-approved respirator with an organic vapor cartridge.[6][7]
Spill Cleanup	Chemical splash goggles and face shield	Heavy-duty nitrile or neoprene gloves	Chemical-resistant suit or coveralls	NIOSH-approved respirator with an organic vapor cartridge is required.[6][7]

Operational Protocols: A Step-by-Step Guide to Safe Handling

Adherence to standardized operational protocols is critical for minimizing exposure and ensuring a safe working environment.

Engineering Controls: Your First Line of Defense

All work with 1-[(3-Methylpentan-2-yl)amino]propan-2-ol, especially when heating or agitating the material, should be conducted in a properly functioning chemical fume hood.[8] This primary engineering control is crucial for preventing the inhalation of potentially harmful vapors. Ensure that the fume hood has been certified within the last year.

Donning and Doffing PPE

Properly putting on and taking off PPE is as important as its selection. Always don PPE before entering the designated work area and doff it before exiting to prevent the spread of contamination.

PPE Selection Workflow

Caption: Decision workflow for selecting appropriate PPE.

Disposal Plan: Ensuring Environmental and Regulatory Compliance

Proper disposal of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol and any contaminated materials is crucial to prevent environmental contamination and adhere to regulatory standards.[9]

Waste Segregation

All waste containing 1-[(3-Methylpentan-2-yl)amino]propan-2-ol must be segregated from other waste streams. This includes:

• Unused or excess product.

• Reaction residues and byproducts.

• Contaminated consumables (e.g., pipette tips, weighing paper, gloves, and spill cleanup materials).

Waste Collection and Labeling

• Collect all liquid waste in a designated, leak-proof, and chemically compatible container. The original container is often a suitable choice.[10]

• Solid waste should be collected in a separate, clearly labeled, and sealed container.

• All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "1-[(3-Methylpentan-2-yl)amino]propan-2-ol," and the approximate quantity.

Final Disposal

• Never dispose of 1-[(3-Methylpentan-2-yl)amino]propan-2-ol down the drain or in the regular trash.[11]

• All waste must be disposed of through your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal contractor.[12][13]

By adhering to these guidelines, you can ensure a safe laboratory environment for yourself and your colleagues while maintaining the integrity of your research.

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